Technical Documentation Center

(2-Propoxypyridin-4-yl)methanamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (2-Propoxypyridin-4-yl)methanamine

Core Science & Biosynthesis

Foundational

Physicochemical characteristics of 2-propoxy-4-aminomethylpyridine

Executive Summary 2-Propoxy-4-aminomethylpyridine (CAS: 1094468-50-4) is a specialized heterocyclic building block utilized primarily in the synthesis of bioactive pharmaceutical ingredients (APIs).[1] Structurally, it c...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Propoxy-4-aminomethylpyridine (CAS: 1094468-50-4) is a specialized heterocyclic building block utilized primarily in the synthesis of bioactive pharmaceutical ingredients (APIs).[1] Structurally, it consists of a pyridine scaffold functionalized with a lipophilic propoxy ether at the C2 position and a primary aminomethyl handle at the C4 position.[1]

This unique substitution pattern confers a "bifunctional" chemical character: the aminomethyl group serves as a high-reactivity nucleophile for amide coupling or reductive amination, while the 2-propoxy group acts as a lipophilic anchor, often critical for optimizing ligand binding affinity in hydrophobic pockets of enzymes (e.g., kinases) or GPCRs.[1]

This guide provides a comprehensive technical analysis of its physicochemical properties, validated synthesis protocols, and handling requirements for drug discovery workflows.[1]

Physicochemical Characteristics

The following data aggregates experimental observations and high-confidence computational predictions standard in medicinal chemistry optimization.

Table 1: Core Physicochemical Specifications

PropertyValue / DescriptionContext for Application
IUPAC Name (2-propoxypyridin-4-yl)methanamineOfficial nomenclature for regulatory filing.[1]
CAS Number 1094468-50-4 (Free Base)1423032-22-7 (Dihydrochloride)Use salt form for aqueous solubility; free base for organic synthesis.[1]
Molecular Formula C₉H₁₄N₂O-
Molecular Weight 166.22 g/mol Low MW allows significant room for fragment growing (Rule of 3 compliant).
Physical State Colorless to pale yellow oil (Free Base)White to off-white solid (HCl Salt)Free base is prone to oxidation; store under inert gas.[1]
Boiling Point ~260–270°C (Predicted @ 760 mmHg)High boiling point requires vacuum distillation for purification.
pKa (Basic) ~9.2 (Primary Amine)~3.5 (Pyridine Nitrogen)The primary amine is the dominant basic center. The 2-alkoxy group reduces pyridine basicity via inductive withdrawal vs. resonance donation balance.[1]
LogP (Lipophilicity) 1.6 ± 0.3 (Predicted)Moderate lipophilicity ensures good membrane permeability while maintaining solubility.
Solubility Water: Low (Free Base), High (HCl Salt)Organics: Soluble in DCM, MeOH, DMSO, EtOAcUse DCM/MeOH for extraction; use water for salt formation.[1]

Structural & Electronic Analysis

To understand the reactivity of 2-propoxy-4-aminomethylpyridine, one must analyze the electronic push-pull effects on the pyridine ring.[1]

  • The 2-Propoxy Substituent: The oxygen atom at C2 exerts a +M (mesomeric) effect, donating electron density into the ring, but also a -I (inductive) effect.[1] In pyridines, the 2-alkoxy group generally makes the ring more electron-rich than unsubstituted pyridine, but less basic at the ring nitrogen due to the electronegativity of the oxygen adjacent to the nitrogen.[1]

  • The 4-Aminomethyl Group: This group is electronically decoupled from the ring system by the methylene spacer (-CH2-).[1] Consequently, the amine retains the nucleophilicity of a standard benzylamine-like primary amine, making it highly reactive toward acyl chlorides, isocyanates, and aldehydes.[1]

Visualization: Electronic Connectivity & Reactivity Logic

ReactivityLogic Substituent_2 2-Propoxy Group (Lipophilic Anchor) Core Pyridine Ring (Scaffold) Substituent_2->Core Attached at C2 Effect_1 +M Effect (Donation) Modulates Ring Electronics Substituent_2->Effect_1 Target_1 Hydrophobic Pocket Binding (Drug Design) Substituent_2->Target_1 Function Substituent_4 4-Aminomethyl Group (Reactive Handle) Core->Substituent_4 Attached at C4 Effect_2 Primary Amine (sp3) High Nucleophilicity Substituent_4->Effect_2 Effect_1->Core Target_2 Amide Coupling (Library Synthesis) Effect_2->Target_2 Utility

Figure 1: Structural-Functional relationship of the 2-propoxy-4-aminomethylpyridine scaffold.

Synthesis & Manufacturing Protocol

Methodology Selection: Direct alkylation of 4-aminomethylpyridine is non-selective.[1] The preferred industrial route utilizes Nucleophilic Aromatic Substitution (SNAr) on a 2-halopyridine precursor followed by reduction.[1] This ensures regio-purity.[1]

Step-by-Step Protocol

Step 1: Etherification (SNAr)

  • Reagents: 2-Chloro-4-cyanopyridine (Starting Material), n-Propanol (1.2 equiv), Sodium Hydride (NaH, 60% dispersion, 1.5 equiv).[1]

  • Solvent: Anhydrous THF or DMF.[1]

  • Procedure:

    • Suspend NaH in dry THF at 0°C under N₂ atmosphere.

    • Dropwise add n-Propanol.[1] Stir for 30 min to form sodium propoxide.

    • Add 2-Chloro-4-cyanopyridine solution slowly.

    • Warm to room temperature (or reflux if kinetics are slow) and monitor by TLC/LCMS until the chloride is consumed.

    • Quench: Carefully add water. Extract with EtOAc.[1]

    • Product: 2-Propoxy-4-cyanopyridine.[1]

Step 2: Nitrile Reduction

  • Reagents: Raney Nickel (catalytic) or LiAlH₄ (stoichiometric).

  • Conditions: H₂ atmosphere (50 psi) in MeOH/NH₃ (Raney Ni) or dry THF (LiAlH₄).

  • Procedure (Raney Ni variant):

    • Dissolve the nitrile intermediate in Methanolic Ammonia (7N).[1]

    • Add washed Raney Nickel catalyst.[1]

    • Hydrogenate at 50 psi for 12 hours.

    • Workup: Filter catalyst through Celite (Caution: Pyrophoric). Concentrate filtrate.[1]

    • Purification: Distillation or conversion to HCl salt for crystallization.[1]

Synthetic Workflow Diagram

SynthesisRoute SM 2-Chloro-4-cyanopyridine (Commercial SM) Intermed Intermediate: 2-Propoxy-4-cyanopyridine SM->Intermed Etherification Reagent1 n-Propanol + NaH (S_NAr Conditions) Reagent1->Intermed Product Target: 2-Propoxy-4-aminomethylpyridine Intermed->Product Nitrile Reduction Reagent2 Raney Ni / H2 (Reduction) Reagent2->Product

Figure 2: Two-step synthetic pathway ensuring regioselectivity.

Handling, Stability & Storage

  • Storage:

    • Free Base: Store at -20°C under Argon/Nitrogen.

    • HCl Salt: Hygroscopic.[1] Store in a desiccator at room temperature or 4°C.

  • Stability:

    • Stable in non-oxidizing organic solvents (DMSO, Methanol) for >24 hours.[1]

    • Avoid strong oxidizing agents (e.g., mCPBA, H₂O₂) unless N-oxide formation is desired.[1]

  • Safety (HSE):

    • GHS Classification: Skin Irrit. 2, Eye Irrit. 2.[1][2]

    • Warning: Aminopyridines can possess specific neurotoxicity profiles; handle with standard PPE (gloves, goggles, fume hood).[1]

Analytical Characterization Criteria

To validate the identity of the synthesized material, the following signals must be present:

  • ¹H NMR (400 MHz, DMSO-d₆):

    • δ 8.1 ppm (d, 1H): Pyridine C6-H (Doublet, characteristic of 2,4-subst).[1]

    • δ 6.8-7.0 ppm (m, 2H): Pyridine C3-H and C5-H.[1]

    • δ 4.2 ppm (t, 2H): -O-CH₂ -CH₂-CH₃ (Triplet, diagnostic of propoxy ether).[1]

    • δ 3.7 ppm (s, 2H): Ar-CH₂ -NH₂ (Singlet, benzylic protons).[1]

    • δ 1.7 ppm (m, 2H): -O-CH₂-CH₂ -CH₃.[1]

    • δ 0.9 ppm (t, 3H): -CH₂-CH₃ .[1]

  • LC-MS:

    • ESI+: [M+H]⁺ = 167.12 m/z.[1]

References

  • PubChem Compound Summary . (2025). Pyridin-4-ylmethanamine hydrochloride (Parent Scaffold Data). National Center for Biotechnology Information.[1] Link[1]

  • BLD Pharm . (2025).[1] Product Datasheet: (2-Propoxypyridin-4-yl)methanamine. BLD Pharm Catalog. Link

  • Carey, F. A., & Sundberg, R. J. (2007).[1] Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.[1] (Reference for SNAr mechanism on pyridines).

  • Roughley, S. D., & Jordan, A. M. (2011).[1] The medicinal chemist’s guide to solving ADMET challenges. Journal of Medicinal Chemistry. (Reference for lipophilicity modulation using alkoxy groups).

Sources

Exploratory

Strategic Utilization of (2-Propoxypyridin-4-yl)methanamine in Modern Medicinal Chemistry

Executive Summary In the pursuit of novel therapeutics, the selection of molecular building blocks dictates the physicochemical and pharmacokinetic trajectory of a drug discovery program. (2-Propoxypyridin-4-yl)methanami...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the pursuit of novel therapeutics, the selection of molecular building blocks dictates the physicochemical and pharmacokinetic trajectory of a drug discovery program. (2-Propoxypyridin-4-yl)methanamine (CAS: 1094468-50-4; Dihydrochloride CAS: 1423032-22-7)[1][2] has emerged as a highly versatile, privileged scaffold. By combining the metabolic stability of a 2-alkoxypyridine with the synthetic tractability of a primary aliphatic amine, this fragment enables rapid exploration of chemical space. This whitepaper provides an in-depth mechanistic analysis of this building block, detailing its structural rationale, synthetic functionalization, and applications in central nervous system (CNS) and oncology targets.

Structural and Physicochemical Rationale

To understand the utility of (2-Propoxypyridin-4-yl)methanamine, we must deconstruct its three core structural features and the causality behind their inclusion in drug design:

  • The Pyridine Core: Pyridines are ubiquitous in approved drugs due to their ability to act as hydrogen bond acceptors while maintaining aqueous solubility. However, unsubstituted pyridines are prone to cytochrome P450-mediated oxidation at the electron-deficient 2- and 6-positions, leading to toxic or inactive pyridone metabolites.

  • The 2-Propoxy Substituent: Functionalizing the 2-position with a propoxy group serves a dual purpose. First, it sterically and electronically blocks the primary site of oxidative metabolism[3]. Second, the 3-carbon aliphatic chain provides a specific lipophilic vector that enhances membrane permeability (crucial for blood-brain barrier penetration) and fills hydrophobic sub-pockets in target receptors (such as the allosteric sites of GPCRs)[4].

  • The 4-Methanamine (Aminomethyl) Handle: Direct amino-pyridines (anilines) are poor nucleophiles and carry distinct toxicological liabilities. The insertion of a methylene spacer (

    
    ) isolates the amine from the electron-withdrawing aromatic ring. This restores the basicity and nucleophilicity of the primary amine, making it an ideal, highly reactive anchor for generating amides, ureas, and secondary amines via reductive amination[5][6].
    
Quantitative Physicochemical Profiling

The addition of the 2-propoxy group significantly alters the physicochemical profile compared to the unsubstituted parent compound, optimizing it for CNS and systemic applications.

PropertyPyridin-4-ylmethanamine(2-Propoxypyridin-4-yl)methanamineMedicinal Chemistry Impact
Molecular Weight 108.14 g/mol 166.22 g/mol Remains well within Fragment-Based Drug Discovery (FBDD) limits (<300 Da).
Calculated LogP 0.151.85Increased lipophilicity drives passive membrane permeability and BBB crossing.
Topological Polar Surface Area (TPSA) 38.9 Ų48.1 ŲOptimal for CNS penetration (ideal TPSA for CNS is < 90 Ų).
H-Bond Donors / Acceptors 1 / 21 / 3Addition of the ether oxygen provides a flexible H-bond acceptor.

Synthetic Pathways and Functionalization Workflows

The synthesis of the (2-Propoxypyridin-4-yl)methanamine core typically begins with 2-chloro-4-cyanopyridine. Nucleophilic aromatic substitution (


) with sodium propoxide yields 2-propoxy-4-cyanopyridine. Subsequent catalytic hydrogenation of the nitrile group using Pd/C or Raney Nickel under acidic conditions yields the target methanamine[6].

SynthesisWorkflow A 2-Chloro-4- cyanopyridine B 2-Propoxy-4- cyanopyridine A->B NaOPr, PrOH SNAr Reaction C (2-Propoxypyridin-4-yl) methanamine B->C H2, Pd/C, HCl Nitrile Reduction D Amide/Urea Derivatives C->D R-COOH, HATU or R-NCO

Fig 1: Synthetic workflow from cyanopyridine to functionalized therapeutic derivatives.
Protocol 1: High-Yield Amide Coupling (Self-Validating System)

To utilize this building block in library generation, amide coupling must be robust. The use of HATU is preferred over EDC/HOBt due to the superior reaction kinetics it provides for aliphatic amines.

Step-by-Step Methodology:

  • Preparation: Dissolve the carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous N,N-dimethylformamide (DMF) (0.2 M concentration).

  • Activation: Add

    
    -Diisopropylethylamine (DIPEA) (3.0 eq). Causality: DIPEA acts as a non-nucleophilic base to deprotonate the carboxylic acid, facilitating the formation of the active O7-azabenzotriazole ester. Stir for 15 minutes at room temperature.
    
  • Amine Addition: Add (2-Propoxypyridin-4-yl)methanamine dihydrochloride (1.1 eq)[7]. Causality: Using the dihydrochloride salt requires excess DIPEA to liberate the free base in situ, preventing premature degradation of the amine during storage.

  • Reaction & Validation: Stir for 2 hours. Monitor via LC-MS. The reaction is self-validating: the disappearance of the highly UV-active methanamine peak (254 nm) and the emergence of the product mass indicate completion.

  • Workup: Quench with saturated aqueous

    
    , extract with Ethyl Acetate (3x). Wash the organic layer with 5% LiCl (aq) to remove residual DMF. Dry over 
    
    
    
    and concentrate.

Applications in Target-Based Drug Discovery

A. CNS Targets: GPCR Allosteric Modulators

Aminomethylpyridines have seen extensive use in the development of Positive Allosteric Modulators (PAMs) for muscarinic receptors, particularly the


 subtype, which is a major target for schizophrenia therapeutics[4]. The 2-propoxypyridine motif is strategically positioned to interact with the extracellular vestibule of the GPCR. The propoxy chain increases the lipid solubility required to cross the blood-brain barrier, while the ether oxygen can participate in water-mediated hydrogen bonding networks within the allosteric binding pocket.

GPCRPathway Ligand Derivative of (2-Propoxypyridin-4-yl)methanamine (M4 PAM) Receptor Muscarinic M4 Receptor (Conformational Shift) Ligand->Receptor Allosteric Binding GProtein Gi/o Protein Activation Receptor->GProtein Signal Transduction Effector Adenylate Cyclase Inhibition (Decreased cAMP) GProtein->Effector Alpha Subunit Action Outcome Antipsychotic Efficacy (Reduced Dopaminergic Tone) Effector->Outcome Cellular Response

Fig 2: Pharmacological signaling pathway of M4 PAMs utilizing the target scaffold.
B. Oncology: Kinase Inhibitors and Bioconjugates

In oncology, the 2-alkoxypyridine framework is frequently utilized as a hinge-binding motif in kinase inhibitors (e.g., PIM-1 kinase inhibitors)[3]. The pyridine nitrogen accepts a hydrogen bond from the kinase hinge region backbone (typically from the NH of a conserved hinge residue), while the propoxy group projects into the solvent-exposed region or a hydrophobic selectivity pocket, improving isoform selectivity.

Furthermore, the methanamine handle is utilized to synthesize chalcone derivatives and steroidal bioconjugates[5][8]. By coupling the aminomethyl group to cytotoxic payloads, researchers create targeted antineoplastic agents where the pyridine core aids in modulating the overall solubility and pharmacokinetic half-life of the conjugate.

Advanced Experimental Protocol: Reductive Amination

When secondary amines are required (e.g., to create flexible, basic linkers for PROTACs or targeted degraders), reductive amination of (2-Propoxypyridin-4-yl)methanamine with aldehydes is the optimal pathway.

Mechanistic Protocol:

  • Imine Formation: Combine (2-Propoxypyridin-4-yl)methanamine (1.0 eq) and the target aldehyde (1.0 eq) in Dichloroethane (DCE). Add molecular sieves (4Å) and a catalytic amount of glacial acetic acid (0.1 eq).

    • Causality: The acetic acid mildly protonates the aldehyde oxygen, increasing its electrophilicity without fully protonating the basic methanamine (pKa ~9.5). Molecular sieves drive the equilibrium forward by sequestering the water byproduct, ensuring complete imine formation.

  • Reduction: After 2 hours of stirring at room temperature, add Sodium Triacetoxyborohydride (

    
    ) (1.5 eq) portion-wise.
    
    • Causality:

      
       is chosen over 
      
      
      
      because it is a milder reducing agent. It selectively reduces the protonated iminium ion without reducing unreacted aldehydes, preventing the formation of unwanted alcohol byproducts.
  • Isolation: Quench with 1N NaOH to break down boron complexes. Extract with Dichloromethane (DCM), dry, and purify via reverse-phase preparative HPLC to yield the pure secondary amine.

Conclusion

(2-Propoxypyridin-4-yl)methanamine represents a masterclass in fragment-based drug design. By integrating a metabolically shielding and lipophilicity-enhancing propoxy group with a highly reactive, sterically unhindered primary amine, this scaffold bypasses the traditional liabilities of simple anilines and pyridines. Whether deployed as a hinge-binder in oncology or a BBB-penetrating allosteric modulator in neuropharmacology, its strategic application enables medicinal chemists to efficiently navigate complex structure-activity relationship (SAR) landscapes.

References

  • Bio-Fount. "1423032-22-7 | (2-propoxypyridin-4-yl)methanamine dihydrochloride". Bio-Fount. Available at:[Link]

  • Melancon, B. J., et al. (2012). "Discovery of a selective M4 positive allosteric modulator based on the 3-amino-thieno[2,3-b]pyridine-2-carboxamide scaffold: development of ML253, a potent and brain penetrant compound that is active in a preclinical model of schizophrenia". PMC - NIH. Available at:[Link]

  • El-Gamal, M. I., et al. (2024). "Imparting aromaticity to 2-pyridone derivatives by O-alkylation resulted in new competitive and non-competitive PIM-1 kinase inhibitors with caspase-activated apoptosis". PMC - NIH. Available at:[Link]

  • Durgapal, S., et al. (2018). "3-Aminomethyl pyridine chalcone derivatives: Design, Synthesis, DNA binding and Cytotoxic studies". ResearchGate. Available at:[Link]

  • Singh, A., et al. (2022). "A Comprehensive Review on Steroidal Bioconjugates as Promising Leads in Drug Discovery". ACS Bio & Med Chem Au. Available at:[Link]

Sources

Foundational

The Strategic Utility of 2-Alkoxypyridine Derivatives in Modern Drug Discovery: Synthesis, SAR, and Mechanistic Insights

Executive Summary In the landscape of medicinal chemistry, the 2-alkoxypyridine motif has transcended its traditional role as a mere synthetic intermediate to become a privileged pharmacophore. As a Senior Application Sc...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of medicinal chemistry, the 2-alkoxypyridine motif has transcended its traditional role as a mere synthetic intermediate to become a privileged pharmacophore. As a Senior Application Scientist, I have observed that the strategic incorporation of this scaffold can rescue stalled optimization campaigns by fine-tuning lipophilicity, enforcing rigid conformational geometries, and navigating complex structure-activity relationship (SAR) landscapes. This whitepaper provides an in-depth technical analysis of 2-alkoxypyridines, detailing their conformational thermodynamics, self-validating synthetic protocols, and their transformative role in target-based drug discovery.

Molecular Architecture and Conformational Bias

The utility of 2-alkoxypyridines is fundamentally rooted in their stereoelectronic properties. They serve as excellent bioisosteres for amides and phenyl rings, effectively modulating a drug candidate's cLogP and metabolic stability[1]. However, their most powerful attribute is their predictable conformational bias.

In a 2-alkoxypyridine system, the orientation of the in-plane lone pairs on the pyridine nitrogen and the alkoxy oxygen dictates the molecule's 3D geometry. Quantum mechanical calculations and crystallographic data demonstrate that the anti relationship between these heteroatom lone pairs is strongly preferred to minimize electrostatic repulsion[2]. Causality Insight: By enforcing this anti conformation, the 2-alkoxypyridine acts as a pre-organized structural vector. When a receptor's binding pocket requires a syn orientation of the surrounding scaffold, this pre-organization restricts rotational degrees of freedom. Consequently, it significantly reduces the ligand's entropy penalty upon binding, translating to a thermodynamic gain in binding free energy of approximately


 (

kcal/mol)[2].

Synthetic Methodologies: Overcoming the O- vs. N-Alkylation Dichotomy

A historical bottleneck in pyridone chemistry is the competing nucleophilicity of the oxygen and nitrogen atoms, which often yields tedious, inseparable mixtures of O- and N-alkylated products. Utilizing 2-alkoxypyridines as resin-bound intermediates or activated salts provides an elegant, regioselective workaround.

Protocol A: Solid-Phase Tandem Alkylation and Cleavage

This protocol utilizes a Wang resin to anchor a 2-halopyridine, converting it into a resin-bound 2-alkoxypyridine. Subsequent reaction with an alkyl halide triggers a tandem N-alkylation and cleavage, yielding exclusively the N-alkyl-2-pyridone[3].

Step-by-Step Methodology:

  • Resin Activation & Coupling: Swell 550 mg of Wang resin in 15 mL of anhydrous DMF. Add 5 equiv. of potassium tert-butoxide (

    
    -BuOK) under an argon atmosphere and stir for 10 minutes. Introduce a solution of 6 equiv. of 2-halopyridine in 5 mL of anhydrous DMF and heat to 80 °C for 3 hours.
    
  • Tandem Alkylation/Cleavage: Suspend the swelled, functionalized resin in dichloromethane (DCM). Add the desired alkyl halide and heat in a sealed tube at 120 °C.

  • Mechanism of Action: The pyridine nitrogen attacks the alkyl halide to generate a pyridinium salt intermediate. The displaced halide counterion then attacks the alkoxy carbon, cleaving the alkyl side chain from the resin and releasing the pure N-alkyl-2-pyridone.

Expertise & Causality: It is highly critical to omit sodium iodide (NaI) from the alkylation step. While NaI is traditionally used to accelerate alkylations via in situ Finkelstein reactions, here it acts detrimentally. The iodide ion prematurely cleaves the 2-alkoxypyridine from the resin, generating a free pyridone anion that reacts indiscriminately to form both O- and N-alkylated impurities[3]. Self-Validating Checkpoints: To validate the coupling step, perform


H MAS NMR on the dried resin; the disappearance of the starting halopyridine signals confirms quantitative conversion. Post-cleavage, the crude LC-MS trace should exhibit a single peak corresponding to the N-alkylated product, validating the absence of premature cleavage[3].

G Start 2-Halopyridine Wang Wang Resin Coupling (t-BuOK, DMF, 80°C) Start->Wang ResinBound Resin-Bound 2-Alkoxypyridine Wang->ResinBound AlkylHalide Alkyl Halide Addition (120°C, Sealed Tube) ResinBound->AlkylHalide Avoid NaI to prevent premature cleavage Pyridinium Pyridinium Salt Intermediate AlkylHalide->Pyridinium Cleavage Tandem Cleavage & Alkylation Pyridinium->Cleavage Product N-Alkyl-2-pyridone (High Regioselectivity) Cleavage->Product

Synthetic Workflow: Regioselective N-alkylation via resin-bound 2-alkoxypyridine intermediates.

Protocol B: Mild via Bench-Stable 2-Halopyridinium Salts

For the synthesis of complex 2-aminopyridines, bench-stable N-(1-alkoxyvinyl) 2-halopyridinium triflates serve as highly reactive electrophiles[4].

Step-by-Step Methodology:

  • Mix-and-Stir

    
    :  Combine 1 equiv. of 2-chloro-1-(1-ethoxyvinyl)pyridinium triflate with 1 equiv. of an amine nucleophile at room temperature.
    
  • Thermal Deprotection: Subject the resulting intermediate to thermally promoted alcoholysis (e.g., isopropanol at 125 °C in a sealed vial) to cleave the N-(1-ethoxyvinyl) group.

Expertise & Causality: The electron-withdrawing N-(1-ethoxyvinyl) group hyper-activates the pyridine ring toward


, entirely bypassing the need for transition-metal catalysts (e.g., Buchwald-Hartwig amination) which often complicate downstream purification in drug manufacturing[4].
Self-Validating Checkpoints:  Validation is achieved during the thermal deprotection step; the free 2-aminopyridine triflate salt typically precipitates directly from the isopropanol matrix upon cooling, serving as an inherent, self-purifying quality control gate[4].

Structure-Activity Relationships (SAR) in Target-Based Discovery

The integration of 2-alkoxypyridines into pharmacophores has yielded breakthroughs across diverse receptor classes:

  • Free Fatty Acid Receptor 1 (FFAR1) Agonists: Early FFAR1 agonists suffered from idiosyncratic hepatotoxicity driven by lipid-like carboxylic acid headgroups forming reactive acyl glucuronides. By substituting pyrazole moieties with 2-alkoxypyridines, researchers successfully eliminated the toxic liability while enhancing receptor affinity. The alkoxy group provides vital hydrophobic contacts, and the pyridine ring engages in essential

    
    -stacking interactions within the FFAR1 pocket, driving robust insulin secretion[5].
    
  • M1 Muscarinic Acetylcholine Receptor (mAChR) Modulators: In the optimization of positive allosteric modulators (PAMs), shifting the nitrogen position to form a 2-alkoxypyridine motif drastically reduced the intrinsic agonism of the molecule while preserving its allosteric potentiation of acetylcholine. This SAR pivot proved that the pyridine nitrogen acts as a highly specific hydrogen bond acceptor within the allosteric site[6].

  • Dopamine D4 Receptor (D4R) Antagonists: During the optimization of chiral alkoxymethyl morpholine analogs, standard 2-alkoxypyridines proved inactive. However, the introduction of a halogen to form a 2-chloro-6-alkoxypyridine derivative perfectly mapped the steric and electronic requirements of the D4R pocket, yielding sub-nanomolar potency (

    
     nM) and absolute selectivity over D2L/D2S subtypes[7].
    
  • GPR119 Agonists: High-throughput SAR screening identified 2-piperazinyl-5-alkoxypyridines as a highly potent scaffold. Specifically, 2-alkylsulfonylpiperazinyl-5-alkoxypyridines emerged as robust GPR119 agonists, offering a novel therapeutic vector for metabolic disorders[8].

G Ligand 2-Alkoxypyridine Derivative Receptor GPCR Target (e.g., FFAR1/GPR119) Ligand->Receptor Hydrophobic & π-stacking G_protein Gq/Gs Protein Activation Receptor->G_protein Conformational Shift Effector Intracellular Ca2+ / cAMP Elevation G_protein->Effector Signal Transduction Outcome Metabolic Regulation (e.g., Insulin Secretion) Effector->Outcome Physiological Response

GPCR Signaling: 2-alkoxypyridine derivatives modulating FFAR1/GPR119 for metabolic regulation.

Quantitative SAR & Pharmacological Profiling

The following table synthesizes the quantitative impact of 2-alkoxypyridine integration across various therapeutic targets:

Target / ApplicationCompound / ScaffoldQuantitative MetricMechanistic EffectCitation
Conformational Design 2-Alkoxypyridine vs. 2-Alkoxyphenyl

kcal/mol
Anti lone-pair orientation restricts rotation, reducing ligand entropy penalty.[2]
Dopamine D4 Receptor 2-Chloro-6-alkoxypyridine (Compound 5y)

nM
Halogen addition to the 2-alkoxypyridine restores critical binding in the D4R pocket.[7]
M1 mAChR 1-(2-hydroxycyclohexyl)pyridin-2-oneElimination of Intrinsic AgonismPyridine nitrogen acts as a highly specific allosteric H-bond acceptor.[6]
Chemical Synthesis Resin-bound 2-Alkoxypyridine100% Regioselectivity (N-alkyl)Omission of NaI prevents premature cleavage, avoiding O-alkylated impurities.[3]

Conclusion

The 2-alkoxypyridine moiety is a masterclass in rational drug design. By understanding the thermodynamic causality of its anti lone-pair conformation, medicinal chemists can predictably lower entropy penalties and lock molecules into bioactive geometries. Coupled with modern, self-validating synthetic protocols that bypass traditional regioselectivity issues, 2-alkoxypyridines will continue to serve as cornerstone scaffolds in the development of next-generation kinase inhibitors, GPCR modulators, and metabolic therapeutics.

References

1.3 - ACS Publications 2. 5 - Dovepress 3.4 - PMC 4.8 - PubMed 5.6 - PMC 6.7 - PMC 7.2 - ACS Publications 8.1 - ResearchGate

Sources

Exploratory

Calculated logP and pKa values for (2-Propoxypyridin-4-yl)methanamine

This guide provides an in-depth technical analysis of the physicochemical properties of (2-Propoxypyridin-4-yl)methanamine , focusing on calculated logP and pKa values.[1][2] The data presented is derived from fragment-b...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of the physicochemical properties of (2-Propoxypyridin-4-yl)methanamine , focusing on calculated logP and pKa values.[1][2] The data presented is derived from fragment-based QSAR (Quantitative Structure-Activity Relationship) modeling and validated against experimental analogues in the pyridine class.[1][2]

[1][2]

Executive Technical Summary

The following values represent the consensus calculated properties for the neutral and ionized forms of the molecule.

PropertyCalculated ValueConfidence IntervalKey Determinant
pKa₁ (Pyridine N) 3.28 ± 0.4Inductive withdrawal (-I) by 2-alkoxy group
pKa₂ (Primary Amine) 8.65 ± 0.3Electron-deficient pyridine ring effect
logP (Neutral) 1.42 ± 0.25Propyl chain lipophilicity vs. polar amine
logD (pH 7.4) -0.85 ± 0.30Dominant cationic species (NH₃⁺) at physiological pH
Molecular Weight 166.22 g/mol N/AFormula: C₉H₁₄N₂O
Structural & Ionization Analysis

To accurately predict the behavior of (2-Propoxypyridin-4-yl)methanamine in biological systems, we must analyze its two distinct ionization centers.

2.1. The Pyridine Nitrogen (Site A) [2]
  • Basicity: Significantly reduced compared to unsubstituted pyridine (pKa 5.2).[2]

  • Mechanism: The propoxy group at the 2-position exerts a strong inductive electron-withdrawing effect (-I) through the sigma bond network, which destabilizes the protonated pyridinium cation.[1][2] While alkoxy groups are resonance donors (+M), the inductive effect dominates the basicity of the ring nitrogen in 2-alkoxypyridines.[1][2]

  • Reference Anchor: 2-Methoxypyridine exhibits a pKa of ~3.[1][2][3]28. The propyl chain extension has negligible electronic impact on the ring nitrogen relative to the methyl group.[2]

2.2. The Primary Amine (Site B) [2]
  • Basicity: Moderately reduced compared to benzylamine (pKa 9.3).[2]

  • Mechanism: The pyridine ring acts as an electron-deficient trap.[1][2] The 4-position attachment allows the ring to pull electron density away from the aminomethyl group, lowering the pKa to the 8.5–8.8 range.[1][2]

  • Reference Anchor: 4-(Aminomethyl)pyridine (4-Picolylamine) has an experimental pKa of 8.[1][2]6. The 2-propoxy group is meta-positioned relative to the aminomethyl arm, resulting in minimal electronic perturbation to this site.[1][2]

Visualization: Structure & Ionization Logic

IonizationMap Molecule (2-Propoxypyridin-4-yl) methanamine SiteA Site A: Pyridine Nitrogen pKa ~ 3.3 Molecule->SiteA Ring N SiteB Site B: Primary Amine pKa ~ 8.6 Molecule->SiteB Exocyclic N EffectA Inductive Effect (-I) from Alkoxy Group Reduces Basicity SiteA->EffectA EffectB Electron Deficient Ring Lowers pKa vs Benzylamine SiteB->EffectB

Figure 1: Ionization centers and the electronic effects governing their calculated pKa values.

Lipophilicity Profiling (logP vs. logD)

Lipophilicity is the primary driver for this molecule's membrane permeability.[2] The calculation uses a fragment-based summation method, corrected for intramolecular interactions.[1][2]

3.1. Calculated logP (Neutral Species)

The partition coefficient (logP) assumes the molecule is uncharged.[2]

  • Base Fragment (Pyridine): +0.65

  • Fragment 1 (4-Aminomethyl): -1.05 (Polarity of primary amine outweighs methylene)[1][2]

  • Fragment 2 (2-Propoxy): +1.82 (Ether linkage + Propyl chain)[1][2]

  • Summation: 0.65 - 1.05 + 1.82 ≈ 1.42 [1][2]

  • Validation: This aligns with the trend seen in (2-Chloropyridin-4-yl)methanamine (logP ~0.27), where the propoxy group contributes significantly more lipophilicity (+1.15 ΔlogP) than the chlorine atom.[1][2]

3.2. pH-Dependent Distribution (logD)

At physiological pH (7.4), the molecule exists primarily in an ionized state, drastically altering its effective lipophilicity.[2]

  • pH < 3.3: Dicationic (Both N protonated).[2] Highly soluble, logD < -2.5.[1][2]

  • pH 3.3 - 8.6: Monocationic (Primary amine protonated).[1][2] Dominant species in blood.[2]

    • Calculation: logD ≈ logP - log(1 + 10^(pKa - pH)).[1][2]

    • At pH 7.4: The amine is ~95% protonated.

    • Result: logD drops to approx -0.85 .

  • pH > 8.6: Neutral species dominates.[2] logD approaches logP (1.42).

Visualization: Species Distribution

SpeciesDist Acidic pH 2.0 Dicationic Species (Soluble) Physio pH 7.4 Monocationic Species (Amine Protonated) logD ~ -0.85 Acidic->Physio Deprotonation of Pyridine N (pKa ~3.3) Basic pH 10.0 Neutral Species (Lipophilic) logP ~ 1.42 Physio->Basic Deprotonation of Primary Amine (pKa ~8.6)

Figure 2: Dominant chemical species across the pH spectrum.[1]

Implications for Drug Discovery
4.1. Solubility & Formulation
  • High Solubility: The pKa of 8.6 ensures the molecule forms stable salts (e.g., dihydrochloride, CAS 1423032-22-7) that are highly water-soluble at neutral and acidic pH.[1][2]

  • Formulation: Suitable for aqueous liquid formulations.[2] No solubilizers (e.g., cyclodextrins) are required for early-stage screening.[1][2]

4.2. Membrane Permeability
  • CNS Penetration: While the neutral logP (1.42) is ideal for blood-brain barrier (BBB) penetration, the ionization at pH 7.4 (logD -0.[1]85) suggests moderate-to-low passive permeability.[1]

  • Optimization: If this is a fragment lead, capping the primary amine (e.g., amide formation) will remove the high-pKa center, significantly boosting logD and permeability.[1][2]

References
  • National Institutes of Health (NIH) PubChem. 2-Methoxypyridine (CAS 1628-89-3) Physicochemical Properties. [Link][1][2]

  • NIST Chemistry WebBook. 4-(Aminomethyl)pyridine (CAS 3731-53-1) Spectral and Chemical Data. [Link][1][2]

  • Cheméo. Chemical Properties of 4-(Aminomethyl)pyridine. [Link][2][4][5]

Sources

Foundational

Comprehensive Technical Guide on (2-Propoxypyridin-4-yl)methanamine: Identifiers, Physicochemical Properties, and Synthetic Utility

Executive Summary From an application science perspective, (2-Propoxypyridin-4-yl)methanamine is a highly versatile building block in modern medicinal chemistry. Featuring a pyridine core substituted with a lipophilic pr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

From an application science perspective, (2-Propoxypyridin-4-yl)methanamine is a highly versatile building block in modern medicinal chemistry. Featuring a pyridine core substituted with a lipophilic propoxy chain and a reactive primary methanamine group, this compound serves as a critical intermediate in the synthesis of kinase inhibitors, GPCR ligands, and other targeted therapeutics.

This whitepaper provides an in-depth technical analysis of the compound’s identifiers, structural rationale, and reactivity. Furthermore, it details a self-validating synthetic protocol designed to maximize yield and purity, ensuring reproducibility for drug development professionals.

Chemical Identity and Core Identifiers

To ensure accurate procurement and database tracking, it is vital to distinguish between the free base and the dihydrochloride salt forms of the compound. The free base is prone to atmospheric degradation (forming carbonates via CO₂ absorption), whereas the dihydrochloride salt offers superior bench stability and aqueous solubility[1].

Quantitative Data Summary
PropertyFree BaseDihydrochloride Salt
CAS Number 1094468-50-4[2]1423032-22-7[1]
Molecular Formula C₉H₁₄N₂OC₉H₁₄N₂O · 2HCl[3]
Molecular Weight 166.22 g/mol [2]239.14 g/mol [3]
PubChem CID N/A71757262[3]
Physical State Viscous Liquid / Low-Melting SolidCrystalline Solid
Solubility Profile DCM, EtOAc, THFAqueous buffers, DMSO, MeOH

Structural Rationale & Physicochemical Properties

The molecular architecture of (2-Propoxypyridin-4-yl)methanamine is engineered for specific pharmacokinetic and synthetic advantages:

  • The Propoxy Group (C2 Position): The choice of a three-carbon propoxy chain is not arbitrary. Compared to methoxy or ethoxy analogs, the propoxy group significantly enhances the lipophilicity (logP) of the resulting pharmacophore. This structural modification frequently improves membrane permeability in cellular assays while maintaining sufficient steric clearance to avoid clashing within tight protein binding pockets.

  • The Methanamine Group (C4 Position): The primary amine acts as the primary synthetic handle. By extending the amine one carbon away from the pyridine ring (methanamine vs. direct aniline), the basicity of the amine is preserved (pKa ~9.0-9.5), and the nucleophilicity is dramatically increased, facilitating rapid coupling reactions.

  • The Pyridine Core: The electron-deficient nature of the pyridine ring provides metabolic stability against oxidative enzymes (e.g., Cytochrome P450s) compared to standard phenyl rings.

Synthetic Methodology & Self-Validating Protocol

The synthesis of (2-Propoxypyridin-4-yl)methanamine dihydrochloride relies on a robust two-step sequence followed by salt formation.

Synthesis A 2-Chloro-4-cyanopyridine (Starting Material) B SNAr Reaction (NaOPr, PrOH) A->B C 2-Propoxy-4-cyanopyridine (Intermediate) B->C D Reduction (H2, Raney Ni, NH3) C->D E Free Base (CAS: 1094468-50-4) D->E F Salt Formation (HCl in Ether) E->F G Dihydrochloride Salt (CAS: 1423032-22-7) F->G

Synthetic workflow of (2-Propoxypyridin-4-yl)methanamine dihydrochloride.

Step-by-Step Experimental Protocol

Step 1: Nucleophilic Aromatic Substitution (SNAr)

  • Procedure: Dissolve 2-chloro-4-cyanopyridine (1.0 eq) in anhydrous 1-propanol. Under an inert argon atmosphere, add sodium propoxide (1.2 eq) portion-wise at 0 °C. Stir the mixture at room temperature for 4 hours.

  • Causality & Validation: The strict temperature control (0 °C during addition) is critical. It prevents the nucleophile from attacking the electrophilic nitrile group, ensuring exclusive regioselectivity at the C2 position. The reaction is self-validating: the consumption of the starting material can be monitored via TLC (UV active), and the formation of a distinct, more polar spot confirms the synthesis of 2-propoxy-4-cyanopyridine.

Step 2: Nitrile Reduction

  • Procedure: Dissolve the crude intermediate in methanol. Add catalytic Raney Nickel (10% w/w) and a 7N solution of ammonia in methanol. Purge the vessel with H₂ gas and stir vigorously under a balloon of H₂ (1 atm) for 12 hours.

  • Causality & Validation: The addition of ammonia is a mandatory mechanistic choice. During nitrile reduction, the intermediate imine can react with the newly formed primary amine to yield an unwanted secondary amine dimer. Ammonia shifts this equilibrium, acting as a sacrificial nucleophile to suppress dimerization, ensuring high yields of the primary amine. Completion is validated by the cessation of hydrogen uptake.

Step 3: Salt Formation

  • Procedure: Filter the mixture through a Celite pad to remove the pyrophoric catalyst. Concentrate the filtrate, dissolve the resulting free base in anhydrous diethyl ether, and add a 2.0 M solution of HCl in diethyl ether dropwise at 0 °C.

  • Causality & Validation: The protocol validates itself visually; the exact endpoint of salt formation is indicated when the precipitation of the white crystalline dihydrochloride salt ceases.

Downstream Applications & Reactivity

The isolated methanamine acts as a versatile hub for generating diverse chemical libraries. Its unhindered nature allows it to participate in a variety of high-yielding transformations.

Reactivity Center (2-Propoxypyridin-4-yl)methanamine Amide Amide Coupling (with Carboxylic Acids) Center->Amide RedAm Reductive Amination (with Aldehydes/Ketones) Center->RedAm Urea Urea Formation (with Isocyanates) Center->Urea Sulfonamide Sulfonamide Formation (with Sulfonyl Chlorides) Center->Sulfonamide

Primary reactivity pathways of the methanamine functional group.

  • Amide Couplings: Reacts smoothly with carboxylic acids using standard coupling reagents (e.g., HATU, EDC/HOBt) to form stable amide bonds, a ubiquitous motif in drug design.

  • Reductive Amination: Condenses with aldehydes or ketones to form imines, which are subsequently reduced (e.g., using NaBH(OAc)₃) to yield secondary amines, allowing for further functionalization.

References

  • Biofount. "1423032-22-7 | (2-propoxypyridin-4-yl)methanamine dihydrochloride - PubChem ID 71757262". Bio-fount.com. Verified Landing Page: [Link]

Sources

Exploratory

The Ascendant Role of (2-Propoxypyridin-4-yl)methanamine: A Versatile Heterocyclic Scaffold for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of contemporary medicinal chemistry, the strategic selection of molecular building blocks is paramount to the s...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of contemporary medicinal chemistry, the strategic selection of molecular building blocks is paramount to the successful design and synthesis of novel therapeutics. Among the vast arsenal of chemical motifs, heterocyclic compounds, particularly pyridine derivatives, have consistently proven to be privileged scaffolds, underpinning the structure of numerous approved drugs.[1][2][3] This guide delves into the emerging significance of a specific, yet highly versatile building block: (2-Propoxypyridin-4-yl)methanamine . We will explore its synthesis, physicochemical properties, and its burgeoning role as a key intermediate in the generation of compound libraries for drug discovery programs, with a focus on kinase and other enzyme inhibitors.

The Strategic Advantage of the 2-Alkoxy-4-aminomethylpyridine Core

The (2-Propoxypyridin-4-yl)methanamine scaffold presents a unique convergence of structural and electronic features that render it highly attractive for medicinal chemistry applications. The pyridine ring itself is a bioisostere of benzene, capable of engaging in various non-covalent interactions with biological targets, while the nitrogen atom can act as a hydrogen bond acceptor or a basic center.[1][4]

The strategic placement of a propoxy group at the 2-position and a methanamine group at the 4-position imparts a distinct set of properties:

  • Modulation of Physicochemical Properties: The 2-propoxy group, being a moderately lipophilic substituent, can enhance membrane permeability and influence the overall solubility and metabolic stability of a molecule.[5] The basicity of the pyridine nitrogen is also subtly modulated by the electron-donating nature of the alkoxy group.

  • Defined Vectorial Exit Points for SAR Exploration: The primary amine of the methanamine moiety at the 4-position serves as a crucial synthetic handle. It allows for the facile introduction of a wide array of substituents through well-established amide bond formation, reductive amination, or urea/thiourea formation, enabling extensive structure-activity relationship (SAR) studies.[6]

  • Potential for Key Pharmacophoric Interactions: The 2-alkoxy substituent can participate in hydrophobic interactions within a protein's binding pocket, while the aminomethyl group can form critical hydrogen bonds or ionic interactions. This dual functionality allows the scaffold to anchor a molecule to its target with high affinity and specificity.

Synthesis of (2-Propoxypyridin-4-yl)methanamine: A Proposed Synthetic Strategy

While (2-Propoxypyridin-4-yl)methanamine is not as widely commercially available as some other building blocks, a robust and scalable synthetic route can be devised based on established pyridine chemistry. A logical and efficient approach involves the preparation of a key intermediate, 2-propoxy-4-cyanopyridine , followed by its reduction to the target primary amine.

Synthetic_Pathway 4-Cyanopyridine 4-Cyanopyridine 2-Chloro-4-cyanopyridine 2-Chloro-4-cyanopyridine 4-Cyanopyridine->2-Chloro-4-cyanopyridine Chlorination 2-Propoxy-4-cyanopyridine 2-Propoxy-4-cyanopyridine 2-Chloro-4-cyanopyridine->2-Propoxy-4-cyanopyridine Nucleophilic Substitution (NaOPr, Propanol) (2-Propoxypyridin-4-yl)methanamine (2-Propoxypyridin-4-yl)methanamine 2-Propoxy-4-cyanopyridine->(2-Propoxypyridin-4-yl)methanamine Reduction (Raney Ni, H2)

Caption: Proposed synthetic pathway for (2-Propoxypyridin-4-yl)methanamine.

Step-by-Step Experimental Protocol (Hypothetical)

Step 1: Synthesis of 2-Chloro-4-cyanopyridine

A common method for the synthesis of 2-chloro-4-cyanopyridine involves the cyanation of 4-chloropyridine N-oxide followed by deoxygenation, or direct cyanation of a suitable pyridine precursor.[7]

Step 2: Synthesis of 2-Propoxy-4-cyanopyridine

  • To a solution of sodium propoxide (prepared by reacting sodium metal with anhydrous propanol), add 2-chloro-4-cyanopyridine in anhydrous propanol.

  • Heat the reaction mixture at reflux and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • Partition the residue between water and a suitable organic solvent (e.g., ethyl acetate).

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to afford the crude 2-propoxy-4-cyanopyridine.

  • Purify the crude product by column chromatography on silica gel.

Step 3: Reduction of 2-Propoxy-4-cyanopyridine to (2-Propoxypyridin-4-yl)methanamine

The reduction of the nitrile to the primary amine is a critical step. Raney Nickel is a highly effective catalyst for this transformation due to its high activity and stability.[8][9][10]

  • In a high-pressure hydrogenation vessel, dissolve 2-propoxy-4-cyanopyridine in a suitable solvent such as ethanol or methanol saturated with ammonia (to suppress secondary amine formation).

  • Add a catalytic amount of Raney Nickel slurry.

  • Pressurize the vessel with hydrogen gas (typically 50-100 psi) and stir the mixture at room temperature or with gentle heating.

  • Monitor the reaction progress by observing hydrogen uptake and by TLC or GC-MS analysis.

  • Once the reaction is complete, carefully filter the catalyst through a pad of Celite®. Caution: Raney Nickel can be pyrophoric and should be handled with care.

  • Remove the solvent from the filtrate under reduced pressure to yield the crude (2-Propoxypyridin-4-yl)methanamine.

  • The crude product can be further purified by distillation under reduced pressure or by conversion to a salt (e.g., hydrochloride) followed by recrystallization.

Physicochemical Properties and Data

PropertyEstimated Value/CharacteristicRationale
Molecular Formula C9H14N2O-
Molecular Weight 166.22 g/mol -
Appearance Colorless to pale yellow liquid or low melting solidBased on similar alkyl aminopyridines.
Boiling Point > 200 °C at atmospheric pressureExpected to be higher than 2-propylpyridine (169-171 °C) due to the polar aminomethyl group.[5]
Solubility Moderately soluble in water, soluble in common organic solvents (e.g., ethanol, methanol, dichloromethane).The propoxy group increases lipophilicity, while the amine and pyridine nitrogen provide hydrophilicity.
pKa ~6-7The electron-donating propoxy group is expected to slightly increase the basicity of the pyridine nitrogen compared to pyridine (pKa ~5.2). The primary amine will also contribute to the overall basicity.

Applications in Medicinal Chemistry: A Scaffold for Targeted Therapies

The true value of (2-Propoxypyridin-4-yl)methanamine lies in its potential as a versatile building block for the synthesis of biologically active molecules. The 2-alkoxy-4-substituted pyridine motif is present in a number of compounds with diverse pharmacological activities.[12][13][14][15]

Kinase Inhibitors

A primary application of this scaffold is in the design of kinase inhibitors. The pyridine ring can act as a hinge-binder, forming key hydrogen bonds with the backbone of the kinase hinge region, a common feature of many ATP-competitive inhibitors. The 4-aminomethyl group provides an ideal attachment point for moieties that can extend into the solvent-exposed region or target specific sub-pockets of the ATP-binding site.

Kinase_Inhibitor_Scaffold cluster_0 Kinase ATP Binding Site cluster_1 (2-Propoxypyridin-4-yl)methanamine Scaffold Hinge Hinge Hydrophobic_Pocket Hydrophobic_Pocket Solvent_Front Solvent_Front Pyridine_Ring Pyridine Ring Pyridine_Ring->Hinge H-Bonding Propoxy_Group 2-Propoxy Group Pyridine_Ring->Propoxy_Group Aminomethyl_Linker 4-Aminomethyl Linker Pyridine_Ring->Aminomethyl_Linker Propoxy_Group->Hydrophobic_Pocket Hydrophobic Interaction R_Group R-Group (for SAR) Aminomethyl_Linker->R_Group R_Group->Solvent_Front Solvent Interaction/ Targeting Sub-pockets

Caption: Interaction model of a (2-Propoxypyridin-4-yl)methanamine-based inhibitor with a kinase active site.

Other Potential Therapeutic Areas

Beyond kinase inhibition, the structural features of this building block make it suitable for targeting a range of other protein classes. The ability to present diverse functionalities in a well-defined spatial orientation is key to its versatility. Potential applications include the development of:

  • GPCR Modulators: The scaffold can be elaborated to target G-protein coupled receptors, where specific interactions with transmembrane domains are crucial for activity.

  • Enzyme Inhibitors: The aminomethyl group can be used to introduce functionalities that interact with the active site of various enzymes, such as proteases or phosphatases.

  • Antimicrobial Agents: Pyridine derivatives have a long history as antimicrobial agents, and this scaffold provides a platform for the development of new compounds with improved efficacy and resistance profiles.[16]

Conclusion: A Building Block with Significant Potential

(2-Propoxypyridin-4-yl)methanamine represents a highly promising and versatile heterocyclic building block for modern drug discovery. Its strategic combination of a 2-alkoxypyridine core and a 4-aminomethyl synthetic handle provides an excellent starting point for the generation of diverse compound libraries with favorable physicochemical properties. The proposed synthetic route offers a practical means for its preparation, opening the door for its wider application in medicinal chemistry programs. As the demand for novel and effective therapeutics continues to grow, the judicious use of such well-designed molecular scaffolds will be instrumental in accelerating the discovery of the next generation of medicines.

References

  • Kirk-Othmer Encyclopedia of Chemical Technology (4th Edition). (n.d.).
  • National Center for Biotechnology Information. (n.d.). 2-Methoxypyridine. PubChem.
  • Google Patents. (n.d.).
  • Chen, Y., et al. (2008). Synthesis and SAR of 2-aryloxy-4-alkoxy-pyridines as potent orally active corticotropin-releasing factor 1 receptor antagonists. Journal of Medicinal Chemistry, 51(5), 1377-1385.
  • Staskun, B., & van Es, T. (2008). The Reduction of Nitriles to Aldehydes: Applications of Raney Nickel/Sodium Hypophosphite Monohydrate, of Raney Nickel/Formic Ac. South African Journal of Chemistry, 61, 144-156.
  • BenchChem. (2025). An In-Depth Technical Guide to the Physical Properties of 2-Alkylpyridines.
  • Wikipedia. (n.d.). Raney nickel.
  • Prasad, K. R., & Kumar, M. R. (2015). 2-Methoxypyridine derivatives: synthesis, liquid crystalline and photo-physical properties. New Journal of Chemistry, 39(8), 6128-6138.
  • Shen, C., et al. (2026). Visible light-mediated 1,2-difunctionalization reactions involving 4-cyanopyridines. Organic & Biomolecular Chemistry.
  • Ramirez, A., et al. (2023).
  • Li, J., et al. (2008). Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines. Chinese Chemical Letters, 19(4), 399-402.
  • Chu, L. (2026). Visible light-mediated 1,2-difunctionalization reactions involving 4-cyanopyridines.
  • Royal Society of Chemistry. (n.d.). 2-Methoxypyridine derivatives: synthesis, liquid crystalline and photo-physical properties.
  • Organic Syntheses. (n.d.). 4-ACETYLPYRIDINE.
  • Science.gov. (n.d.).
  • Al-Tel, T. H. (2013). Synthesis of 2-substituted pyridines from pyridine N-oxides. ARKIVOC, 2013(i), 154-174.
  • Master Organic Chemistry. (2011, September 30). Reagent Friday: Raney Nickel.
  • Royal Society of Chemistry. (n.d.). ChemComm.
  • Molbase. (n.d.). 2-propylpyridine-4-carbonitrile (33744-19-3) Precursors.
  • Sroor, F. M., et al. (2025). Structure-activity relationship study of the synthesized pyridine and thienopyridine (4–15) compounds. Journal of Molecular Structure, 1315, 138332.
  • Dyachenko, V. D., & Chernega, A. N. (2016). Synthesis of 2-methoxypyridine-3,4-dicarbonitriles and 4-methoxy-2,3-dihydro-1H-pyrrolo[12][17]pyridine-1,3-diones. Russian Journal of Organic Chemistry, 52(1), 123-126.

  • Głowacka, I. E., et al. (2023). Synthesis and Structure–Activity Relationship of 2,6-Disubstituted Thiosemicarbazone Derivatives of Pyridine as Potential Antituberculosis Agents. Molecules, 28(1), 384.
  • Li, Z., et al. (2025). Visible-Light-Mediated Three-Component Minisci-Type Reaction of 4-Cyanopyridines. Organic Letters.
  • Google Patents. (n.d.).
  • Yamamoto, K., et al. (2008). The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. Heterocycles, 75(11), 2735-2741.
  • Al-Said, M. S., et al. (2018). Synthesis of 4-aryl-6-indolylpyridine-3-carbonitriles and evaluation of their antiproliferative activity.
  • Drug Design Org. (2005, May 15).
  • Google Patents. (n.d.).
  • ChemicalBook. (n.d.). 4-CHLORO-PYRIDINE-2-CARBONITRILE synthesis.
  • IntechOpen. (2022, October 13). Fused Pyridine Derivatives: Synthesis and Biological Activities.

Sources

Foundational

The Ascendant Role of Pyridine-Based Primary Amines in Modern Therapeutics: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract The pyridine ring, a foundational scaffold in medicinal chemistry, continues to yield...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The pyridine ring, a foundational scaffold in medicinal chemistry, continues to yield novel therapeutic agents with remarkable efficacy across a spectrum of diseases. Within this vast chemical space, pyridine-based primary amines, particularly aminopyridines, have emerged as a class of compounds with profound and diverse biological activities. This in-depth technical guide provides a comprehensive overview of the therapeutic potential of these molecules, delving into their synthesis, mechanisms of action, structure-activity relationships, and key therapeutic applications. We will explore their established role as potassium channel blockers in neurological disorders and their burgeoning potential as kinase inhibitors in oncology and inflammatory conditions. This guide is designed to be a practical resource, offering not only a deep understanding of the underlying science but also detailed experimental protocols and data visualization tools to empower researchers in their drug discovery and development endeavors.

The Pyridine-Based Primary Amine: A Privileged Scaffold in Drug Discovery

The incorporation of a primary amine group onto the pyridine ring fundamentally alters its electronic and steric properties, bestowing upon it a unique combination of features that are highly advantageous for drug design. The basicity of the amino group, coupled with the aromaticity and hydrogen-bonding capabilities of the pyridine nucleus, allows for specific and high-affinity interactions with a wide array of biological targets.[1][2] This has led to the successful development of several FDA-approved drugs and a robust pipeline of clinical and preclinical candidates.

The versatility of the aminopyridine scaffold stems from several key characteristics:

  • Enhanced Solubility and Bioavailability: The primary amine group can be readily protonated at physiological pH, improving aqueous solubility and facilitating formulation.[3][4]

  • Metabolic Stability: The pyridine ring can influence the metabolic profile of a drug, often enhancing its stability and pharmacokinetic properties.

  • Diverse Biological Activity: Aminopyridines have demonstrated a remarkable range of pharmacological effects, including but not limited to, modulation of ion channels, inhibition of kinases, and interference with pathogen replication pathways.[2]

This guide will focus on the most prominent and promising therapeutic applications of pyridine-based primary amines, providing the scientific rationale and practical methodologies to explore their full potential.

Synthesis and Purification of Pyridine-Based Primary Amines: Foundational Methodologies

The successful synthesis and purification of high-quality aminopyridine derivatives are paramount for accurate biological evaluation. Several synthetic strategies have been developed, ranging from classical name reactions to modern catalytic methods.

The Chichibabin Amination: A Classic Route to 2-Aminopyridines

The Chichibabin reaction, first reported in 1914, remains a widely used method for the direct amination of pyridines at the C2 position using sodium amide (NaNH₂).[5][6]

Reaction Mechanism: The reaction proceeds via a nucleophilic addition-elimination mechanism, involving the formation of a σ-adduct (Meisenheimer adduct) intermediate.[6]

Experimental Protocol: Chichibabin Amination of Pyridine

Materials:

  • Pyridine

  • Sodium amide (NaNH₂)

  • Inert solvent (e.g., Toluene, Xylene)

  • Ammonium chloride solution (for quenching)

  • Organic solvent for extraction (e.g., Dichloromethane)

  • Drying agent (e.g., Anhydrous MgSO₄)

Procedure:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, mechanical stirrer, and nitrogen inlet, add the inert solvent (e.g., toluene).

  • Carefully add sodium amide to the solvent under a nitrogen atmosphere. Caution: Sodium amide is highly reactive and moisture-sensitive.

  • Heat the mixture to reflux with vigorous stirring.

  • Slowly add pyridine to the refluxing mixture. The reaction progress can be monitored by the evolution of hydrogen gas.[6]

  • After the reaction is complete (typically several hours), cool the mixture to room temperature.

  • Carefully quench the reaction by the slow addition of an aqueous ammonium chloride solution.

  • Separate the organic layer and extract the aqueous layer with an organic solvent (e.g., dichloromethane).

  • Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo to obtain the crude 2-aminopyridine.[7]

Modern Synthetic Approaches

While the Chichibabin reaction is effective, it can have limitations in terms of substrate scope and functional group tolerance. Modern synthetic chemistry has provided several alternative methods for the synthesis of aminopyridines:

  • Copper-Catalyzed Amination: This method utilizes a copper catalyst to facilitate the amination of halopyridines, offering a milder and more versatile alternative to traditional methods.

  • Multicomponent Reactions (MCRs): MCRs provide an efficient and atom-economical way to synthesize highly substituted 2-aminopyridine derivatives in a one-pot reaction from simple starting materials.[3][8]

Purification of Aminopyridine Derivatives

Purification is a critical step to ensure the removal of impurities that could interfere with biological assays. Common purification techniques include:

  • Column Chromatography: Silica gel column chromatography is a standard method for the purification of aminopyridine derivatives.

  • Cation-Exchange Chromatography: This technique is particularly useful for removing excess 2-aminopyridine from reaction mixtures, especially in the context of pyridylamination of carbohydrates.[9]

Therapeutic Applications and Mechanisms of Action

Pyridine-based primary amines have demonstrated significant therapeutic potential in a variety of disease areas. This section will explore some of the most well-established and emerging applications.

Neurological Disorders: Potassium Channel Blockade

Aminopyridines, most notably 4-aminopyridine (dalfampridine) and 3,4-diaminopyridine, are potent blockers of voltage-gated potassium (Kv) channels.[7][10] This mechanism of action is central to their therapeutic effects in neurological disorders characterized by demyelination, such as multiple sclerosis (MS) and Lambert-Eaton myasthenic syndrome (LEMS).

Mechanism of Action in Multiple Sclerosis: In demyelinated axons, the exposure of Kv channels leads to an increased potassium efflux during action potential propagation, which can impair nerve conduction. By blocking these channels, aminopyridines prolong the action potential duration, allowing for more efficient signal transmission across the demyelinated segments of the axon.[7] This leads to improvements in motor function, particularly walking ability, in patients with MS.[2][11]

Clinical Data for Dalfampridine in Multiple Sclerosis:

Clinical Trial Parameter Dalfampridine (10 mg twice daily) Placebo Reference
Timed 25-Foot Walk (T25FW) Responder Rate 37.6%8.9%[11]
Average Improvement in Walking Speed (Responders) ~25% from baseline-[2][12]
Improvement in MSWS-12 Score Significant improvement-[11]

Experimental Protocol: Evaluating the Effect of Aminopyridines on Voltage-Gated Potassium Channels

Method: Whole-cell patch-clamp electrophysiology on cultured neurons or transfected cell lines expressing specific Kv channel subtypes.

Procedure:

  • Prepare cultured cells (e.g., HEK293 cells transfected with the desired Kv channel).

  • Obtain whole-cell patch-clamp recordings using a patch-clamp amplifier and data acquisition system.

  • Establish a stable baseline recording of Kv channel currents by applying depolarizing voltage steps.

  • Perfuse the cells with a solution containing the aminopyridine compound at various concentrations.

  • Record the changes in the Kv channel current amplitude and kinetics in the presence of the compound.

  • Analyze the data to determine the IC₅₀ value and the mechanism of channel block (e.g., open-channel block, state-dependent block).[13][14]

Oncology and Inflammatory Diseases: Kinase Inhibition

A growing body of evidence highlights the potential of aminopyridine derivatives as potent and selective inhibitors of various protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammation.

Targeting p38 MAP Kinase: The p38 mitogen-activated protein (MAP) kinase is a critical mediator of inflammatory responses. A novel series of aminopyridine N-oxides has been identified as potent and selective inhibitors of p38α MAP kinase, demonstrating efficacy in preclinical models of inflammation.[5]

Targeting Janus Kinase 2 (JAK2): The V617F mutation in JAK2 is a driver of myeloproliferative neoplasms. 2-aminopyridine derivatives have been developed as selective JAK2 inhibitors, showing promising preclinical activity.[15]

Experimental Protocol: In Vitro p38 MAP Kinase Inhibition Assay

Method: A cell-free kinase assay using recombinant active p38 MAP kinase.

Procedure:

  • Prepare a reaction buffer containing recombinant active p38 MAP kinase, a specific substrate (e.g., ATF-2), and ATP.

  • Add the aminopyridine inhibitor at various concentrations to the reaction mixture.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction at 30°C for a specified time.

  • Stop the reaction and measure the amount of phosphorylated substrate using a suitable detection method (e.g., ELISA, radiometric assay, or a luminescence-based assay like ADP-Glo™).[16]

  • Calculate the IC₅₀ value of the inhibitor.

Experimental Protocol: In Vivo Evaluation of a JAK2 Inhibitor in a Mouse Model of Myeloproliferative Neoplasm

Method: A xenograft mouse model using Ba/F3 cells expressing the JAK2V617F mutation.

Procedure:

  • Inject Ba/F3-JAK2V617F-GFP cells intravenously into BALB/c nude mice.

  • After a few days to allow for engraftment, begin treatment with the test compound (aminopyridine derivative) or a vehicle control, administered orally.

  • Monitor the mice for signs of disease progression, such as weight loss and splenomegaly.

  • At the end of the study, sacrifice the mice and collect spleens and other tissues for analysis.

  • Analyze spleen size and weight, and perform histological analysis (H&E staining) and immunohistochemistry for markers of cell proliferation and apoptosis.

  • Assess the phosphorylation status of downstream targets of JAK2 (e.g., STAT3/5) in spleen lysates by Western blotting.[17]

Infectious Diseases: Antimalarial and Antimicrobial Activity

Pyridine-based primary amines have also shown promise in the fight against infectious diseases.

Antimalarial Activity: 3,5-diaryl-2-aminopyridines have been identified as a novel class of antimalarial agents with potent activity against both drug-sensitive and drug-resistant strains of Plasmodium falciparum.[18]

Experimental Protocol: In Vitro Antimalarial Activity Assay (SYBR Green I-based)

Method: A fluorescence-based assay to measure parasite proliferation.

Procedure:

  • Culture P. falciparum in human red blood cells in 96-well plates.

  • Add serial dilutions of the aminopyridine compound to the cultures.

  • Incubate the plates for 72 hours under appropriate conditions (37°C, 5% CO₂, 5% O₂).

  • Lyse the red blood cells and add SYBR Green I dye, which intercalates with parasite DNA.

  • Measure the fluorescence intensity using a microplate reader.

  • Calculate the IC₅₀ value, which represents the concentration of the compound that inhibits parasite growth by 50%.[19]

Structure-Activity Relationship (SAR) Studies: Guiding Rational Drug Design

Understanding the relationship between the chemical structure of aminopyridine derivatives and their biological activity is crucial for optimizing their therapeutic potential. SAR studies involve systematically modifying the structure of a lead compound and evaluating the impact of these changes on its potency, selectivity, and pharmacokinetic properties.

Key SAR Insights for Aminopyridine Derivatives:

  • Position of the Amino Group: The position of the primary amine on the pyridine ring (2-, 3-, or 4-position) significantly influences the compound's biological activity and target selectivity.

  • Substitution on the Pyridine Ring: The addition of various substituents to the pyridine core can modulate the compound's potency, physicochemical properties, and metabolic stability.

  • Modifications of the Amino Group: N-alkylation or acylation of the primary amine can lead to changes in activity and selectivity.

Visualization of Signaling Pathways

Understanding the complex signaling pathways affected by pyridine-based primary amines is essential for elucidating their mechanisms of action and identifying potential off-target effects. Graphviz, an open-source graph visualization software, is a powerful tool for creating clear and informative diagrams of these pathways using the DOT language.[1][20][21][22][23]

p38 MAP Kinase Signaling Pathway

The p38 MAP kinase pathway is a key signaling cascade involved in cellular responses to stress and inflammation.

p38_pathway Stress Stress / Cytokines TAK1 TAK1 Stress->TAK1 MKK3_6 MKK3/6 TAK1->MKK3_6 p38 p38 MAPK MKK3_6->p38 MK2 MK2 p38->MK2 Inflammation Inflammation (e.g., TNF-α, IL-6) MK2->Inflammation Aminopyridine Aminopyridine Inhibitor Aminopyridine->p38 Inhibits

Caption: p38 MAP Kinase Signaling Pathway and Inhibition by Aminopyridines.

JAK-STAT Signaling Pathway

The JAK-STAT pathway is crucial for cytokine signaling and is often dysregulated in cancer and autoimmune diseases.

JAK_STAT_pathway Cytokine Cytokine Receptor Cytokine Receptor Cytokine->Receptor JAK2 JAK2 Receptor->JAK2 Activates STAT STAT JAK2->STAT Phosphorylates pSTAT p-STAT (dimer) STAT->pSTAT Nucleus Nucleus pSTAT->Nucleus Gene_Expression Gene Expression Nucleus->Gene_Expression Aminopyridine Aminopyridine Inhibitor Aminopyridine->JAK2 Inhibits

Caption: JAK-STAT Signaling Pathway and Inhibition by Aminopyridines.

Future Directions and Conclusion

The therapeutic potential of pyridine-based primary amines is far from exhausted. Future research will likely focus on several key areas:

  • Development of More Selective Inhibitors: Designing aminopyridine derivatives with higher selectivity for specific kinase isoforms or ion channel subtypes will be crucial for minimizing off-target effects and improving safety profiles.

  • Exploration of New Therapeutic Areas: The diverse biological activities of aminopyridines suggest that they may have therapeutic potential in a wide range of other diseases, including neurodegenerative disorders, metabolic diseases, and viral infections.

  • Combination Therapies: Investigating the synergistic effects of aminopyridine-based drugs with other therapeutic agents could lead to more effective treatment strategies.

References

  • Revisiting the Chichibabin reaction: C2-amination of pyridines with a NaH-iodide composite. DR-NTU. [Link]

  • Chichibabin amination: Easy mechanism. Chemistry Notes. [Link]

  • Unlocking Signaling Pathways: A Friendly Guide to Graphviz DOT Language. Oreate AI. [Link]

  • Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. PubMed. [Link]

  • A mild, catalyst-free synthesis of 2-aminopyridines. PMC. [Link]

  • Chichibabin reaction.
  • Unlocking Complex Pathways: High-Contrast Signaling Visualization With Graphviz. Oreate AI Blog. [Link]

  • Chichibabin reaction. Wikipedia. [Link]

  • Clinical Study Results. AMPYRA® (dalfampridine). [Link]

  • C2 Amination of Pyridine with Primary Amines Mediated by Sodium Hydride in the Presence of Lithium Iodide. Organic Syntheses. [Link]

  • Efficient synthesis of amino-pyridine derivatives by copper catalyzed amination reactions. Rsc.org. [Link]

  • Dalfampridine for Spinal Cord Injury. Clinical Trials. [Link]

  • A Pooled Analysis of Two Phase 3 Clinical Trials of Dalfampridine in Patients with Multiple Sclerosis. PMC. [Link]

  • A phase 3 trial of extended release oral dalfampridine in multiple sclerosis. Ovid. [Link]

  • A Randomized Crossover Trial of Dalfampridine Extended Release for Effect on Ambulatory Activity in People with Multiple Sclerosis. IJMSC. [Link]

  • Quantitative assessment of antimalarial activity in vitro by a semiautomated microdilution technique. PMC. [Link]

  • Graphviz. [Link]

  • Practical aspects of 3,4-diaminopyridine treatment of the Lambert-Eaton myasthenic syndrome. PubMed. [Link]

  • Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. MDPI. [Link]

  • efficacy models for compound screening (supplementary document) 1. A Protocol for Antimalarial Effi. Medicines for Malaria Venture. [Link]

  • Graphviz tutorial. YouTube. [Link]

  • Structure-based virtual screening for novel p38 MAPK inhibitors and a biological evaluation. Acta Materia Medica. [Link]

  • A new mouse model highlights the need for better JAK inhibitors in myeloproliferative neoplasms. PMC. [Link]

  • Application of 2-Aminopyridines in the Synthesis of Five- and Six-Membered Azaheterocycles. SIOC Journals. [Link]

  • A randomized trial of 3,4-diaminopyridine in Lambert-Eaton myasthenic syndrome. PubMed. [Link]

  • In vitro assessment for cytotoxicity screening of new antimalarial candidates. SciELO. [Link]

  • Use Of 3,4-Diaminopyridine (3,4-DAP) In The Treatment Of Lambert Eaton Myasthenic Syndrome. ClinicalTrials.gov. [Link]

  • 4‐Aminopyridine: a pan voltage‐gated potassium channel inhibitor that enhances Kv7.4 currents and inhibits noradrenaline‐mediated contraction of rat mesenteric small arteries. PMC. [Link]

  • Experimental p38 mapk inhibitors for the treatment of urological cancers: observations from early clinical trials. ResearchGate. [Link]

  • Assessment of Malaria In Vitro Drug Combination Screening and Mixed-Strain Infections Using the Malaria Sybr Green I-Based Fluorescence Assay. PMC. [Link]

  • Evaluation of the in vitro and in vivo efficacy of the JAK inhibitor AZD1480 against JAK-mutated acute lymphoblastic leukemia. PMC. [Link]

  • Unlocking Visual Pathways: A Friendly Guide to Graphviz and the DOT Language. Oreate AI. [Link]

  • Compassionate Use of 3,4-Diaminopyridine in Lambert-Eaton Myasthenic Syndrome. Mayo Clinic. [Link]

  • A Pharmacokinetic Study of Antimalarial 3,5-Diaryl-2-aminopyridine Derivatives. PMC. [Link]

  • Mechanism of 4-aminopyridine action on voltage-gated potassium channels in lymphocytes. PubMed. [Link]

  • Mechanism of 4-aminopyridine action on voltage-gated potassium channels in lymphocytes.. SciSpace. [Link]

  • Consensus Virtual Screening and Ex Vivo Evaluation of Novel JAK2/STAT1,3 Inhibitors. ACS Omega. [Link]

  • Effective inhibition of JAK2V617F-induced MPN mouse model in vivo by.... ResearchGate. [Link]

  • p38α MAPK and Type I Inhibitors: Binding Site Analysis and Use of Target Ensembles in Virtual Screening. MDPI. [Link]

  • Neuroprotective Properties of 4-Aminopyridine. Neurology Neuroimmunology & Neuroinflammation. [Link]

  • Radiochemical Synthesis and Evaluation of 3-[11C]Methyl-4-aminopyridine in Rodents and Non-Human Primates for Imaging Potassium Channels in the CNS. bioRxiv.org. [Link]

Sources

Foundational

An In-depth Technical Guide to the Synthesis of Methoxy and Propoxy Pyridine Analogs: A Comparative Analysis for Drug Discovery

Foreword: The Strategic Role of Alkoxy Pyridine Analogs in Modern Medicinal Chemistry The pyridine scaffold is a cornerstone of modern drug discovery, present in a vast array of therapeutic agents due to its unique elect...

Author: BenchChem Technical Support Team. Date: March 2026

Foreword: The Strategic Role of Alkoxy Pyridine Analogs in Modern Medicinal Chemistry

The pyridine scaffold is a cornerstone of modern drug discovery, present in a vast array of therapeutic agents due to its unique electronic properties and ability to engage in critical interactions with biological targets.[1][2] The functionalization of this privileged heterocycle offers a powerful tool to modulate the physicochemical and pharmacokinetic properties of a molecule, thereby fine-tuning its efficacy and safety profile. Among the most common and impactful modifications is the introduction of alkoxy groups, with methoxy and propoxy substituents being particularly prevalent.

This technical guide provides a comprehensive analysis of the synthetic nuances and consequential property differences between methoxy and propoxy pyridine analogs. It is designed for researchers, scientists, and drug development professionals, moving beyond a simple recitation of protocols to explore the underlying chemical principles that govern the synthesis and behavior of these important compound classes. We will delve into the causality behind experimental choices, offering field-proven insights to inform your synthetic strategies and accelerate your research endeavors.

I. Core Synthetic Strategies for Alkoxypyridine Analogs

The synthesis of both methoxy and propoxy pyridine analogs primarily relies on the formation of an ether linkage to the pyridine ring. The choice of synthetic route is dictated by the starting materials, the desired substitution pattern, and the overall complexity of the target molecule. The most common and robust methods include Nucleophilic Aromatic Substitution (SNAr) and the Williamson Ether Synthesis. More recently, palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig C-O coupling, have also emerged as powerful tools.

Nucleophilic Aromatic Substitution (SNAr): A Workhorse Reaction

The SNAr reaction is a powerful and widely used method for the synthesis of alkoxypyridines, particularly when a suitable leaving group, such as a halogen, is present on an activated pyridine ring. The electron-deficient nature of the pyridine ring facilitates nucleophilic attack, especially at the 2- and 4-positions, where the negative charge of the intermediate can be delocalized onto the ring nitrogen.[3][4]

The general mechanism involves the addition of an alkoxide nucleophile to the electron-deficient pyridine ring, forming a resonance-stabilized Meisenheimer complex, followed by the elimination of the leaving group to restore aromaticity.

Diagram 1: General Mechanism of SNAr for Alkoxypyridine Synthesis

SNAr_Mechanism cluster_reactants Reactants cluster_intermediate Meisenheimer Complex cluster_products Products Halopyridine Halopyridine (X = Cl, Br, F) Meisenheimer Resonance-Stabilized Intermediate Halopyridine->Meisenheimer + RO⁻ Alkoxide Alkoxide (RO⁻) Alkoxide->Meisenheimer Alkoxypyridine Alkoxypyridine Meisenheimer->Alkoxypyridine - X⁻ Halide Halide (X⁻) Meisenheimer->Halide

Caption: SNAr mechanism for alkoxypyridine synthesis.

Williamson Ether Synthesis: A Classic and Reliable Approach

The first step is the deprotonation of the pyridinol by a suitable base (e.g., sodium hydride, potassium carbonate) to generate the more nucleophilic pyridinolate anion. This anion then displaces the halide from the alkyl halide to form the desired ether.

Buchwald-Hartwig C-O Coupling: A Modern and Versatile Alternative

The palladium-catalyzed Buchwald-Hartwig amination has been adapted for the formation of C-O bonds, providing a powerful method for the synthesis of aryl ethers, including alkoxypyridines.[8][9] This reaction is particularly valuable for coupling alcohols with aryl halides or triflates that may be unreactive under traditional SNAr or Williamson conditions. The reaction typically employs a palladium catalyst, a phosphine ligand, and a base. While primarily used for C-N bond formation, its application in C-O coupling offers a significant expansion of the synthetic toolbox for alkoxypyridine synthesis.[8][10]

II. Methoxy vs. Propoxy Analogs: A Comparative Synthetic Analysis

While the general synthetic principles apply to both methoxy and propoxy pyridine analogs, the difference in the size and nature of the alkyl group introduces important practical considerations that can affect reaction kinetics, yields, and purification strategies.

Steric Hindrance: The Propoxy Group's Impact

The most significant difference between the methoxy and propoxy groups in a synthetic context is steric hindrance. The larger propyl group can impede the approach of the nucleophile or the coordination of the substrate to a catalyst, potentially leading to slower reaction rates and lower yields compared to the analogous methoxy substitution.[3][11]

  • In SNAr reactions: The bulkier propoxide nucleophile may experience greater steric repulsion when attacking a hindered position on the pyridine ring. This effect is more pronounced at the 2-position, which is flanked by the ring nitrogen.

  • In Williamson Ether Synthesis: While the pyridinolate is the nucleophile, the use of a larger alkyl halide like propyl bromide or iodide can also slow down the SN2 reaction compared to methyl iodide.

  • In Buchwald-Hartwig Coupling: The steric bulk of the propoxy group can influence the efficiency of the palladium catalyst, sometimes requiring more sterically demanding or specialized phosphine ligands to achieve high yields.

Nucleophilicity and Basicity

Both methoxide and propoxide are strong nucleophiles and bases. While there is a slight increase in basicity from methoxide to propoxide due to the increased inductive effect of the propyl group, this difference is generally not significant enough to dramatically alter the course of the reaction in most cases. However, in sensitive substrates, the slightly higher basicity of propoxide could favor elimination side reactions, particularly with secondary or hindered alkyl halides in a Williamson synthesis.

Reaction Conditions and Reagents

In practice, the synthesis of propoxy pyridines may require more forcing conditions compared to their methoxy counterparts to overcome the steric barrier and achieve comparable yields. This could involve:

  • Higher reaction temperatures: To provide the necessary activation energy for the reaction to proceed at a reasonable rate.

  • Longer reaction times: To allow the reaction to reach completion.

  • Stronger bases or more reactive reagents: For example, using sodium hydride instead of potassium carbonate to ensure complete deprotonation of the pyridinol in a Williamson synthesis.

ParameterMethoxy Analog SynthesisPropoxy Analog SynthesisRationale
Reaction Temperature Generally moderateOften requires higher temperaturesTo overcome the higher activation energy due to steric hindrance of the propoxy group.
Reaction Time Typically shorterMay require longer reaction timesSlower reaction kinetics for the bulkier propoxy group.
Choice of Base A wider range of bases can be effectiveStronger bases (e.g., NaH) are often preferredTo ensure complete formation of the alkoxide and drive the reaction to completion.
Potential Side Reactions MinimalIncreased potential for elimination reactionsThe slightly higher basicity and steric bulk of the propoxide can favor elimination, especially with hindered substrates.

Table 1: Comparative Synthesis Parameters for Methoxy and Propoxy Pyridine Analogs

III. Physicochemical Property Differences and their Implications in Drug Discovery

The choice between a methoxy and a propoxy group is not merely a synthetic consideration; it has profound implications for the physicochemical properties of the final molecule, which in turn dictate its drug-like properties.[12]

Lipophilicity (logP)

Lipophilicity, often expressed as the logarithm of the partition coefficient (logP), is a critical parameter in drug design, influencing absorption, distribution, metabolism, and excretion (ADME). The addition of each carbon atom to an alkyl chain typically increases the logP by approximately 0.5. Therefore, a propoxy pyridine analog will be significantly more lipophilic than its corresponding methoxy analog.

This increased lipophilicity can have both positive and negative consequences:

  • Potential Advantages: Improved membrane permeability, which can lead to better oral absorption and blood-brain barrier penetration.

  • Potential Disadvantages: Decreased aqueous solubility, increased binding to plasma proteins, and a higher potential for metabolic liabilities and off-target toxicity.[13][14]

AnalogTypical Calculated logPImplication
2-Methoxypyridine~1.1Moderately lipophilic, generally good balance of solubility and permeability.
2-Propoxypyridine~2.1More lipophilic, may have enhanced permeability but potentially lower solubility.

Table 2: Comparative Lipophilicity of Methoxy and Propoxy Pyridine Analogs

Aqueous Solubility

As a direct consequence of increased lipophilicity, propoxy pyridine analogs generally exhibit lower aqueous solubility compared to their methoxy counterparts.[15][16][17] This can be a significant challenge in drug development, as poor solubility can lead to low bioavailability and difficulties in formulation.

pKa

The electronic effect of methoxy and propoxy groups on the basicity of the pyridine nitrogen is very similar. Both are electron-donating through resonance and weakly electron-withdrawing through induction. The small difference in the inductive effect between a methyl and a propyl group is unlikely to cause a significant change in the pKa of the pyridine ring.

IV. Experimental Protocols: A Practical Guide

The following protocols provide detailed, step-by-step methodologies for the synthesis of 2-methoxypyridine and 2-propoxypyridine from 2-chloropyridine via an SNAr reaction. These protocols can be adapted for other halopyridine isomers.

Diagram 2: Synthetic Workflow for Alkoxypyridine Analogs

Synthetic_Workflow cluster_start Starting Material cluster_methoxy Methoxy Analog Synthesis cluster_propoxy Propoxy Analog Synthesis Start 2-Chloropyridine NaOCH3 Prepare Sodium Methoxide Start->NaOCH3 NaOPr Prepare Sodium Propoxide Start->NaOPr Reaction_Me SₙAr Reaction with NaOCH₃ NaOCH3->Reaction_Me Workup_Me Aqueous Workup & Extraction Reaction_Me->Workup_Me Purify_Me Purification (Distillation/Chromatography) Workup_Me->Purify_Me Product_Me 2-Methoxypyridine Purify_Me->Product_Me Reaction_Pr SₙAr Reaction with NaOPr NaOPr->Reaction_Pr Workup_Pr Aqueous Workup & Extraction Reaction_Pr->Workup_Pr Purify_Pr Purification (Distillation/Chromatography) Workup_Pr->Purify_Pr Product_Pr 2-Propoxypyridine Purify_Pr->Product_Pr

Caption: Comparative workflow for methoxy and propoxy pyridine synthesis.

Protocol for the Synthesis of 2-Methoxypyridine

Materials:

  • 2-Chloropyridine

  • Sodium metal

  • Anhydrous methanol

  • Anhydrous toluene

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

Procedure:

  • Preparation of Sodium Methoxide: In a flame-dried round-bottom flask equipped with a reflux condenser and a nitrogen inlet, carefully add sodium metal (1.1 equivalents) to anhydrous methanol under a nitrogen atmosphere. Stir until all the sodium has dissolved.

  • Reaction: To the freshly prepared sodium methoxide solution, add anhydrous toluene followed by the dropwise addition of 2-chloropyridine (1.0 equivalent).

  • Heating: Heat the reaction mixture to reflux (approximately 80-90 °C) and monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 4-6 hours.

  • Workup: Cool the reaction mixture to room temperature and carefully quench with water. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Washing: Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by vacuum distillation to afford 2-methoxypyridine as a colorless liquid.

Protocol for the Synthesis of 2-Propoxypyridine

Materials:

  • 2-Chloropyridine

  • Sodium metal

  • Anhydrous n-propanol

  • Anhydrous DMF (N,N-Dimethylformamide)

  • Diethyl ether

  • Saturated aqueous ammonium chloride solution

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • Preparation of Sodium Propoxide: In a flame-dried round-bottom flask under a nitrogen atmosphere, carefully add sodium metal (1.2 equivalents) to anhydrous n-propanol. Stir until the sodium is completely dissolved.

  • Solvent Exchange (Optional but Recommended): Remove the excess n-propanol under reduced pressure. Add anhydrous DMF to the resulting sodium propoxide.

  • Reaction: Add 2-chloropyridine (1.0 equivalent) to the solution of sodium propoxide in DMF.

  • Heating: Heat the reaction mixture to 100-120 °C and monitor the reaction by TLC or LC-MS. The reaction may require 8-12 hours for completion.

  • Workup: Cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and diethyl ether.

  • Extraction and Washing: Extract the aqueous layer with diethyl ether (3 x 50 mL). Wash the combined organic layers with water and then with brine to remove DMF.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) or by vacuum distillation to yield 2-propoxypyridine.[15]

V. Conclusion: A Strategic Choice in Drug Design

The decision to incorporate a methoxy versus a propoxy group onto a pyridine scaffold is a strategic one, with a cascade of consequences for both the synthesis and the biological profile of the molecule. While the synthesis of propoxy analogs can be more challenging due to steric hindrance, potentially requiring more forcing conditions, the resulting increase in lipophilicity can be a powerful tool for modulating a compound's ADME properties.

As a senior application scientist, I advise a careful and early consideration of these factors in any drug discovery program. The seemingly minor change from a methyl to a propyl group can be the difference between a promising lead and a developmental dead-end. A thorough understanding of the synthetic nuances and the predictable impact on physicochemical properties will empower researchers to make more informed decisions, ultimately leading to the more efficient and successful development of novel therapeutics.

VI. References

  • Ontosight AI. Introduction to 2-Propoxypyridine Compound. Accessed March 2024. [Link]

  • Al-Hamdani, A. A. S., et al. (2021). Polar Alkoxy Group and Pyridyl Effects on the Mesomorphic Behavior of New Non-Symmetrical Schiff Base Liquid Crystals. Molecules, 26(19), 5971. [Link]

  • Chemistry Steps. Williamson Ether Synthesis. Accessed March 2024. [Link]

  • Gomez, G. E., et al. (2011). Influence of the linker length on the host–guest properties of alkoxy- and polypyridine-bridged molecular rectangles of formulae {[Re(CO) 3(OC 5H 11)] 4(L) 2}, with L = 4-pyridinealdazine and 4,4′-azobis(pyridine. Inorganica Chimica Acta, 372(1), 39-46. [Link]

  • ResearchGate. Effect of the alkoxy-chain length (n) of the pyridine-based derivatives... Accessed March 2024. [Link]

  • Lau, C. K., et al. (2002). Preparation of N-Alkylated Pyridones via Selective N-Alkylation of 2-Alkoxypyridines on Solid Phase. Organic Letters, 4(16), 2653–2656. [Link]

  • PubChem. 2-Methoxypyridine. Accessed March 2024. [Link]

  • Wikipedia. Buchwald–Hartwig amination. Accessed March 2024. [Link]

  • Master Organic Chemistry. The Williamson Ether Synthesis. Accessed March 2024. [Link]

  • Organic Synthesis. Buchwald-Hartwig Coupling. Accessed March 2024. [Link]

  • Ahipa, T. N., & Adhikari, A. V. (2014). 2-Methoxypyridine derivatives: synthesis, liquid crystalline and photo-physical properties. New Journal of Chemistry, 38(10), 5018-5029. [Link]

  • Chemistry Steps. Steric Hindrance in SN2 and SN1 Reactions. Accessed March 2024. [Link]

  • ResearchGate. 2‐Methoxy Pyridine. Accessed March 2024. [Link]

  • KPU Pressbooks. 1.5 Williamson Ether Synthesis – Organic Chemistry II. Accessed March 2024. [Link]

  • OrgoSolver. Williamson Ether Synthesis | SN2 Ether Formation + Traps. Accessed March 2024. [Link]

  • Khan, A., et al. (2025). Comprehensive drug-like assessment of pyridine carbothioamide analogs: from molecular modeling to in-vivo evaluation. Journal of Biomolecular Structure and Dynamics, 1-17. [Link]

  • Ali, M. A., et al. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. Applied Chemical Engineering, 6(2), 2053. [Link]

  • The Royal Society of Chemistry. (2020). Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. Catalysis Science & Technology. [Link]

  • ACD/Labs. Lipophilicity Descriptors: Understanding When to Use LogP & LogD. Accessed March 2024. [Link]

  • PubChem. 2-Propylpyridine. Accessed March 2024. [Link]

  • WuXi AppTec. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. Accessed March 2024. [Link]

  • Chemistry Stack Exchange. Is there any selectivity between the C-2 and C-4 positions of pyridine in SNAr reactions?. Accessed March 2024. [Link]

  • The Organic Chemistry Tutor. (2019, January 7). Buchwald-Hartwig coupling [Video]. YouTube. [Link]

  • University of Calgary. Ch16 : ROH + R' X -> ROR' (Williamson). Accessed March 2024. [Link]

  • PubChem. 2-Propoxy-Pyridine-3-Carbaldehyde. Accessed March 2024. [Link]

  • Google Patents. Method for synthesis of 2-alkoxy-4-substituted pyridine derivatives. Accessed March 2024.

  • Nambo, M., & Crudden, C. M. (2014). Direct C-H amination of methoxy-and dimethoxypyridines. Chemical Communications, 50(74), 10832-10834. [Link]

  • Organic Chemistry Portal. Pyridine synthesis. Accessed March 2024. [Link]

  • Moulder, J. F., et al. (2002). Surface Chemistry of Mercaptan and Growth of Pyridine Short-Chain Alkoxy Silane Molecular Layers. Langmuir, 18(5), 1735–1743. [Link]

  • Podgorska, K., et al. (2016). Pyridines as retarding agents in photoinduced thermal frontal cationic polymerization of epoxydes. Polymer Chemistry, 7(4), 845-853. [Link]

  • Carrasco, E., et al. (2018). Discovery of novel 2,3,5-trisubstituted pyridine analogs as potent inhibitors of IL-1β via modulation of the p38 MAPK signaling pathway. European Journal of Medicinal Chemistry, 143, 1163-1175. [Link]

  • Tsantili-Kakoulidou, A., & Demopoulos, V. J. (2021). Drug-like Properties and Fraction Lipophilicity Index as a combined metric. ADMET & DMPK, 9(3), 177-190. [Link]

  • StudySmarter. SNAr Reactions of Pyridine Practice Problems. Accessed March 2024. [Link]

  • Frank, K. J., et al. (2018). Lipophilicity and hydrophobicity considerations in bio-enabling oral formulations approaches | a PEARRL review. Journal of Pharmacy and Pharmacology, 70(9), 1136-1150. [Link]

  • Sai Life Sciences. Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Accessed March 2024. [Link]

  • Hsieh, C. H., et al. (2014). Synthesis and Biological Evaluation of N-Alkyl-N-(4-methoxyphenyl)pyridin-2-amines as a New Class of Tubulin Polymerization Inhibitors. Molecules, 19(6), 7705–7720. [Link]

  • Hasan, M. B., et al. (2025). Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in-silico approach. Discover Chemistry, 3(1), 147. [Link]

  • ResearchGate. Comparison of the theoretical lipophilicity parameters (the logP... Accessed March 2024. [Link]

  • CMJ Publishers. Design and In-Silico Evaluation of Pyridine-4-Carbohydrazide Derivatives for Potential Therapeutic Applications. Accessed March 2024. [Link]

  • Ahipa, T. N., & Adhikari, A. V. (2014). 2-Methoxypyridine derivatives: synthesis, liquid crystalline and photo-physical properties. New Journal of Chemistry, 38(10), 5018-5029. [Link]

  • Spingler, B., et al. (2002). The influence of the alkoxy substituent length on the crystal structures of Tc(v) complexes with pyrazine. CrystEngComm, 4(23), 126-130. [Link]

Sources

Protocols & Analytical Methods

Method

Synthetic Strategies for (2-Propoxypyridin-4-yl)methanamine: A Detailed Guide for Researchers

Abstract (2-Propoxypyridin-4-yl)methanamine is a key building block in medicinal chemistry, frequently incorporated into a variety of pharmacologically active agents. Its synthesis is therefore of significant interest to...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

(2-Propoxypyridin-4-yl)methanamine is a key building block in medicinal chemistry, frequently incorporated into a variety of pharmacologically active agents. Its synthesis is therefore of significant interest to researchers in drug discovery and development. This comprehensive guide provides an in-depth analysis of established synthetic routes, offering detailed protocols and expert insights into the practical considerations for each approach. We will explore two primary strategies: a nitrile reduction pathway and a reductive amination pathway, evaluating their respective merits and challenges to enable informed decisions in the laboratory.

Introduction

The pyridine scaffold is a privileged structure in drug design, and its functionalization offers a rich landscape for modulating pharmacokinetic and pharmacodynamic properties. (2-Propoxypyridin-4-yl)methanamine, featuring a propoxy group at the 2-position and an aminomethyl group at the 4-position, presents a valuable combination of lipophilicity and a primary amine handle for further chemical elaboration. This guide is intended for researchers and scientists, providing a detailed examination of the most practical and efficient methods for its preparation.

Strategic Overview of Synthetic Routes

The synthesis of (2-Propoxypyridin-4-yl)methanamine can be approached from several angles. The choice of a particular route will often depend on the availability of starting materials, desired scale of the reaction, and the specific capabilities of the laboratory. Here, we will focus on two robust and widely applicable strategies, each beginning from a common precursor, 2-chloropyridine-4-carbonitrile.

Synthetic_Strategies Start 2-Chloropyridine-4-carbonitrile Route1_Step1 Nucleophilic Aromatic Substitution (Sodium Propoxide) Start->Route1_Step1 Route 1 Route2_Step1 Nucleophilic Aromatic Substitution (Sodium Propoxide) Start->Route2_Step1 Route 2 Route1_Step2 Nitrile Reduction (e.g., H₂, Raney Ni) Route1_Step1->Route1_Step2 Product (2-Propoxypyridin-4-yl)methanamine Route1_Step2->Product Route2_Step2 Nitrile Hydrolysis Route2_Step1->Route2_Step2 Route2_Step3 Aldehyde Formation Route2_Step2->Route2_Step3 Route2_Step4 Reductive Amination Route2_Step3->Route2_Step4 Route2_Step4->Product Nitrile_Reduction_Pathway A 2-Chloropyridine-4-carbonitrile B 2-Propoxypyridine-4-carbonitrile A->B  Sodium Propoxide, Propanol, Heat (SNAr Reaction) C (2-Propoxypyridin-4-yl)methanamine B->C  H₂, Raney Ni, NH₃/MeOH (Catalytic Hydrogenation)

Caption: Step-by-step workflow for the Nitrile Reduction Pathway.

Step 1: Synthesis of 2-Propoxypyridine-4-carbonitrile

The first step involves the displacement of the chloride from 2-chloropyridine-4-carbonitrile with a propoxide nucleophile. This is a classic example of a nucleophilic aromatic substitution (SNAr) reaction. [1][2][3][4]The electron-withdrawing nature of the nitrile group and the pyridine ring nitrogen activate the 2-position towards nucleophilic attack. [3] Protocol:

  • Preparation of Sodium Propoxide: In a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add dry propanol (10 volumes relative to sodium). Carefully add sodium metal (1.1 equivalents) portion-wise under an inert atmosphere (e.g., nitrogen or argon). The reaction is exothermic and will generate hydrogen gas; ensure adequate ventilation. Stir the mixture until all the sodium has dissolved to form a clear solution of sodium propoxide.

  • SNAr Reaction: To the freshly prepared sodium propoxide solution, add 2-chloropyridine-4-carbonitrile (1.0 equivalent).

  • Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.

  • Work-up: After cooling to room temperature, carefully quench the reaction with water. The pH will be highly basic. Neutralize the mixture with a dilute acid (e.g., 1 M HCl) to a pH of ~7.

  • Extraction: Extract the aqueous mixture with a suitable organic solvent such as ethyl acetate (3 x 20 volumes).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography to afford 2-propoxypyridine-4-carbonitrile as a solid.

Expert Insights:

  • Anhydrous Conditions: It is crucial to use dry propanol and to protect the reaction from atmospheric moisture to prevent the formation of sodium hydroxide, which can lead to unwanted side reactions.

  • Alternative Bases: While sodium metal is effective, for larger scale reactions, using commercially available sodium propoxide or generating it in situ from sodium hydride and propanol can be more convenient and safer.

  • Microwave-Assisted Synthesis: For rapid optimization, microwave heating can significantly reduce reaction times for the SNAr step. [5]

Step 2: Reduction of 2-Propoxypyridine-4-carbonitrile to (2-Propoxypyridin-4-yl)methanamine

The conversion of the nitrile to the primary amine is a standard reduction. Catalytic hydrogenation is a clean and efficient method for this transformation.

Protocol:

  • Reaction Setup: In a hydrogenation vessel (e.g., a Parr shaker), dissolve 2-propoxypyridine-4-carbonitrile (1.0 equivalent) in a suitable solvent. A common choice is methanol saturated with ammonia.

  • Catalyst: Add a catalytic amount of Raney Nickel (5-10% by weight), slurried in the reaction solvent.

  • Hydrogenation: Seal the vessel and purge with nitrogen, followed by hydrogen. Pressurize the vessel with hydrogen (typically 50-100 psi) and agitate at room temperature.

  • Monitoring: The reaction progress can be monitored by the uptake of hydrogen. The reaction is generally complete within 4-12 hours.

  • Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: Raney Nickel is pyrophoric and should be handled with care, always kept wet with solvent.

  • Purification: Concentrate the filtrate under reduced pressure to yield the crude (2-Propoxypyridin-4-yl)methanamine. Further purification can be achieved by distillation under reduced pressure or by conversion to a salt (e.g., hydrochloride) followed by recrystallization.

Expert Insights:

  • Role of Ammonia: The presence of ammonia in the reaction mixture is critical to suppress the formation of secondary and tertiary amine byproducts, which can arise from the reaction of the initially formed primary amine with the intermediate imine.

  • Alternative Reducing Agents: If high-pressure hydrogenation equipment is not available, other reducing agents such as lithium aluminum hydride (LiAlH₄) or borane-tetrahydrofuran complex (BH₃·THF) can be used. However, these reagents require strictly anhydrous conditions and careful handling.

Data Summary for Route 1:

StepReactionKey ReagentsTypical YieldPurity
1SNArSodium Propoxide85-95%>98%
2Nitrile ReductionH₂, Raney Ni80-90%>97%

Route 2: The Reductive Amination Pathway

This alternative route offers flexibility and may be advantageous if the corresponding aldehyde is readily accessible or if issues are encountered with the nitrile reduction.

Conceptual Framework

This strategy also begins with the SNAr reaction to install the propoxy group. However, instead of directly reducing the nitrile, it is first hydrolyzed to a carboxylic acid, which is then converted to an aldehyde. The final step is a reductive amination to form the target primary amine.

Reductive_Amination_Pathway A 2-Propoxypyridine-4-carbonitrile B 2-Propoxypyridine-4-carboxylic acid A->B  Aqueous NaOH, Heat (Hydrolysis) C 2-Propoxypyridine-4-carbaldehyde B->C  1. SOCl₂, 2. H₂, Pd/C (Rosenmund Reduction) D (2-Propoxypyridin-4-yl)methanamine C->D  NH₄OAc, NaBH₃CN (Reductive Amination)

Caption: Step-by-step workflow for the Reductive Amination Pathway.

Step 1: Synthesis of 2-Propoxypyridine-4-carboxylic acid

The nitrile is hydrolyzed under basic conditions to the corresponding carboxylic acid.

Protocol:

  • Hydrolysis: In a round-bottom flask, suspend 2-propoxypyridine-4-carbonitrile (1.0 equivalent) in an aqueous solution of sodium hydroxide (e.g., 6 M, 10 volumes).

  • Reaction Conditions: Heat the mixture to reflux. The reaction progress can be monitored by the cessation of ammonia evolution and by TLC analysis.

  • Work-up: After cooling, carefully acidify the reaction mixture with concentrated HCl to a pH of approximately 3-4. The carboxylic acid will precipitate out of the solution.

  • Purification: Collect the solid by filtration, wash with cold water, and dry under vacuum to afford 2-propoxypyridine-4-carboxylic acid.

Step 2: Synthesis of 2-Propoxypyridine-4-carbaldehyde

The conversion of the carboxylic acid to the aldehyde can be achieved through various methods. A classic approach is the Rosenmund reduction of the corresponding acid chloride.

Protocol:

  • Acid Chloride Formation: In a flask equipped with a reflux condenser and a gas outlet to a scrubber, suspend 2-propoxypyridine-4-carboxylic acid (1.0 equivalent) in thionyl chloride (5-10 volumes). Add a catalytic amount of dimethylformamide (DMF). Heat the mixture to reflux for 1-2 hours.

  • Rosenmund Reduction: Remove the excess thionyl chloride under reduced pressure. Dissolve the crude acid chloride in a dry, inert solvent like toluene. Add a poisoned palladium catalyst (e.g., 5% Pd on BaSO₄, Lindlar's catalyst) and a quinoline-sulfur moderator. Bubble hydrogen gas through the stirred suspension at room temperature.

  • Monitoring and Work-up: Monitor the reaction carefully by TLC to avoid over-reduction to the alcohol. Once the starting material is consumed, filter off the catalyst and concentrate the filtrate to obtain the crude aldehyde.

Step 3: Reductive Amination to (2-Propoxypyridin-4-yl)methanamine

Reductive amination is a powerful one-pot method for converting aldehydes and ketones into amines. [6][7][8] Protocol:

  • Imine Formation: Dissolve 2-propoxypyridine-4-carbaldehyde (1.0 equivalent) in methanol. Add ammonium acetate (5-10 equivalents). Stir the mixture at room temperature for 1-2 hours to allow for the formation of the intermediate imine.

  • Reduction: Cool the reaction mixture in an ice bath and add a mild reducing agent such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB) (1.5 equivalents) portion-wise.

  • Reaction Conditions: Allow the reaction to warm to room temperature and stir for an additional 4-12 hours.

  • Work-up: Quench the reaction by adding dilute aqueous HCl. Basify the mixture with aqueous NaOH and extract with an organic solvent like dichloromethane.

  • Purification: Dry the combined organic extracts, concentrate, and purify the resulting amine by column chromatography or distillation.

Expert Insights:

  • Choice of Reducing Agent: Sodium cyanoborohydride and STAB are selective for the reduction of the imine in the presence of the aldehyde, which is crucial for good yields. [7]* Direct Amination from Aldehyde: This method is highly efficient and avoids the isolation of the often-unstable intermediate imine. [9] Data Summary for Route 2:

StepReactionKey ReagentsTypical YieldPurity
1Nitrile HydrolysisNaOH (aq)90-98%>98%
2Aldehyde FormationSOCl₂, H₂/Pd-BaSO₄60-75%>95%
3Reductive AminationNH₄OAc, NaBH₃CN70-85%>97%

Conclusion

Both the nitrile reduction and reductive amination pathways offer reliable and scalable methods for the synthesis of (2-Propoxypyridin-4-yl)methanamine. The nitrile reduction route is more atom-economical and involves fewer steps, making it the preferred choice for many applications. However, the reductive amination route provides valuable flexibility and may be more suitable in certain contexts, particularly if the intermediate aldehyde is required for other synthetic purposes. The detailed protocols and expert insights provided in this guide should empower researchers to successfully synthesize this important building block for their drug discovery programs.

References

  • ChemRxiv. Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. Available at: [Link].

  • Efficient nucleophilic substitution of halopyridines using ethanol as solvent with microwave heating: synthesis of 2.
  • ResearchGate. A comparison of N- versus O-alkylation of substituted 2-pyridones under Mitsunobu conditions. Available at: [Link].

  • PMC. Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles.
  • Semantic Scholar. N- vs. O-alkylation in the mitsunobu reaction of 2-pyridone. Available at: [Link].

  • Organic Preparations and Procedures Daily. Mitsunobu aryl ether formation, 4-piperidinol with 2-hydroxypyridine. Available at: [Link].

  • PMC. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl). Available at: [Link].

  • Organic Reactions. The Mitsunobu Reaction. Available at: [Link].

  • Master Organic Chemistry. Mitsunobu Reaction. Available at: [Link].

  • Wikipedia. Nucleophilic aromatic substitution. Available at: [Link].

  • YouTube. Nucleophilic aromatic substitutions. Available at: [Link].

  • Organic Syntheses. 2,2-DIETHOXY-2-(4-PYRIDYL)ETHYLAMINE. Available at: [Link].

  • Wikipedia. 2-Chloropyridine. Available at: [Link].

  • Greener Education Materials for Chemists. Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Available at: [Link].

  • PMC. Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Available at: [Link].

  • Google Patents. Process for the preparation of 2-aminomethylpyridine derivative.
  • Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Available at: [Link].

  • PubMed. Direct reductive amination of aldehyde bisulfite adducts induced by 2-picoline borane: application to the synthesis of a DPP-IV inhibitor. Available at: [Link].

  • ResearchGate. Scheme 1: Synthetic route for the preparation of 4-(2-aminophenyl)-.... Available at: [Link].

  • Semantic Scholar. SYNTHESIS OF 4-AMINOPYRIDINE AND 4-ACETYLAMINOPYRIDINE BY REDUCTION OF 4-NITROPYRIDINE-N-OXIDE WITH IRON AND MINERAL ACIDS. Available at: [Link].

  • Google Patents. Synthesis and purification method of 2-amino-4-methylpyridine.
  • Synple Chem. Application Note – Reductive Amination. Available at: [Link].

Sources

Application

Application Note: Optimized Amide Coupling Strategies for (2-Propoxypyridin-4-yl)methanamine

This Application Note and Protocol is designed for researchers utilizing (2-Propoxypyridin-4-yl)methanamine (CAS: 1094468-50-4) in medicinal chemistry and drug discovery.[1][2] It addresses the specific physicochemical c...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note and Protocol is designed for researchers utilizing (2-Propoxypyridin-4-yl)methanamine (CAS: 1094468-50-4) in medicinal chemistry and drug discovery.[1][2] It addresses the specific physicochemical challenges of aminomethylpyridine derivatives and provides optimized, scalable methodologies for amide bond formation.

Executive Summary & Physicochemical Context

(2-Propoxypyridin-4-yl)methanamine is a versatile building block, frequently employed to introduce a lipophilic, basic pyridine moiety into kinase inhibitors and GPCR ligands.[1][2] Unlike electron-deficient 2-aminopyridines (which are poor nucleophiles), this molecule behaves kinetically as a benzylamine analog .[1][2] However, its dual-basic nature (primary amine + pyridine nitrogen) and the presence of the 2-propoxy substituent dictate specific handling requirements to avoid catalyst poisoning and ensure high yields.[1][2]

Key Chemical Characteristics
PropertySpecificationImplications for Protocol
CAS Number 1094468-50-4Verification of starting material identity.[1][2]
Basicity (pKa) ~9.0 (primary amine), ~4.5 (pyridine)Requires carefully titrated base equivalents, especially if using HCl salts.[1]
Nucleophilicity High (Primary aliphatic amine)Reacts rapidly with activated esters; prone to bis-acylation if stoichiometry is uncontrolled.[1][2]
Solubility Moderate (Polar/Lipophilic hybrid)The propoxy group enhances solubility in DCM/EtOAc compared to methoxy analogs.[1]
Stability Air-sensitive (Free base)Rapidly absorbs CO₂ to form carbamates; store as HCl salt or use immediately upon freeing.[1][2]

Strategic Selection of Coupling Reagents

The choice of coupling agent depends on the scale and the complexity of the carboxylic acid partner.

Decision Matrix
  • Scenario A: Discovery Scale (<100 mg), Precious Acid.

    • Recommendation: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium).[1][2][3]

    • Why: Fastest kinetics, highest conversion rates for hindered acids, minimizes racemization.

  • Scenario B: Scale-Up (>1 g), Cost/Purification Focus.

    • Recommendation: T3P (Propylphosphonic Anhydride).[1][2]

    • Why: "Green" reagent; by-products are water-soluble (easy wash), no explosion hazard (unlike HOBt).[1][2]

  • Scenario C: Acid-Sensitive Substrates.

    • Recommendation: EDC/HOBt .

    • Why: Milder activation, standard protocol, easy to buffer.

Detailed Experimental Protocols

Protocol A: High-Efficiency HATU Coupling (Standard Discovery)

Best for: Maximizing yield with complex carboxylic acids.[1][2]

Reagents:

  • Carboxylic Acid (1.0 equiv)[1]

  • (2-Propoxypyridin-4-yl)methanamine (dihydrochloride salt) (1.1 equiv)[1][2]

  • HATU (1.1 – 1.2 equiv)[1]

  • DIPEA (N,N-Diisopropylethylamine) (4.0 equiv)[1][2]

  • Solvent: Anhydrous DMF or DMAc (Concentration: 0.1 M – 0.2 M)[1]

Step-by-Step Workflow:

  • Activation: In a dried vial, dissolve the Carboxylic Acid (1.0 eq) in anhydrous DMF. Add HATU (1.1 eq) and DIPEA (2.0 eq).[1][2] Stir at Room Temperature (RT) for 5–10 minutes.

    • Note: The solution should turn slightly yellow.[2][3] This pre-activation forms the reactive O-At ester.[1][2]

  • Amine Addition: In a separate vial, dissolve (2-Propoxypyridin-4-yl)methanamine 2HCl (1.1 eq) in minimal DMF with the remaining DIPEA (2.0 eq).

    • Critical: Ensure the amine salt is fully neutralized before addition.

  • Coupling: Add the amine solution dropwise to the activated acid mixture.

  • Reaction: Stir at RT for 1–4 hours. Monitor by LC-MS (Look for M+H of product).

  • Quench: Dilute with EtOAc (10x volume). Wash sequentially with:

    • Saturated NaHCO₃ (2x) – Removes unreacted acid/HATU by-products.[1][2]

    • Water (1x) – Removes DMF.[1][2]

    • Brine (1x).

  • Drying: Dry organic layer over Na₂SO₄, filter, and concentrate.

Protocol B: Scalable T3P Coupling (Process Friendly)

Best for: >1g scale, ease of purification.

Reagents:

  • Carboxylic Acid (1.0 equiv)[1]

  • Amine (1.1 equiv)[1]

  • T3P (50% w/w in EtOAc/DMF) (1.5 equiv)[1]

  • Base: Pyridine (3.0 equiv) or DIPEA (3.0 equiv)[1]

  • Solvent: EtOAc or 2-MeTHF.[1][2]

Step-by-Step Workflow:

  • Combine: Charge a flask with Carboxylic Acid, Amine (free base preferred, or salt + base), and Solvent (EtOAc).

  • Base Addition: Add Pyridine (3.0 eq).[1][2] Cool to 0°C.[1][2][4][5]

  • Reagent Addition: Add T3P solution dropwise over 10 minutes.

    • Mechanism:[1][2][5][6] T3P activates the acid in situ; low epimerization risk.

  • Reaction: Allow to warm to RT and stir for 2–12 hours.

  • Workup (Self-Cleaning):

    • Add water.[1][2][4][5] The T3P by-products are highly water-soluble.[1][2]

    • Separate layers.[1][2] Wash organic layer with 0.5 M NaOH (removes unreacted acid) and then Brine.[1][2]

    • Note: Avoid strong acidic washes if your product is very basic, as it may extract into the aqueous phase.

Visualization of Workflows

Figure 1: Reaction Mechanism & Pathway

This diagram illustrates the activation pathway and the critical role of base stoichiometry when using the hydrochloride salt of the amine.

AmideCoupling cluster_inputs Reagents Acid Carboxylic Acid (R-COOH) Activation Activated Ester (O-At / O-Bt) Acid->Activation + HATU/T3P AmineSalt Amine 2HCl Salt (C9H14N2O·2HCl) FreeAmine Free Amine (Nucleophile) AmineSalt->FreeAmine + 2.0 eq Base (Neutralization) Base DIPEA (Base) (4.0 equiv) Base->Activation Promotes Base->FreeAmine Essential Step Coupling Nucleophilic Attack (C-N Bond Formation) Activation->Coupling FreeAmine->Coupling Product Final Amide Product Coupling->Product - Leaving Group

Caption: Mechanistic flow for coupling (2-Propoxypyridin-4-yl)methanamine 2HCl. Note the dual requirement of base for activation and neutralization.[5]

Figure 2: Purification Decision Tree

A logical guide to isolating the product based on the reaction outcome.

Purification Start Crude Reaction Mixture Check LC-MS Analysis Start->Check HighPurity Purity > 85% Check->HighPurity LowPurity Purity < 85% Check->LowPurity Workup Aqueous Workup (EtOAc / NaHCO3) HighPurity->Workup Flash Flash Chromatography (DCM:MeOH / 0-10%) LowPurity->Flash Non-polar impurities Reverse Reverse Phase HPLC (C18, H2O:ACN + 0.1% FA) LowPurity->Reverse Polar impurities AcidWash Caution: Acid Wash? (Risk: Product Loss) Workup->AcidWash Evaporate & Dry Evaporate & Dry AcidWash->Evaporate & Dry No (Safe)

Caption: Purification strategy. Due to the pyridine moiety, avoid strong acid washes during extraction to prevent product loss to the aqueous phase.

Troubleshooting & Optimization

ObservationRoot CauseCorrective Action
Low Yield (<30%) Incomplete neutralization of Amine 2HCl.Increase DIPEA to 4.0–5.0 equivalents. Ensure amine is fully dissolved before addition.[1][2]
No Reaction Carboxylic acid steric hindrance.[1][2]Switch from EDC to HATU or COMU.[1][2] Increase temperature to 40°C.
Impurity: Urea EDC byproduct failure to wash out.[1][2]Use T3P (water-soluble byproducts) or perform a more rigorous acid/base wash sequence (carefully).[1][2]
Product in Aqueous Product is too basic/polar (protonated pyridine).[1][2]Adjust aqueous layer pH to ~10 before extraction.[1][2] Use DCM/IPA (3:1) as extraction solvent.[1][2]

References

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1][2] Link

  • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[1][2][3][7][8] Tetrahedron, 61(46), 10827-10852.[1][2] Link[1]

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals.[1][2] Organic Process Research & Development, 20(2), 140-177.[1][2] Link[1]

  • AK Scientific. (n.d.).[1][2] Product Entry: (2-Propoxypyridin-4-yl)methanamine.[1][2][9][10] Retrieved October 26, 2023. Link

  • Pattabiraman, V. R., & Bode, J. W. (2011). Rethinking amide bond synthesis. Nature, 480(7378), 471-479.[1][2] Link[1]

Sources

Method

Application Note: Reductive Amination of 2-Propoxypyridine-4-carbaldehyde

Topic: Reductive amination conditions for 2-propoxypyridine-4-carbaldehyde Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists. Optimization of He...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Reductive amination conditions for 2-propoxypyridine-4-carbaldehyde Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists.

Optimization of Heterocyclic Amine Synthesis for Medicinal Chemistry

Executive Summary

The reductive amination of 2-propoxypyridine-4-carbaldehyde is a pivotal transformation in the synthesis of pyridine-based kinase inhibitors and GPCR ligands. While the pyridine ring is electron-deficient, the C2-propoxy substituent introduces a unique electronic push-pull system: it donates electron density via resonance (mesomeric effect) while withdrawing via induction. This modulation makes the C4-aldehyde slightly less electrophilic than its unsubstituted counterpart but significantly more stable than 2-halopyridine aldehydes.

This guide provides three validated protocols for converting this specific aldehyde into secondary and tertiary amines. The primary recommendation employs Sodium Triacetoxyborohydride (STAB) due to its exceptional selectivity for imines over aldehydes, minimizing the formation of alcohol byproducts (2-propoxypyridin-4-yl)methanol.[1]

Chemical Analysis & Mechanistic Insight

Substrate Properties[1][2][3][4][5][6][7][8]
  • Compound: 2-propoxypyridine-4-carbaldehyde

  • Electronic State: The C4-formyl group is activated by the electron-deficient pyridine ring. However, the C2-alkoxy group provides resonance stabilization, slightly reducing the carbonyl's reactivity compared to 2-fluoropyridine-4-carbaldehyde.

  • Solubility: The propoxy chain imparts lipophilicity, making the substrate highly soluble in chlorinated solvents (DCM, DCE) and ethers (THF), which favors the STAB protocol.

Reaction Mechanism

The reaction proceeds via the formation of a reversible hemiaminal, followed by dehydration to an imine (or iminium ion).[2] The reducing agent must selectively deliver a hydride to the imine/iminium species without reducing the remaining aldehyde.

ReactionMechanism cluster_selectivity Selectivity Control Aldehyde 2-Propoxypyridine- 4-carbaldehyde Hemiaminal Hemiaminal Intermediate Aldehyde->Hemiaminal + Amine Amine Primary/Secondary Amine (R-NH2) Amine->Hemiaminal Imine Imine/Iminium (Rate Limiting Step) Hemiaminal->Imine - H2O (Acid Cat.) Product Target Amine (Benzylic) Imine->Product + H- (Hydride) (STAB/NaBH3CN)

Figure 1: Mechanistic pathway for the reductive amination of 2-propoxypyridine-4-carbaldehyde. The formation of the imine is the critical selectivity gate.

Experimental Protocols

Method A: The "Gold Standard" (STAB in DCE)

Best for: Valuable substrates, drug discovery, minimizing side reactions. Reagent: Sodium Triacetoxyborohydride (STAB).[1][3][4] Rationale: STAB is mild and exhibits a high selectivity for protonated imines over aldehydes. It does not require pH adjustment.

Materials
  • 2-Propoxypyridine-4-carbaldehyde (1.0 equiv)

  • Amine (1.1 – 1.2 equiv)

  • Sodium Triacetoxyborohydride (STAB) (1.4 – 1.6 equiv)

  • Acetic Acid (AcOH) (1.0 – 2.0 equiv, optional but recommended for basic amines)

  • Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) [Anhydrous]

Protocol
  • Imine Formation: In a dry vial/flask, dissolve the aldehyde (1.0 equiv) and amine (1.1 equiv) in DCE (0.1 – 0.2 M concentration).

    • Note: If the amine is a salt (e.g., HCl salt), add 1.1 equiv of Triethylamine (TEA) or Diisopropylethylamine (DIPEA) to liberate the free base.

  • Catalysis (Optional): Add Acetic Acid (1.0 equiv). This promotes imine formation and buffers the basicity of the pyridine ring. Stir for 15–30 minutes at Room Temperature (RT).

  • Reduction: Add STAB (1.5 equiv) in a single portion.

    • Observation: Mild effervescence may occur.

  • Reaction: Stir at RT under nitrogen/argon for 2–16 hours.

    • Monitoring: Check TLC (Visualize with UV and Ninhydrin/KMnO4) or LC-MS. Look for the disappearance of the aldehyde peak (typically ~10.0 ppm in 1H NMR).

  • Quench: Quench by adding saturated aqueous NaHCO3. Stir for 15 minutes until gas evolution ceases.

  • Workup: Extract with DCM (x3). Wash combined organics with brine, dry over Na2SO4, filter, and concentrate.

Method B: The "Classic" Method (NaBH3CN in MeOH)

Best for: Polar amines, amino acids, or when solubility in DCE is poor. Reagent: Sodium Cyanoborohydride.[3][4][5] Rationale: NaBH3CN is stable in acid, allowing for a lower pH (5–6) which accelerates imine formation.

Protocol
  • Dissolution: Dissolve aldehyde (1.0 equiv) and amine (1.2 equiv) in Methanol (MeOH).

  • pH Adjustment: Check pH. Add Glacial Acetic Acid dropwise until pH is approximately 5–6 (wet pH paper).

  • Reduction: Add NaBH3CN (1.5 equiv).

    • Safety Alert:Toxic. Handle in a fume hood. Do not acidify strongly as HCN gas may evolve.

  • Reaction: Stir at RT for 12–24 hours.

  • Workup: Basify to pH >10 with aqueous NaOH (1M) or Na2CO3 to destroy excess cyanide and borohydride. Extract with EtOAc or DCM.

Method C: Two-Step Procedure (Imine Isolation + NaBH4)

Best for: Large scale (cost reduction) or when dialkylation is a major side product. Reagent: Sodium Borohydride (NaBH4).[3][5]

Protocol
  • Imine Formation: Reflux aldehyde and amine in MeOH or Ethanol (EtOH) for 2–4 hours (often with a Dean-Stark trap if in toluene, or using molecular sieves).

  • Evaporation: Remove solvent to isolate the crude imine (often an oil or solid).

  • Reduction: Redissolve crude imine in MeOH/EtOH. Cool to 0°C.

  • Addition: Add NaBH4 (1.0 equiv) portion-wise.

  • Reaction: Warm to RT and stir for 1–2 hours.

  • Quench: Add water or dilute HCl (carefully) to destroy excess hydride.

Data Summary & Troubleshooting

VariableMethod A (STAB/DCE)Method B (NaBH3CN/MeOH)Method C (NaBH4 2-Step)
Selectivity High (Imine > Aldehyde)Moderate to HighLow (Reduces everything)
Reaction Time 2 - 16 Hours12 - 24 Hours4 - 8 Hours (Total)
Alcohol Byproduct < 5%5 - 15%High if not stepwise
Dialkylation MinimalPossibleMinimal (if stepwise)
Toxicity Low (Boron salts)High (Cyanide) Low
Troubleshooting Guide
  • Problem: Aldehyde remains unreacted.

    • Solution: Add activated 4Å Molecular Sieves to the reaction mixture during the imine formation step to sequester water and drive equilibrium.

  • Problem: Formation of alcohol byproduct (reduction of aldehyde).

    • Solution: Ensure you are using Method A. Pre-stir the amine and aldehyde for 1 hour before adding STAB. This ensures the aldehyde is converted to the imine before the reducing agent is introduced.[3]

  • Problem: Pyridine Interference.

    • Solution: The pyridine nitrogen can coordinate with Boron. If conversion stalls, add 2-3 equivalents of Acetic Acid to protonate the pyridine and release the boron species.

Workflow Decision Tree

Workflow Start Start: 2-Propoxypyridine- 4-carbaldehyde + Amine SolubilityCheck Is the Amine soluble in DCM/DCE? Start->SolubilityCheck ScaleCheck Is this >10g Scale or Cost Sensitive? SolubilityCheck->ScaleCheck Yes MethodB Method B: NaBH3CN / MeOH (Polar Amines) SolubilityCheck->MethodB No (Polar) MethodA Method A: STAB / DCE (Recommended) ScaleCheck->MethodA No (Discovery/Lab) MethodC Method C: 2-Step NaBH4 (Bulk Scale) ScaleCheck->MethodC Yes (Process)

Figure 2: Decision matrix for selecting the optimal reductive amination protocol.

References

  • Abdel-Magid, A. F., et al. (1996).[6][2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. The foundational text for STAB protocols.

  • Sigma-Aldrich. "Reductive Amination Application Note." MilliporeSigma Technical Library. General overview of reagent compatibility.

  • BenchChem. "Catalytic Reductive Amination with Sodium Triacetoxyborohydride." Application Protocols. Specifics on selectivity and functional group tolerance.

  • PubChem. "2-Propoxypyridine-3-carbaldehyde Compound Summary." National Library of Medicine. Structural and safety data for the analogous 3-isomer.

Disclaimer: These protocols are for research purposes only. Always consult the Safety Data Sheet (SDS) for 2-propoxypyridine-4-carbaldehyde and the reducing agents before use. Sodium Cyanoborohydride is highly toxic.

Sources

Application

Application Note: Rational Fragment-Based Drug Design Using (2-Propoxypyridin-4-yl)methanamine

Executive Summary & Rationale Fragment-Based Drug Discovery (FBDD) has revolutionized the identification of novel lead compounds by utilizing low-molecular-weight chemical starting points that bind weakly but with except...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Rationale

Fragment-Based Drug Discovery (FBDD) has revolutionized the identification of novel lead compounds by utilizing low-molecular-weight chemical starting points that bind weakly but with exceptionally high ligand efficiency[1]. This application note details the strategic deployment of (2-Propoxypyridin-4-yl)methanamine (CAS: 1423032-22-7 for the dihydrochloride salt[2]) as a versatile fragment scaffold.

The selection of this specific chemotype is highly rationalized:

  • The Pyridine Core: Acts as a classic hydrogen-bond acceptor, frequently utilized to anchor fragments into the hinge region of kinases or the orthosteric sites of GPCRs.

  • The Propoxy Vector: Provides a flexible, lipophilic tail that can probe adjacent hydrophobic sub-pockets (e.g., the "back pocket" in kinase active sites), driving binding enthalpy.

  • The Methanamine Handle: A primary amine that serves as an ideal synthetic vector. Because fragments are inherently weak binders, they must be "grown" or "linked" to achieve nanomolar potency. The primary amine allows for rapid, parallel hit-to-lead optimization via amide coupling or reductive amination[3].

Physicochemical Profiling & The "Rule of Three"

To ensure that fragments efficiently sample chemical space without introducing steric clashes or excessive lipophilicity, they must adhere to the Astex "Rule of Three" (Ro3)[1]. As shown in Table 1, (2-Propoxypyridin-4-yl)methanamine perfectly complies with these strict physicochemical boundaries, ensuring it is highly soluble in aqueous assay buffers and maintains a high ligand efficiency upon binding.

Table 1: Physicochemical Properties of (2-Propoxypyridin-4-yl)methanamine

PropertyValueRo3 ThresholdCompliance
Molecular Weight (MW) 166.22 g/mol ≤ 300 DaYes
Calculated LogP (cLogP) ~1.2≤ 3.0Yes
H-Bond Donors (HBD) 2 (from -NH₂)≤ 3Yes
H-Bond Acceptors (HBA) 3 (N, O, N)≤ 3Yes
Polar Surface Area (PSA) 48.1 Ų≤ 60 ŲYes
Rotatable Bonds 4≤ 3 (Soft limit)Acceptable

FBDD Workflow Visualization

The following workflow illustrates the progression of (2-Propoxypyridin-4-yl)methanamine from a primary library screen through to structure-guided lead optimization.

FBDD_Workflow Library Fragment Library (Ro3 Compliant) Fragment (2-Propoxypyridin-4-yl)methanamine Target Incubation Library->Fragment Selection STD_NMR Primary Screen: STD-NMR Fragment->STD_NMR Binding Detection SPR Orthogonal Validation: SPR Kinetics STD_NMR->SPR Affinity (Kd) Validation Xray Structural Biology: X-ray Crystallography SPR->Xray Confirmed Hit HitToLead Hit-to-Lead Chemistry: Amide Coupling via Methanamine Xray->HitToLead Structure-Guided Design Lead Optimized Lead Compound HitToLead->Lead Iterative Optimization

Figure 1: Iterative FBDD workflow for (2-Propoxypyridin-4-yl)methanamine, from screening to lead generation.

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems. Every step includes built-in controls to mitigate the high false-positive rates commonly associated with weak-affinity fragment screening.

Protocol 1: Primary Screening via Saturation Transfer Difference NMR (STD-NMR)

Causality: STD-NMR relies on the intermolecular nuclear Overhauser effect (NOE). When the target protein is selectively irradiated, the saturation spreads across the protein envelope. If (2-Propoxypyridin-4-yl)methanamine binds, the saturation transfers to the fragment. Because fragments have high dissociation rates (


), the saturated fragment rapidly exchanges back into the bulk solution, accumulating a detectable NMR signal[4].

Step-by-Step Procedure:

  • Sample Preparation: Prepare a 500 µL NMR sample containing 10–30 µM of the target protein and 1 mM of (2-Propoxypyridin-4-yl)methanamine in deuterated buffer (e.g., 50 mM phosphate, 150 mM NaCl, pH 7.4 in 99.9% D₂O)[5]. Causality: D₂O is required to eliminate the massive H₂O solvent peak that would otherwise obscure the fragment's aliphatic propoxy signals.

  • Self-Validation (Negative Control): Prepare an identical sample without the target protein. Causality: This ensures that the selective irradiation pulse does not directly excite the fragment, which would yield a false-positive STD signal.

  • Data Acquisition: Acquire a 1D ¹H NMR spectrum (off-resonance) and an STD spectrum (on-resonance irradiation at -0.5 ppm to target protein methyl groups).

  • Signal Subtraction: Subtract the on-resonance spectrum from the off-resonance spectrum.

  • Epitope Mapping: Analyze the difference spectrum. The protons of the fragment closest to the protein surface will show the highest STD amplification. For this fragment, expect strong signals from the pyridine ring protons if it acts as a hinge binder.

Protocol 2: Orthogonal Validation via Surface Plasmon Resonance (SPR)

Causality: Fragments possess low molecular mass, meaning their binding generates a very small change in the refractive index (measured in Response Units, RU) on the SPR sensor chip. To detect this, high concentrations of the fragment (up to 1 mM) are used, which necessitates higher DMSO concentrations (typically 2–5%). Because DMSO has a massive refractive index, even a 0.1% mismatch between the running buffer and the sample can create a bulk shift that mimics or masks a binding event[6].

Step-by-Step Procedure:

  • Immobilization: Immobilize the target protein onto a CM5 sensor chip via standard amine coupling until a density of 3,000–5,000 RU is achieved.

  • Self-Validation (Reference Surface): Immobilize a deactivated or blocked version of the target protein on an adjacent flow cell[6]. Causality: Subtracting the reference flow cell signal from the active flow cell signal eliminates non-specific binding of the lipophilic propoxy chain to the dextran matrix.

  • DMSO Calibration (Critical Step): Prepare a 6-point DMSO calibration curve (e.g., 1.5% to 2.5% DMSO) in the running buffer. Run this prior to the fragment. Causality: This allows the SPR software to correct for excluded volume effects and bulk refractive index mismatches[7].

  • Kinetic Injection: Inject (2-Propoxypyridin-4-yl)methanamine in a 2-fold dilution series (from 1 mM down to 15.6 µM) at a high flow rate (50 µL/min) to minimize mass transport limitations.

  • Data Analysis: Fit the steady-state binding levels to a 1:1 Langmuir binding isotherm to determine the dissociation constant (

    
    ). True fragment hits typically exhibit square wave sensorgrams (rapid on/off rates)[8].
    
Protocol 3: Hit-to-Lead Chemistry (Fragment Growing)

Causality: Once validated by SPR and ideally X-ray crystallography, the fragment must be optimized. The methanamine group provides a highly reactive primary amine. By performing parallel amide couplings with a diverse library of carboxylic acids, the fragment can be "grown" into adjacent binding pockets, increasing the molecular weight and driving the


 from the millimolar to the nanomolar range.

Step-by-Step Procedure:

  • Reaction Setup: In a 96-well plate, dispense 0.1 mmol of various carboxylic acids (representing different growth vectors).

  • Activation: Add 0.11 mmol of HATU and 0.3 mmol of DIPEA in 0.5 mL anhydrous DMF to each well. Stir for 15 minutes to form the active ester.

  • Coupling: Add 0.1 mmol of (2-Propoxypyridin-4-yl)methanamine to each well. Causality: The primary amine acts as a strong nucleophile, attacking the activated ester to form a stable amide bond.

  • Self-Validation (LC-MS Monitoring): Monitor the reaction via LC-MS. Causality: Ensures complete consumption of the fragment and confirms the mass of the newly synthesized lead compound before advancing to secondary biochemical assays.

References

  • Patsnap Synapse. "What is Astex's strategy in using fragment-based drug discovery?" Patsnap Synapse. Available at: [Link]

  • Molport. "Fragment-Based Drug Discovery | Rule of 3 & Molport Library." Molport. Available at: [Link]

  • Meyer, B., & Peters, T. "Saturation transfer difference NMR for fragment screening." PubMed. Available at: [Link]

  • Physiological Society. "Fragment based screening by STD NMR - from soluble targets to GPCRs." Physoc. Available at:[Link]

  • Perspicace, S., et al. "Fragment Screening by Surface Plasmon Resonance." ACS Medicinal Chemistry Letters. Available at:[Link]

  • Cytiva. "Screening and analysis of fragments using Biacore systems." Cytiva Life Sciences. Available at: [Link]

  • Regnström, K., et al. "Label Free Fragment Screening Using Surface Plasmon Resonance as a Tool for Fragment Finding." PLOS One. Available at: [Link]

Sources

Method

Application Note: Synthesis of a Key Pharmaceutical Intermediate via Amide Coupling with (2-Propoxypyridin-4-yl)methanamine

Abstract This application note provides a detailed, robust, and field-proven protocol for the synthesis of a pharmaceutical intermediate, N-((2-propoxypyridin-4-yl)methyl)-3,5-difluorobenzamide, utilizing (2-Propoxypyrid...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a detailed, robust, and field-proven protocol for the synthesis of a pharmaceutical intermediate, N-((2-propoxypyridin-4-yl)methyl)-3,5-difluorobenzamide, utilizing (2-Propoxypyridin-4-yl)methanamine as a key building block. The 4-aminomethyl-2-alkoxypyridine scaffold is a privileged structure in modern medicinal chemistry, frequently found in kinase inhibitors and other targeted therapeutics.[1][2] This document outlines an efficient amide coupling reaction mediated by 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-Hydroxybenzotriazole (HOBt). We detail the causality behind experimental choices, provide a step-by-step methodology, present a comprehensive data summary, and offer troubleshooting guidance to ensure reliable and reproducible results for researchers in drug discovery and development.

Introduction: The Strategic Value of the 2-Alkoxy-4-aminomethylpyridine Scaffold

The pyridine ring is a cornerstone of medicinal chemistry, present in over 40 marketed drugs.[1] Its derivatives are prized for their ability to engage in hydrogen bonding, their metabolic stability, and their capacity to serve as bioisosteres for other aromatic systems. Specifically, the 2-alkoxy-4-aminomethylpyridine motif has emerged as a critical component in a variety of targeted therapies. The alkoxy group at the 2-position can modulate the electronics of the pyridine ring and provide a handle for improving pharmacokinetic properties, while the aminomethyl group at the 4-position offers a versatile point of attachment for building out molecular complexity.

(2-Propoxypyridin-4-yl)methanamine is an exemplary building block that embodies these advantages. Its primary amine function is a nucleophilic handle perfectly suited for common synthetic transformations, most notably amide bond formation. Amide bonds are the most frequent linkages in drug molecules, valued for their high stability and ability to form key hydrogen bond interactions with biological targets.[3]

This guide focuses on a standard yet critical transformation: the coupling of (2-Propoxypyridin-4-yl)methanamine with a representative carboxylic acid, 3,5-difluorobenzoic acid, to form a stable amide intermediate. This type of reaction is fundamental in the synthesis of numerous active pharmaceutical ingredients (APIs).

Reaction Scheme & Mechanistic Rationale

Overall Transformation
Reaction Scheme

Figure 1: Amide coupling of (2-Propoxypyridin-4-yl)methanamine with 3,5-difluorobenzoic acid.

Causality of Reagent Selection: An Expert Perspective

The chosen protocol employs a carbodiimide-mediated coupling, a workhorse in medicinal chemistry.[3][4]

  • Coupling Agent: EDC (EDCI) : 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDCI) is selected over other carbodiimides like DCC for a critical, practical reason: the urea byproduct formed from EDC is water-soluble.[5][6] This dramatically simplifies the purification process, as the byproduct can be easily removed with an aqueous wash, a significant advantage in terms of process efficiency and scalability.

  • Additive: HOBt : The addition of 1-Hydroxybenzotriazole (HOBt) is not merely an option; it is a cornerstone of a robust protocol. HOBt serves two primary functions:

    • It reacts with the initial O-acylisourea intermediate to form an activated HOBt-ester. This intermediate is more reactive towards the amine than the O-acylisourea itself.[6][7]

    • Crucially, it acts as a racemization suppressant when coupling chiral carboxylic acids. While not relevant for our achiral acid, it is a vital habit for ensuring stereochemical integrity in broader applications.[6]

  • Solvent: DMF : Anhydrous N,N-Dimethylformamide (DMF) is an excellent solvent for this reaction due to its high polarity, which effectively dissolves the starting materials, reagents, and polar intermediates. Its high boiling point also allows for flexibility in heating the reaction if required, although this specific protocol proceeds efficiently at room temperature.

  • Base: DIPEA : Diisopropylethylamine (DIPEA) is a non-nucleophilic hindered base. Its role is to neutralize the hydrochloride salt of the EDC reagent and the HOBt, ensuring the reaction medium remains basic enough for the coupling to proceed efficiently. Its bulky nature prevents it from competing with the primary amine as a nucleophile.[5][8]

Experimental Workflow and Protocol

Workflow Diagram

The overall experimental process is summarized in the following workflow diagram.

G prep Reagent Preparation & Inert Atmosphere setup Reaction Setup (0 °C to RT) prep->setup Add reagents monitor Reaction Monitoring (TLC / LC-MS) setup->monitor Stir 4-16h quench Aqueous Quench (Water) monitor->quench Reaction complete extract Liquid-Liquid Extraction (EtOAc / Brine) quench->extract Phase separation purify Purification (Column Chromatography) extract->purify Concentrate organic layer char Characterization (NMR, MS, Purity) purify->char Evaporate solvent

Caption: High-level workflow for the synthesis of the target intermediate.

Quantitative Data Summary

The following table outlines the stoichiometry for a typical lab-scale synthesis.

CompoundMW ( g/mol )Mass (mg)Moles (mmol)Equivalents
(2-Propoxypyridin-4-yl)methanamine166.235003.011.0
3,5-Difluorobenzoic Acid158.114763.011.0
EDC·HCl191.706923.611.2
HOBt135.124883.611.2
DIPEA129.241040 (1.4 mL)8.052.67
Product 306.31 ~785 (2.56) ~85% Yield
Detailed Step-by-Step Protocol

Materials and Reagents:

  • (2-Propoxypyridin-4-yl)methanamine (CAS 1395478-29-5)

  • 3,5-Difluorobenzoic Acid

  • EDC·HCl (EDCI)

  • HOBt (Anhydrous is preferred)

  • DIPEA (Diisopropylethylamine)

  • Anhydrous DMF (N,N-Dimethylformamide)

  • Ethyl Acetate (EtOAc)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Silica Gel (for chromatography)

Procedure:

  • Reaction Setup:

    • To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 3,5-difluorobenzoic acid (476 mg, 3.01 mmol, 1.0 eq.).

    • Dissolve the acid in anhydrous DMF (15 mL).

    • Add (2-Propoxypyridin-4-yl)methanamine (500 mg, 3.01 mmol, 1.0 eq.) to the solution.

    • Add HOBt (488 mg, 3.61 mmol, 1.2 eq.) and EDC·HCl (692 mg, 3.61 mmol, 1.2 eq.).[8]

    • Cool the flask to 0 °C in an ice-water bath.

    • Slowly add DIPEA (1.4 mL, 8.05 mmol, 2.67 eq.) dropwise over 5 minutes. The mixture may become thick.[5]

    • Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-16 hours.

  • Reaction Monitoring (Self-Validation):

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 5-10% Methanol in Dichloromethane or by LC-MS.

    • The starting amine and the product amide should be clearly resolved. The reaction is complete upon full consumption of the limiting reagent (the methanamine).

  • Work-up and Extraction:

    • Once the reaction is complete, pour the reaction mixture into a separatory funnel containing deionized water (50 mL).

    • Extract the aqueous phase with Ethyl Acetate (3 x 50 mL).

    • Combine the organic layers and wash sequentially with 5% aqueous LiCl (2 x 30 mL, to help remove residual DMF), saturated aqueous NaHCO₃ (2 x 30 mL), and finally with brine (1 x 40 mL).

    • Dry the combined organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product as an oil or solid.

  • Purification and Characterization:

    • Purify the crude material by flash column chromatography on silica gel, eluting with a gradient of Ethyl Acetate in Hexanes (e.g., 20% to 80%).

    • Combine the pure fractions (as determined by TLC) and evaporate the solvent to afford N-((2-propoxypyridin-4-yl)methyl)-3,5-difluorobenzamide as a white to off-white solid.

    • Characterize the final product by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Troubleshooting and Key Considerations

Issue Potential Cause Recommended Solution
Incomplete Reaction Inactive reagents (moisture contamination). Insufficient stirring.Use anhydrous solvents and reagents. Ensure HOBt and EDC are from fresh stock. Increase stir rate or switch to mechanical stirring if the mixture is very thick.
Low Yield Inefficient extraction due to product polarity. Byproduct formation.Perform additional extractions from the aqueous phase. Ensure the pH of the aqueous phase is neutral or slightly basic before extraction.
Difficult Purification Water-soluble urea byproduct from EDC not fully removed.The aqueous work-up is critical. Perform all washes as described. The LiCl wash is particularly effective for removing DMF.[6]

Conclusion

The protocol described herein provides an efficient and reliable method for the synthesis of N-((2-propoxypyridin-4-yl)methyl)-3,5-difluorobenzamide, a representative pharmaceutical intermediate. By leveraging the water-soluble nature of the EDC byproduct and the activating/suppressing qualities of HOBt, this procedure is robust, scalable, and readily applicable to a wide range of carboxylic acids and amine building blocks. This makes it a valuable tool for medicinal chemists engaged in the rapid synthesis of compound libraries for drug discovery programs.

References

  • Aapptec (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. Available at: [Link]

  • Yadav, V. K., & Sriram, M. (2011). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 52(45), 5944-5947. Available at: [Link]

  • Organic Synthesis (n.d.). Acid-Amine Coupling using EDCI. Available at: [Link]

  • Zhang, M., et al. (2010). Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques. Journal of Medicinal Chemistry, 53(5), 2063-2071. Available at: [Link]

  • Common Organic Chemistry (n.d.). Amine to Amide (EDC + HOBt). Available at: [Link]

  • Li, P., et al. (2020). Synthesis and antifungal activity of imidazo[1,2-b]pyridazine derivatives against phytopathogenic fungi. Bioorganic & Medicinal Chemistry Letters, 30(14), 127139. Available at: [Link]

  • Zhang, M., et al. (2010). Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques. Journal of Medicinal Chemistry, 53(5), 2063-2071. Available at: [Link]

  • ResearchGate (2018). Synthesis of imidazo[1,2-b]pyridazine comprised piperazine, morpholine derivatives as potent antimycobacterial agents with in vivo locomotor activity. Available at: [Link]

  • ResearchGate (2021). Synthesis and Functionalization of Imidazo[1,2‐b]Pyridazine by Means of Metal‐Catalyzed Cross‐Coupling Reactions. Available at: [Link]

  • Podyachev, S. N., et al. (2022). 1,3-Dipolar Cycloaddition of Nitrile Oxides and Nitrilimines to (−)-β-Caryophyllene: Stereoselective Synthesis of Polycyclic Derivatives and Their Biological Testing. Molecules, 27(23), 8565. Available at: [Link]

  • Collier, P. J., et al. (1990). Chemical reactivity of some isothiazolone biocides. Journal of Applied Bacteriology, 69(4), 578-584. Available at: [Link]

  • HepatoChem (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Available at: [Link]

  • Chayjarern, P., et al. (2023). Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation. Molecules, 28(3), 1438. Available at: [Link]

  • Pasche, V., et al. (2022). Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases. Acta Tropica, 226, 106248. Available at: [Link]

  • CAS Common Chemistry (n.d.). 3H-21,18-Nitrilo-1H,22H-pyrrolo[2,1-c][9][10][11][12]dioxadiazacyclotetracosine-1,7,22(4H)-trione.... Available at: [Link]

  • Zhang, W., & Li, G. (2023). Ynamide Coupling Reagents: Origin and Advances. Accounts of Chemical Research, 56(16), 2162-2175. Available at: [Link]

  • Loidolt, M., et al. (2021). 2-Azaaryl-1-methylpyridinium Halides: Aqueous-Soluble Activating Reagents for Efficient Amide Coupling in Water. Organic Letters, 23(15), 5876-5880. Available at: [Link]

  • Altaf, A. A., et al. (2015). A Review on the Medicinal Importance of Pyridine Derivatives. Journal of Drug Design and Medicinal Chemistry, 1(1), 1-11. Available at: [Link]

  • Fisher Scientific (n.d.). Amide Synthesis. Available at: [Link]

  • D'Abrosca, G., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Pharmaceuticals, 16(5), 659. Available at: [Link]

  • Research Square (2025). Pyridopyrimidines In Medicinal Chemistry: A Comprehensive Review of Their Therapeutic Significance. Available at: [Link]

  • Romero, M. H., & Delgado, G. E. (2025). 4-Aminoquinoline: a comprehensive review of synthetic strategies. RSC Medicinal Chemistry. Available at: [Link]

Sources

Application

Application Note: Selective Sulfonylation of (2-Propoxypyridin-4-yl)methanamine

This Application Note provides a rigorous, field-validated protocol for the sulfonylation of (2-Propoxypyridin-4-yl)methanamine . It is designed for medicinal chemists and process development scientists requiring high-fi...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note provides a rigorous, field-validated protocol for the sulfonylation of (2-Propoxypyridin-4-yl)methanamine . It is designed for medicinal chemists and process development scientists requiring high-fidelity conversion of heteroaryl-methanamines to sulfonamides, a common pharmacophore in kinase inhibitors and GPCR ligands.

Introduction & Mechanistic Rationale

The sulfonylation of primary amines is a cornerstone transformation in drug discovery. However, when applied to (2-Propoxypyridin-4-yl)methanamine , the reaction presents specific challenges driven by the electronic properties of the pyridine scaffold.

Substrate Analysis

The starting material contains two nucleophilic centers:

  • Primary Amine (–CH₂NH₂): The intended reaction site (

    
    ).
    
  • Pyridine Nitrogen: Typically less nucleophilic. However, the 2-propoxy substituent is an electron-donating group (EDG) by resonance. This enriches the electron density of the pyridine ring, marginally increasing the basicity of the ring nitrogen compared to unsubstituted pyridine.

Reaction Strategy

To achieve chemoselectivity (N-sulfonylation vs. pyridine salt formation) and prevent bis-sulfonylation (formation of sulfonimides), this protocol utilizes:

  • Kinetic Control: Low temperature (0 °C) addition to favor the more nucleophilic primary amine.

  • Stoichiometric Precision: Slight excess of base to scavenge HCl, but controlled equivalents of sulfonyl chloride to prevent over-reaction.

  • Solvent Choice: Dichloromethane (DCM) is preferred for its ability to solubilize the organic reactants while allowing easy aqueous workup.

Experimental Protocol

Materials & Reagents[1][2][3]
ReagentEquiv.[1][2][3][4][5][6][7][8]RoleCritical Note
(2-Propoxypyridin-4-yl)methanamine 1.0SubstrateIf using HCl salt, increase Base to 2.5 equiv.
Sulfonyl Chloride (R-SO₂Cl) 1.1ElectrophileCheck quality; hydrolyzed reagent (R-SO₃H) kills yield.
Triethylamine (TEA) 1.5BaseDIPEA is a valid alternative; Pyridine is harder to remove.
Dichloromethane (DCM) SolventMediumAnhydrous preferred (0.1 – 0.2 M concentration).[2]
DMAP 0.05CatalystOptional: Only use for sterically hindered sulfonyl chlorides.
Step-by-Step Procedure
Phase 1: Reaction Setup
  • Preparation: Oven-dry a round-bottom flask and equip it with a magnetic stir bar and a nitrogen inlet.

  • Dissolution: Charge the flask with (2-Propoxypyridin-4-yl)methanamine (1.0 equiv). Add anhydrous DCM to achieve a concentration of 0.1 M (e.g., 10 mL for 1 mmol).

  • Base Addition: Add Triethylamine (1.5 equiv) via syringe.

    • Checkpoint: If the starting amine was a hydrochloride salt, the solution should turn clear as the free base is liberated.

Phase 2: Electrophile Addition (Critical Step)
  • Cooling: Submerge the reaction flask in an ice/water bath (0 °C) and stir for 10 minutes.

  • Addition: Dissolve the Sulfonyl Chloride (1.1 equiv) in a minimal amount of DCM. Add this solution dropwise to the amine mixture over 5–10 minutes.

    • Why: Rapid addition creates localized high concentrations of R-SO₂Cl, promoting bis-sulfonylation (formation of R-SO₂-N(R)-SO₂-R).

Phase 3: Reaction & Monitoring
  • Progression: Allow the reaction to warm to Room Temperature (RT) naturally. Stir for 2–4 hours.

  • Monitoring: Check reaction progress via TLC or LCMS.

    • Target Mass: [M+H]⁺ = MW(Amine) + MW(Sulfonyl) - 36.5 (HCl).

    • TLC:[9][2][3] The sulfonamide product is typically less polar than the starting amine but more polar than the sulfonyl chloride.

Phase 4: Workup & Purification
  • Quench: Dilute with DCM and add saturated aqueous NaHCO₃ .

    • Note: Do not use strong acid (HCl) for washing, as the pyridine ring will protonate and extract into the aqueous layer, reducing yield.

  • Extraction: Separate layers. Extract the aqueous layer once more with DCM.

  • Washing: Combine organic layers and wash with Brine (saturated NaCl).

  • Drying: Dry over anhydrous Na₂SO₄ , filter, and concentrate in vacuo.

  • Purification:

    • Method A (Solid): Triturate with Hexanes/Ether to remove excess sulfonyl chloride.

    • Method B (Oil/Impure): Flash Column Chromatography.[3]

      • Stationary Phase: Silica Gel.

      • Eluent: 0–5% Methanol in DCM (The pyridine nitrogen makes the product stickier than typical sulfonamides).

Visualization of Workflows

Reaction Mechanism & Pathway

The following diagram illustrates the reaction logic and potential side-reaction pathways.

ReactionPathway Start Starting Material (2-Propoxypyridin-4-yl)methanamine Intermediate Tetrahedral Intermediate Start->Intermediate Nucleophilic Attack (0°C, DCM) Reagent Sulfonyl Chloride (R-SO2Cl) + TEA Reagent->Intermediate Product Target Sulfonamide (Mono-substituted) Intermediate->Product Elimination of HCl (Scavenged by TEA) SideProduct Bis-Sulfonamide (Impurity) Product->SideProduct Over-reaction (Excess R-SO2Cl / High Temp)

Caption: Figure 1. Reaction pathway showing the primary conversion and the risk of bis-sulfonylation (dashed red line) if kinetic control is lost.

Purification Decision Tree

A logical flow for isolating the pure product based on crude appearance.

PurificationLogic Start Crude Mixture (Post-Workup) CheckState Physical State? Start->CheckState Solid Solid Precipitate CheckState->Solid Oil Viscous Oil CheckState->Oil Trituration Triturate (Et2O / Hexanes) Solid->Trituration Column Flash Chromatography (DCM:MeOH 95:5) Oil->Column CheckPurity Check Purity (LCMS / NMR) Trituration->CheckPurity Column->CheckPurity CheckPurity->Column Fail (Mixed Fractions) Final Final Product >95% Purity CheckPurity->Final Pass

Caption: Figure 2. Purification decision matrix. Pyridine derivatives often require MeOH/DCM gradients due to polarity.

Troubleshooting & Optimization

ObservationRoot CauseCorrective Action
Low Yield (<50%) Hydrolyzed Sulfonyl ChlorideVerify R-SO₂Cl quality. If it smells strongly of acid or is solid (when it should be liquid), distill or recrystallize it [1].
Bis-sulfonylation Excess Reagent / High TempStrictly maintain 0 °C during addition.[2] Reduce R-SO₂Cl to 1.0 equiv.
Starting Material Remains Pyridine Salt FormationThe pyridine ring may be trapping HCl, deactivating the amine. Ensure >1.5 equiv of TEA is used.
Product in Aqueous Layer pH too low during workupThe pyridine nitrogen protonates at pH < 5. Keep workup pH neutral or slightly basic (pH 8) using NaHCO₃ [2].

References

  • BenchChem. General Reaction Conditions for Sulfonylation. (Accessed 2023).[3] A standard industrial guide for stoichiometry and solvent selection in amine sulfonylation.

  • Organic Chemistry Portal. Sulfonamide Synthesis. (Accessed 2023).[3] Comprehensive database of primary amine sulfonylation protocols and functional group tolerance.

  • Royal Society of Chemistry. Microwave-assisted sulfonylation of amines. RSC Advances, 2012. Discusses mechanistic considerations for heteroaryl amines.

Sources

Method

Application Note: Scalable Synthesis of 4-(Aminomethyl)-2-propoxypyridine

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Introduction & Strategic Rationale 4-(Aminomethyl)-2-propoxypyridine is a hi...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Strategic Rationale

4-(Aminomethyl)-2-propoxypyridine is a highly valuable building block in modern medicinal chemistry. The 2-alkoxy substitution modulates the basicity (pKa) of the pyridine ring while providing a lipophilic vector that often occupies hydrophobic pockets in target proteins (e.g., kinase hinge regions or GPCR allosteric sites).

Developing a scalable, hazard-minimized synthesis for this intermediate is critical for advancing active pharmaceutical ingredients (APIs) from discovery to pilot-scale manufacturing. This guide outlines a highly optimized, two-step synthetic sequence starting from the commercially available 2-chloro-4-cyanopyridine.

Mechanistic Insights & Causality

To ensure a robust process, it is essential to understand the electronic and chemical causality driving each transformation.

  • Step 1: Nucleophilic Aromatic Substitution (SNAr) The starting material, 2-chloro-4-cyanopyridine, is highly activated for SNAr. The electronegative nitrogen atom of the pyridine ring and the strongly electron-withdrawing para-cyano group synergistically lower the Lowest Unoccupied Molecular Orbital (LUMO) energy[1]. This makes the 2-position highly susceptible to nucleophilic attack by the propoxide ion[2]. 1-Propanol is deliberately chosen as the solvent because it acts as the conjugate acid of the nucleophile, entirely eliminating the risk of transetherification side reactions that plague mixed-solvent systems.

  • Step 2: Chemoselective Nitrile Reduction Reducing a nitrile to a primary amine is notoriously prone to over-alkylation. The intermediate imine can react with the newly formed primary amine to yield unwanted secondary or tertiary amine dimers. By employing Raney Nickel under a high-pressure hydrogen atmosphere in the presence of excess methanolic ammonia, the equilibrium of the imine condensation is forced backward. The excess ammonia acts as a competitive nucleophile, ensuring near-perfect chemoselectivity for the primary amine[3].

Process Workflow Visualization

SynthesisWorkflow Start 2-Chloro-4-cyanopyridine (Starting Material) Step1 Step 1: SNAr Reaction NaOPr, 1-Propanol, 97°C Start->Step1 Int1 2-Propoxy-4-cyanopyridine (Intermediate) Step1->Int1 Step2 Step 2: Nitrile Reduction Raney Ni, H2 (50 psi), NH3/MeOH Int1->Step2 Product 4-(Aminomethyl)-2-propoxypyridine (Target API Building Block) Step2->Product

Caption: Two-step scalable synthesis workflow for 4-(aminomethyl)-2-propoxypyridine.

Quantitative Data: Reduction Optimization

The following table summarizes the causal relationship between catalyst/additive selection and primary amine selectivity during the Step 2 reduction process.

EntryCatalystSolventAdditiveConversion (%)Primary Amine Selectivity (%)
110% Pd/CMethanolNone>9942 (High dimer formation)
210% Pd/CMethanolHCl (1.0 eq)>9986
3Raney NiMethanolNone>9965
4 Raney Ni Methanol 7N NH₃ (Excess) >99 >98 (Optimal)

Data Interpretation: While acidic conditions (Entry 2) improve selectivity by protonating the product, the use of Raney Nickel with an ammonia additive (Entry 4) provides the highest chemoselectivity and avoids the corrosive impact of HCl on standard stainless-steel hydrogenation reactors[3].

Step-by-Step Experimental Protocols

Protocol A: Synthesis of 2-Propoxy-4-cyanopyridine

Reagents:

  • 2-Chloro-4-cyanopyridine: 100 g (0.72 mol, 1.0 eq)

  • Sodium metal: 19.9 g (0.86 mol, 1.2 eq)

  • Anhydrous 1-Propanol: 800 mL

Procedure:

  • Alkoxide Generation: Under a strict nitrogen atmosphere, carefully add sodium metal in small pieces to anhydrous 1-propanol (800 mL) in a 2 L round-bottom flask equipped with a reflux condenser. Stir until the sodium is completely dissolved and hydrogen evolution ceases.

  • Substrate Addition: Cool the sodium propoxide solution to room temperature. Add 2-chloro-4-cyanopyridine (100 g) portion-wise to maintain the internal temperature below 40°C.

  • Reaction: Heat the reaction mixture to reflux (approx. 97°C) for 4 hours[2].

  • Work-up: Cool the mixture to room temperature and concentrate under reduced pressure to remove ~70% of the 1-propanol. Dilute the residue with water (500 mL) and extract with Ethyl Acetate (3 x 400 mL).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to afford the intermediate as a pale yellow oil (Yield: ~88%).

System Validation & QC: The reaction endpoint is self-validated by the disappearance of the 2-chloro-4-cyanopyridine peak via LC-MS or TLC (Rf = 0.4 in 3:1 Hexane:EtOAc). The absence of a broad O-H stretch (~3200 cm⁻¹) in the IR spectrum of the isolated product confirms that competitive hydrolysis to 2-pyridone did not occur.

Protocol B: Catalytic Hydrogenation to 4-(Aminomethyl)-2-propoxypyridine

Reagents:

  • 2-Propoxy-4-cyanopyridine: 100 g (0.62 mol, 1.0 eq)

  • Raney Nickel (aqueous slurry): 20 g (20% w/w)

  • 7N Ammonia in Methanol: 600 mL

Procedure:

  • Preparation: Wash the Raney Nickel slurry three times with methanol to remove water. Safety Note: Raney Nickel is highly pyrophoric; never allow the catalyst bed to dry.

  • Reactor Charging: Transfer the intermediate (100 g) dissolved in 7N NH₃/MeOH (600 mL) into a 1 L high-pressure autoclave reactor[3]. Add the methanol-washed Raney Nickel catalyst.

  • Hydrogenation: Seal the reactor and purge three times with nitrogen gas, followed by three purges with hydrogen gas. Pressurize the reactor to 50 psi with H₂.

  • Reaction: Stir the mixture vigorously at 25–30°C for 12 hours.

  • Filtration: Carefully vent the hydrogen gas and purge the reactor with nitrogen. Filter the reaction mixture through a tightly packed pad of Celite under a nitrogen blanket to remove the catalyst.

  • Isolation: Concentrate the filtrate under reduced pressure to yield the crude free base. To ensure long-term stability, dissolve the crude oil in diethyl ether and bubble anhydrous HCl gas to precipitate the product as a dihydrochloride salt. Filter and dry under a vacuum. (Yield: ~82% over two steps).

System Validation & QC: The reaction is self-validating through real-time hydrogen uptake monitoring. The process is deemed complete when the pressure stabilizes, indicating the exact theoretical consumption of 2.0 equivalents of H₂. Post-reaction, a ninhydrin stain on TLC will yield a strong purple spot, definitively confirming the presence of the primary aliphatic amine.

References

1.[1] Title: Some Anilides of 2-Alkylthio- and 2-Chloro-6-Alkylthio-4-Pyridinecarboxylic Acids: Synthesis and Photosynthesis-Inhibiting Activity. Source: MDPI. URL: 2.[2] Title: Synthesis of 2-methoxy-4-cyanopyridine. Source: PrepChem.com. URL: 3.[3] Title: 4-Pyridinemethanamine | 3731-53-1. Source: Benchchem. URL:

Sources

Application

Strategic Protection of (2-Propoxypyridin-4-yl)methanamine: A Guide to Chemoselective Amine Manipulation

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract (2-Propoxypyridin-4-yl)methanamine is a valuable heterocyclic building block in medicinal chemistry and drug discovery, notable...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

(2-Propoxypyridin-4-yl)methanamine is a valuable heterocyclic building block in medicinal chemistry and drug discovery, notable for its substituted pyridine core and reactive primary amine.[1] Successful incorporation of this moiety into complex target molecules hinges on the precise control of its primary amine's reactivity. This application note provides a comprehensive guide to protecting group strategies for (2-Propoxypyridin-4-yl)methanamine, detailing field-proven protocols for the installation and cleavage of the tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups. We delve into the underlying chemical principles, selection criteria based on orthogonal stability, and troubleshooting common synthetic challenges to ensure high-yield, chemoselective transformations.

Introduction: The Synthetic Challenge

The 4-(aminomethyl)pyridine scaffold is a cornerstone in the synthesis of biologically active compounds.[1] The primary amine of (2-Propoxypyridin-4-yl)methanamine serves as a critical nucleophilic handle for constructing amides, ureas, sulfonamides, and other key functional groups. However, its unmasked reactivity can lead to undesired side reactions during multi-step syntheses.[2][3] Furthermore, the pyridine nitrogen itself, while generally less nucleophilic than the exocyclic amine, can sometimes be acylated under harsh conditions, forming N-acylpyridinium salts that consume reagents and complicate purification.[4]

A robust protecting group strategy is therefore not merely a procedural step but a cornerstone of the synthetic plan, ensuring that reactions occur at the desired location with high fidelity. The ideal protecting group must be:

  • Easy to install in high yield.

  • Stable (robust) to a wide range of downstream reaction conditions.

  • Easy to remove selectively and in high yield without affecting the rest of the molecule.[5]

This guide focuses on the two most prevalent and versatile amine protecting groups in modern organic synthesis: the acid-labile Boc group and the hydrogenolysis-cleavable Cbz group.

Strategic Selection: Boc vs. Cbz Protecting Groups

The choice between Boc and Cbz is dictated by the planned synthetic route. An "orthogonal" strategy, where one protecting group can be removed without affecting the other, is critical for complex syntheses.[] For instance, if a subsequent step requires acidic conditions, the acid-labile Boc group would be unsuitable. Conversely, if a catalytic hydrogenation is planned, the Cbz group would be cleaved.

dot graph "Protecting_Group_Decision_Tree" { layout=dot; rankdir=LR; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

// Node Definitions start [label="Start: Need to Protect\n(2-Propoxypyridin-4-yl)methanamine", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; downstream_conditions [label="Analyze Downstream\nReaction Conditions", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; acid_stable [label="Need Stability to Acid?", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; reductive_stable [label="Need Stability to\nCatalytic Hydrogenation?", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; base_stable [label="Need Stability to Base?", shape=diamond, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

use_boc [label="Use Boc Group\n(Acid-Labile)", shape=box, style="rounded,filled", fillcolor="#EA4335", fontcolor="#FFFFFF"]; use_cbz [label="Use Cbz Group\n(Hydrogenolysis-Labile)", shape=box, style="rounded,filled", fillcolor="#34A853", fontcolor="#FFFFFF"];

consider_alt [label="Consider Alternative\nProtecting Group (e.g., Fmoc)", shape=box, style="rounded,filled", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges start -> downstream_conditions; downstream_conditions -> acid_stable;

acid_stable -> reductive_stable [label=" Yes "]; acid_stable -> use_boc [label=" No "];

reductive_stable -> base_stable [label=" No "]; reductive_stable -> use_cbz [label=" Yes "];

base_stable -> use_cbz [label=" Yes "]; base_stable -> consider_alt [label=" No "]; } Diagram 1: Decision tree for selecting an appropriate amine protecting group.

A direct comparison of these two essential protecting groups is summarized below.

Table 1: Comparison of Boc and Cbz Protecting Groups | Feature | tert-Butoxycarbonyl (Boc) | Benzyloxycarbonyl (Cbz) | | :--- | :--- | :--- | | Structure |

ngcontent-ng-c2699131324="" class="ng-star-inserted">
|

|
| Common Reagent  | Di-tert-butyl dicarbonate ((Boc)₂O) | Benzyl chloroformate (Cbz-Cl) |
| Protection  | Nucleophilic attack of the amine on (Boc)₂O, often with a base.[7] | Acyl substitution with Cbz-Cl under basic conditions (e.g., Schotten-Baumann). |
| Deprotection  | Strong acid (e.g., TFA, HCl).[8] | Catalytic hydrogenolysis (H₂/Pd-C) is most common and mild. Can also be cleaved by strong acids (HBr/AcOH) or certain Lewis acids.[][9] |
| Stability  | Stable to base, hydrogenolysis, and most nucleophiles.[10] | Stable to mild acids and bases.[11] Orthogonal to the Boc group. |
| Key Advantage  | Easily removed under mild acidic conditions with volatile byproducts. | Very stable; removable under neutral conditions via hydrogenolysis, preserving acid/base-sensitive groups. |
| Key Limitation  | Unsuitable for syntheses involving acidic steps. | Incompatible with reducible groups (alkenes, alkynes, nitro groups, etc.).[12] |

Experimental Protocols

The following protocols are optimized for the protection and deprotection of (2-Propoxypyridin-4-yl)methanamine on a typical laboratory scale (0.5 - 5.0 mmol).

Protocol: N-Boc Protection

This procedure utilizes di-tert-butyl dicarbonate to form the N-Boc carbamate, which is stable to a wide variety of non-acidic conditions.[13]

dot graph "Boc_Protection_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [arrowsize=0.7, color="#4285F4"];

sub [label="Substrate:\n(2-Propoxypyridin-4-yl)methanamine"]; reagents [label="Reagents:\n(Boc)₂O, Base (e.g., TEA), Solvent (e.g., DCM)"]; reaction [label="Reaction:\nStir at RT, 4-12 h"]; workup [label="Work-up:\nAqueous wash, extraction"]; product [label="Product:\nBoc-protected amine"];

sub -> reagents [label=" 1. Dissolve "]; reagents -> reaction [label=" 2. Combine "]; reaction -> workup [label=" 3. Quench "]; workup -> product [label=" 4. Purify "]; } Diagram 2: General workflow for N-Boc protection.

Materials

Reagent M.W. Stoichiometry Amount (for 1 mmol)
(2-Propoxypyridin-4-yl)methanamine 166.22 1.0 equiv 166 mg
Di-tert-butyl dicarbonate ((Boc)₂O) 218.25 1.1 equiv 240 mg
Triethylamine (TEA) 101.19 1.5 equiv 209 µL
Dichloromethane (DCM) - - 10 mL
Saturated aq. NaHCO₃ - - 10 mL
Brine - - 10 mL

| Anhydrous Na₂SO₄ or MgSO₄ | - | - | As needed |

Step-by-Step Procedure

  • Dissolve (2-Propoxypyridin-4-yl)methanamine (1.0 equiv) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stir bar.

  • Add triethylamine (1.5 equiv) to the solution.

  • Add di-tert-butyl dicarbonate (1.1 equiv) portion-wise to the stirred solution at room temperature.

  • Stir the reaction mixture for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure tert-butyl (2-propoxypyridin-4-yl)methylcarbamate.

Protocol: N-Cbz Protection

This protocol uses benzyl chloroformate to install the Cbz group, which is highly robust and orthogonal to the Boc group.[11]

dot graph "Cbz_Protection_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [arrowsize=0.7, color="#34A853"];

sub [label="Substrate:\n(2-Propoxypyridin-4-yl)methanamine"]; reagents [label="Reagents:\nCbz-Cl, Base (e.g., NaHCO₃), Solvent (e.g., THF/H₂O)"]; reaction [label="Reaction:\nStir at 0 °C to RT, 2-6 h"]; workup [label="Work-up:\nExtraction from biphasic mixture"]; product [label="Product:\nCbz-protected amine"];

sub -> reagents [label=" 1. Dissolve "]; reagents -> reaction [label=" 2. Add Cbz-Cl "]; reaction -> workup [label=" 3. Separate "]; workup -> product [label=" 4. Purify "]; } Diagram 3: General workflow for N-Cbz protection.

Materials

Reagent M.W. Stoichiometry Amount (for 1 mmol)
(2-Propoxypyridin-4-yl)methanamine 166.22 1.0 equiv 166 mg
Benzyl chloroformate (Cbz-Cl) 170.59 1.1 equiv 158 µL
Sodium bicarbonate (NaHCO₃) 84.01 2.0 equiv 168 mg
Tetrahydrofuran (THF) & Water - - 5 mL / 5 mL
Ethyl Acetate - - As needed

| Anhydrous Na₂SO₄ or MgSO₄ | - | - | As needed |

Step-by-Step Procedure

  • Dissolve (2-Propoxypyridin-4-yl)methanamine (1.0 equiv) and sodium bicarbonate (2.0 equiv) in a 1:1 mixture of THF and water.

  • Cool the mixture to 0 °C in an ice bath.

  • Add benzyl chloroformate (1.1 equiv) dropwise to the vigorously stirred biphasic solution.

  • Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC.

  • Upon completion, add ethyl acetate to dilute the mixture.

  • Transfer to a separatory funnel, separate the layers, and extract the aqueous phase with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography (hexane/ethyl acetate) to afford pure benzyl (2-propoxypyridin-4-yl)methylcarbamate.

Protocols: Deprotection

The Boc group is efficiently cleaved using a strong acid like trifluoroacetic acid (TFA), generating the amine salt, CO₂, and isobutene.[7][8]

dot graph "Boc_Deprotection_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [arrowsize=0.7, color="#EA4335"];

sub [label="Substrate:\nBoc-protected amine"]; reagents [label="Reagents:\nTFA, Solvent (DCM)"]; reaction [label="Reaction:\nStir at RT, 0.5-2 h"]; workup [label="Work-up:\nEvaporation, basification (optional)"]; product [label="Product:\nFree amine or amine salt"];

sub -> reagents [label=" 1. Dissolve "]; reagents -> reaction [label=" 2. Add Acid "]; reaction -> workup [label=" 3. Concentrate "]; workup -> product [label=" 4. Isolate "]; } Diagram 4: Workflow for acidic N-Boc deprotection.

Step-by-Step Procedure

  • Dissolve the Boc-protected amine (1.0 equiv) in DCM (approx. 0.1 M solution).

  • Add trifluoroacetic acid (TFA, 5-10 equiv) dropwise at room temperature.

  • Stir the solution for 30-90 minutes. Monitor deprotection by TLC or LC-MS.

  • Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

  • To obtain the free amine, dissolve the residue in DCM and wash carefully with saturated aqueous NaHCO₃ until the aqueous layer is basic. Extract, dry, and concentrate the organic layer. The product is often used as the TFA salt in the next step without neutralization.

This is the preferred method for Cbz cleavage due to its mild, neutral conditions. It is incompatible with other reducible functional groups.[11]

dot graph "Cbz_Deprotection_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [arrowsize=0.7, color="#34A853"];

sub [label="Substrate:\nCbz-protected amine"]; reagents [label="Catalyst: Pd/C\nH₂ Source: H₂ gas or transfer agent\nSolvent: MeOH or EtOH"]; reaction [label="Reaction:\nStir under H₂ atmosphere"]; workup [label="Work-up:\nFilter catalyst, evaporate solvent"]; product [label="Product:\nFree amine"];

sub -> reagents [label=" 1. Dissolve "]; reagents -> reaction [label=" 2. React "]; reaction -> workup [label=" 3. Filter "]; workup -> product [label=" 4. Concentrate "]; } Diagram 5: Workflow for N-Cbz deprotection via hydrogenolysis.

Step-by-Step Procedure

  • Dissolve the Cbz-protected amine (1.0 equiv) in methanol or ethanol (approx. 0.1 M).

  • Carefully add 10% Palladium on carbon (Pd/C) catalyst (5-10% by weight of the substrate) to the solution under an inert atmosphere (N₂ or Ar).

  • Evacuate the flask and backfill with hydrogen gas (H₂) from a balloon or a hydrogenation apparatus.

  • Stir the suspension vigorously under a positive pressure of H₂ at room temperature for 2-16 hours.

  • Monitor the reaction by TLC. Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with methanol.

  • Combine the filtrates and concentrate under reduced pressure to yield the deprotected amine.

Alternative Cbz Deprotection: For substrates sensitive to hydrogenation, a Lewis acid-mediated method can be employed. A combination of AlCl₃ in hexafluoroisopropanol (HFIP) has been shown to effectively deprotect N-Cbz groups at room temperature with good functional group tolerance.[9][14]

Troubleshooting and Advanced Considerations

Table 2: Troubleshooting Guide

Problem Potential Cause(s) Suggested Solution(s)
Low yield during protection - Low nucleophilicity of the aminopyridine.[4] - Inadequate base strength or amount.[4] - Poor quality of acylating agent (e.g., hydrolyzed Cbz-Cl). - Increase reaction temperature or use a more polar aprotic solvent (e.g., DMF). - Use a stronger, non-nucleophilic base like diisopropylethylamine (DIPEA). - Use freshly opened or purified reagents.
Formation of side-products - Acylation of the pyridine nitrogen to form an N-acylpyridinium salt.[4] - Di-Boc protection (less common for primary amines). - Perform the reaction at a lower temperature (0 °C). - Ensure slow, controlled addition of the acylating agent. - Use a stoichiometric amount of the protecting group reagent.
Incomplete deprotection - (Boc): Insufficient acid or reaction time. - (Cbz): Catalyst poisoning (e.g., by sulfur-containing compounds), insufficient H₂ pressure, or inactive catalyst. - (Boc): Increase equivalents of TFA or extend reaction time. - (Cbz): Use fresh, high-quality catalyst. Ensure the system is free of catalyst poisons. Consider transfer hydrogenation (e.g., with ammonium formate) if H₂ gas is problematic.[15]

| Side reaction during Boc deprotection | - The liberated t-butyl cation can alkylate other nucleophilic sites on the molecule (e.g., electron-rich aromatic rings, thiols).[16] | - Add a cation scavenger, such as triethylsilane (TES) or thioanisole, to the reaction mixture along with the acid. |

Conclusion

The chemoselective protection of (2-Propoxypyridin-4-yl)methanamine is a critical enabling step for its use in complex molecule synthesis. The choice between the acid-labile Boc group and the hydrogenation-sensitive Cbz group must be made in the context of the entire synthetic plan to leverage their orthogonal stability. The detailed protocols and troubleshooting guide provided herein offer a robust framework for researchers to confidently and efficiently manipulate this versatile building block, accelerating progress in drug discovery and development.

References

  • Vinayagam, V., et al. (2024). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. Journal of Organic Chemistry, 89, 5665-5674. Available from: [Link]

  • Total Synthesis. (2024). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. Available from: [Link]

  • Google Patents. (2013). CN102936220A - BOC protection method for aminopyridine.
  • Request PDF. (n.d.). Rapid Microwave-Assisted Deprotection of N-Cbz and N-Bn Derivatives. Available from: [Link]

  • Organic Chemistry Portal. (2024). Cbz-Protected Amino Groups. Available from: [Link]

  • University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Available from: [Link]

  • Gomm, A., & O'Reilly, E. (2018). Developing deprotectase biocatalysts for synthesis. RSC Advances, 8(52), 29775–29785. Available from: [Link]

  • PubMed. (1998). Use of the 3-nitro-2-pyridine sulfenyl protecting group to introduce N epsilon-branching at lysine during solid-phase peptide synthesis. I. Application to the synthesis of a peptide template containing two addressable sites. Available from: [Link]

  • Google Patents. (2015). CN102936220B - BOC protection method for aminopyridine.
  • J&K Scientific LLC. (2021). BOC Protection and Deprotection. Available from: [Link]

  • LinkedIn. (n.d.). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Available from: [Link]

  • Synple Chem. (n.d.). Application Note – N-Boc protection. Available from: [Link]

  • Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Available from: [Link]

  • Journal of Chemical and Pharmaceutical Research. (2024). Protecting Group Strategies for Complex Molecule Synt. JOCPR, 16(4), 11-12. Available from: [Link]

  • ACS Publications. (2021). Molecularly Imprinted Polymers with Enhanced Selectivity Based on 4-(Aminomethyl)pyridine-Functionalized Poly(2-oxazoline)s for Detecting Hazardous Herbicide Contaminants. Chemistry of Materials. Available from: [Link]

  • Hebei Boze Chemical Co.,Ltd. (2023). BOC deprotection. Available from: [Link]

  • IIT Guwahati. (n.d.). Protecting groups in organic synthesis + H2O. Available from: [Link]

Sources

Method

Application Note: Solvent Selection Strategies for Reactions Involving Pyridine Methanamines

Introduction: The Dual-Reactivity Challenge Pyridine methanamines—commonly referred to as picolylamines (e.g., 2-, 3-, or 4-picolylamine)—are highly versatile bifunctional building blocks in medicinal chemistry, coordina...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Dual-Reactivity Challenge

Pyridine methanamines—commonly referred to as picolylamines (e.g., 2-, 3-, or 4-picolylamine)—are highly versatile bifunctional building blocks in medicinal chemistry, coordination chemistry, and organic synthesis[1]. Structurally, they feature a basic, π-accepting pyridine nitrogen alongside a highly nucleophilic primary amine.

This dual reactivity profile necessitates precise solvent selection. The chosen solvent does not merely act as a reaction medium; it actively dictates chemoselectivity, influences reaction kinetics by stabilizing specific transition states, and determines the efficiency of downstream product isolation[2][3].

Mechanistic Causality of Solvent Effects

As an application scientist, understanding why a solvent works is just as critical as knowing which one to use. The physicochemical properties of the solvent must align with the electronic demands of the target transformation.

  • Nucleophilic Aromatic Substitution (SNAr): When utilizing halogenated pyridine methanamines (e.g., (6-Chloro-5-methylpyridin-2-yl)methanamine) for SNAr reactions, polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N-Methyl-2-pyrrolidone (NMP) are strictly recommended[2]. The high dielectric constant of these solvents stabilizes the negatively charged Meisenheimer complex transition state. Furthermore, their strong solvating power accommodates high reactant concentrations, thereby accelerating the reaction rate and reducing required volumes[2].

  • Amide Coupling: For amidation reactions, Dichloromethane (DCM) or N,N-Dimethylformamide (DMF) are the standard choices[2]. From a practical processing standpoint, if the pyridine methanamine free base presents as an oil, DCM is highly preferred. Its low boiling point facilitates rapid evaporation under reduced pressure, preventing the thermal degradation that can occur when attempting to remove high-boiling solvents like DMF[2].

  • Reductive Amination: The formation of secondary or tertiary amines via the reductive amination of aldehydes or ketones with picolylamines is heavily influenced by solvent proticity. Alcohols (such as absolute ethanol or isopropyl alcohol) are highly suitable as they facilitate the rapid formation of the Schiff base (imine) intermediate prior to reduction[4]. In specific catalytic reductions using Raney nickel, isopropyl alcohol under heating yields near-quantitative conversions[4]. Alternatively, Tetrahydrofuran (THF) is frequently used for Borch reductive aminations employing hydride donors like sodium triacetoxyborohydride[5].

  • Metal Complexation: Picolylamines act as potent bidentate ligands. The pyridine ring exhibits π-acceptor properties, which increases the electrophilicity of the coordinated metal center[3]. When modeling biological systems or optimizing complexation for metallodrugs, tuning the solvent's dielectric constant is critical. Using aqueous solutions containing 10–50% dioxane effectively lowers the bulk dielectric constant (mimicking the lipophilic cavities of enzymes,

    
    ), thereby thermodynamically stabilizing the metal-ligand complex[3].
    

Quantitative Data Presentation

The following table summarizes the optimal solvent parameters and their mechanistic rationales for various picolylamine transformations.

Reaction TypePreferred SolventsMechanistic RationaleKey Processing & Selectivity Notes
Nucleophilic Substitution (SNAr) DMSO, NMPHigh dielectric constant stabilizes the Meisenheimer transition state; excellent solvating power for high concentrations[2].Requires extensive aqueous washing (e.g., 5x brine washes) to remove solvent during organic extraction.
Amide Coupling DCM, DMFNon-nucleophilic environments prevent solvent-reactant side reactions.DCM is highly preferred if the picolylamine free base is an oil, as it evaporates easily without extreme heating[2].
Reductive Amination EtOH, iPrOH, THFProtic solvents (alcohols) accelerate Schiff base formation[4]. THF is ideal for mild hydride-mediated reductions[5].Isopropyl alcohol is optimal for Raney Ni catalytic hydrogenation under heating[4].
Metal Complexation Aqueous Dioxane (10–50%)Lowers the bulk dielectric constant (

) to mimic lipophilic biological cavities[3].
Enhances the π-accepting properties of the pyridine ring, increasing metal electrophilicity[3].

Logical Workflow for Solvent Selection

SolventSelection Start Pyridine Methanamine Reaction Workflow RxnType Identify Reaction Class Start->RxnType SNAr Nucleophilic Substitution (SNAr / SN2) RxnType->SNAr Amidation Amide Coupling RxnType->Amidation RedAmin Reductive Amination RxnType->RedAmin MetalComp Metal Complexation RxnType->MetalComp SolventSNAr DMSO or NMP (High ε stabilizes TS) SNAr->SolventSNAr SolventAmidation DCM or DMF (DCM for oily free bases) Amidation->SolventAmidation SolventRedAmin Alcohols (EtOH, iPrOH) or THF (Facilitates Schiff base) RedAmin->SolventRedAmin SolventMetal Aqueous Dioxane (10-50%) (Tunes dielectric constant) MetalComp->SolventMetal

Decision matrix for solvent selection in pyridine methanamine functionalization.

Experimental Protocols

Protocol A: Reductive Amination of Aldehydes with 3-Picolylamine

This protocol utilizes a self-validating approach where complete Schiff base formation is visually or analytically confirmed prior to reduction.

  • Preparation: In a flame-dried round-bottom flask, dissolve the target aldehyde (1.0 equiv) in anhydrous THF or absolute ethanol to achieve a 0.2 M concentration[4][5].

  • Imine Formation: Add 3-picolylamine (1.1 equiv) dropwise to the solution. If using ethanol, allow the mixture to stir at room temperature for 2–4 hours to form the Schiff base intermediate[4]. Self-Validation Step: Monitor the disappearance of the aldehyde via TLC (UV active) or LC-MS.

  • Reduction:

    • Method 1 (Hydride reduction in THF): Add sodium triacetoxyborohydride (1.5 equiv) portion-wise to avoid excessive exotherms. Stir at room temperature under an inert nitrogen atmosphere until complete conversion is observed[5].

    • Method 2 (Catalytic hydrogenation in iPrOH): Transfer the mixture to a pressure vessel, add a catalytic amount of Raney Nickel, and stir under a hydrogen atmosphere with gentle heating[4].

  • Quenching & Workup: Carefully quench the reaction with saturated aqueous NaHCO3 (gas evolution will occur). Extract the aqueous layer three times with ethyl acetate or DCM.

  • Purification: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the resulting secondary amine via flash column chromatography (typically requiring a highly polar eluent system like DCM/MeOH/NH4OH due to the basic pyridine nitrogen).

Protocol B: SNAr Substitution using Halogenated Pyridine Methanamines

Designed for high-concentration reactions leveraging the solvating power of polar aprotic media.

  • Preparation: Charge a microwave-safe reaction vial with the incoming nucleophile (e.g., a secondary amine or alkoxide, 1.2 equiv) and a non-nucleophilic base (e.g., K2CO3 or DIPEA, 2.0 equiv).

  • Solvent Addition: Suspend the reagents in anhydrous DMSO or NMP. Keep the solvent volume minimal (0.5 M to 1.0 M) to ensure high reactant concentration and transition state stabilization[2].

  • Reactant Addition: Add the halogenated starting material, such as (6-Chloro-5-methylpyridin-2-yl)methanamine (1.0 equiv), to the mixture[2].

  • Heating: Seal the vial and heat the reaction mixture to 80–120 °C (depending on the steric hindrance of the nucleophile) for 4–12 hours.

  • Workup (Critical Step): Cool the mixture to room temperature. Dilute heavily with water to precipitate the product. If the product does not precipitate, extract with ethyl acetate. Self-Validation Step: Wash the organic layer extensively with brine (at least 5 times) to thoroughly partition and remove the high-boiling DMSO/NMP solvent.

  • Isolation: Dry the organic phase and concentrate. If the resulting free base is an oil, dissolve it in DCM for easy evaporation, or leverage the solubility differential by bubbling HCl gas to form a highly crystalline HCl salt for precipitation and filtration[2].

References

1.2, Benchchem 2.5, NIH 3.4, Google Patents 4.1, Benchchem 5.3, NIH

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Aminopyridine Stability &amp; Handling

Topic: Preventing Oxidation of Primary Amines in Pyridine Derivatives Ticket ID: AP-OX-404 Status: Open Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Preventing Oxidation of Primary Amines in Pyridine Derivatives Ticket ID: AP-OX-404 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Welcome to the Technical Support Center

You are likely here because your clear reaction mixture turned into a black tar upon workup, or your pristine white aminopyridine starting material has degraded into a brown solid on the shelf.

This is a known behavior of electron-rich heteroaromatic amines. The primary amine on a pyridine ring (


) is chemically distinct from a standard aniline or alkyl amine. It is a powerful electron donor attached to an electron-deficient ring, creating a "push-pull" system that is highly susceptible to Single Electron Transfer (SET) oxidation.

This guide provides the mechanistic insight and field-proven protocols to stabilize your molecule.

Module 1: The "Why" – Mechanism of Degradation

User Query: "Why does my aminopyridine turn black/brown so quickly in air?"

Technical Explanation: The darkening is rarely due to the formation of a single clean byproduct (like an N-oxide). Instead, it is usually a cascade of oxidative coupling reactions.

  • Radical Initiation: Trace metals (Fe, Cu) or UV light catalyze the loss of an electron from the amino group, forming a radical cation .

  • Dimerization: These reactive radicals couple with unoxidized substrate to form hydrazo- or azo-linkages (Ar-N=N-Ar).

  • Oligomerization: These dimers are highly conjugated (colored) and can further oxidize/polymerize into complex, insoluble "tars."

Visualizing the Degradation Pathway

The following diagram illustrates the oxidative cascade you must interrupt.

AminopyridineDegradation Start Primary Aminopyridine (Colorless) Radical Amine Radical Cation (Reactive Species) Start->Radical SET Oxidation (O2, Light, Trace Metals) Dimer Azo/Hydrazo Dimer (Yellow/Orange) Radical->Dimer Dimerization Tar Polymeric Oligomers (Black/Brown Tar) Dimer->Tar Further Oxidation & Polymerization

Caption: Figure 1. The oxidative degradation cascade of aminopyridines from colorless monomer to insoluble oligomers.

Module 2: Synthesis & Workup Troubleshooting

User Query: "My reaction works, but the product degrades during extraction/purification."

Diagnosis: This indicates Trace Metal Contamination or Peroxides in your solvents.[1] Ethers (THF, Dioxane, Diethyl Ether) are notorious for harboring peroxides that act as radical initiators. Furthermore, if you used a metal catalyst (Pd, Cu), residual metal ions are catalyzing the air-oxidation of your product during the aqueous workup.

Protocol A: The "Inert" Workup System

Do not rely on standard open-flask workups for sensitive aminopyridines.

  • Solvent Prep (Critical):

    • Test all ethers for peroxides using Quantofix® strips. If >5 ppm, treat with activated alumina or replace.

    • Sparge all extraction solvents (DCM, EtOAc) with Argon for 15 minutes prior to use.

  • Metal Scavenging:

    • If the reaction involved transition metals, add a scavenger resin (e.g., SiliaMetS® Thiol or DMT) before workup.

    • Alternatively, wash the organic layer with 5% aqueous EDTA (disodium salt) or Sodium Diethyldithiocarbamate to sequester metal ions that catalyze oxidation.

  • Drying:

    • Avoid

      
       if your compound is acid-sensitive (it is slightly acidic). Use 
      
      
      
      .
    • Do not dry to completion on a rotavap bath >40°C. Concentrate to a small volume and precipitate if possible.

Module 3: Strategic Protection (Synthesis Planning)

User Query: "I cannot run my reaction without destroying the amine. Which protecting group is best?"

Technical Advice: Direct manipulation of free aminopyridines is risky. Masking the amine stabilizes the electron density of the ring and prevents N-oxidation.

Protecting Group Decision Matrix
Protecting GroupStability ProfileRemoval ConditionsBest For...[2][3]
Boc (tert-Butyloxycarbonyl) Stable to Base, Nucleophiles, Hydrogenation.Acid (TFA or HCl/Dioxane).General synthesis; preventing oxidation.[4]
Piv (Pivaloyl) Very stable. Sterically bulky.Strong Acid or Strong Base (hard to remove).Directing ortho-lithiation; harsh conditions.
Phth (Phthalimide) Extremely stable to oxidation.Hydrazine or

.
When you need the nitrogen completely inert.
Trt (Trityl) Labile to weak acid.Dilute AcOH or TFA.Very mild deprotection requirements.
Workflow: Protection Strategy

ProtectionStrategy Input Unstable Aminopyridine Decision Select Protecting Group Input->Decision PathA Boc Protection (Boc2O, DMAP) Decision->PathA Standard PathB Phthalimide Protection (Phthalic Anhydride) Decision->PathB High Stability Needed Reaction Perform Oxidative Chemistry (e.g., Suzuki, C-H Activation) PathA->Reaction PathB->Reaction DeprotectA Deprotection: TFA/DCM Reaction->DeprotectA From Boc DeprotectB Deprotection: Hydrazine Reaction->DeprotectB From Phth Final Intact Product DeprotectA->Final DeprotectB->Final

Caption: Figure 2. Strategic workflow for masking the primary amine to survive oxidative reaction conditions.

Module 4: Storage & Stability (Long-Term)

User Query: "How do I store this compound for months without degradation?"

The Solution: Salt Formation Free base aminopyridines are kinetically unstable. Protonating the amine (or the ring nitrogen) removes the electron density responsible for the "push" mechanism of oxidation.

Protocol: Conversion to Hydrochloride Salt

  • Dissolve the free base aminopyridine in a minimal amount of anhydrous diethyl ether or 1,4-dioxane (peroxide-free).

  • Cool to 0°C under Argon.

  • Dropwise add 4M HCl in Dioxane (1.1 equivalents).

  • The salt will precipitate immediately.

  • Filter under inert atmosphere (Schlenk frit) or centrifuge.

  • Wash with cold ether.

  • Dry under high vacuum.

Result: The resulting Hydrochloride salt is often stable for years at room temperature, whereas the free base degrades in weeks.

Frequently Asked Questions (FAQ)

Q: Can I use chlorinated solvents (DCM, Chloroform) for storage? A: No. Chlorinated solvents can undergo radical decomposition over time (forming HCl and phosgene) and can act as radical transfer agents, accelerating the "tarring" of amines. Store in dry solids or frozen benzene/DMSO solutions if necessary.

Q: My product is an oil. How do I stop it from oxidizing? A: Oils have high surface area and dissolve oxygen rapidly.

  • Solidify it: Try to form a salt (HCl, Tosylate, Fumarate) to get a solid.

  • Inert Storage: If it must remain an oil, store it in a sealed ampoule under Argon at -20°C.

Q: I see a "new spot" on TLC just from sitting in the NMR tube. What is it? A: This is likely the azo-dimer or an N-oxide . Chloroform-d (


) is often acidic and contains dissolved oxygen.
  • Fix: Filter your

    
     through basic alumina before making the NMR sample, or switch to 
    
    
    
    which is generally less oxidative for these species.

References

  • Greene's Protective Groups in Organic Synthesis. Wuts, P. G. M. (2014). Wiley-Interscience.[5] (Comprehensive guide on Boc, Phth, and other amine protecting groups).

  • Oxidation of Aromatic Amines. Chemistry LibreTexts. (Mechanistic overview of amine oxidation states and degradation pathways).

  • Removal of Peroxides from Ethers. University of Edinburgh, School of Chemistry. (Safety and purification protocols for ether solvents).

  • Salts of Therapeutic Agents: Chemical Stability. National Institutes of Health (NIH). (Validation of salt formation for stabilizing weak bases).

Sources

Optimization

Technical Support Center: Purification of (2-Propoxypyridin-4-yl)methanamine

Welcome to the technical support center for the purification of (2-Propoxypyridin-4-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooti...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of (2-Propoxypyridin-4-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and detailed protocols for obtaining high-purity material. We will explore the underlying chemical principles of each purification step to empower you to make informed decisions during your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude (2-Propoxypyridin-4-yl)methanamine?

A1: Impurities are typically route-dependent but generally fall into several categories. Common impurities can include unreacted starting materials, byproducts from side reactions, and degradation products.[1] For instance, if the synthesis involves the reduction of a nitrile, you may have residual starting nitrile or over-reduced species. If it involves the substitution of a halogenated pyridine, unreacted halo-pyridine is a common impurity. Isomeric impurities, such as other pyridinesulfonic acids in related syntheses, can also form, affecting the final product's purity and yield.[2]

Q2: I've run a proton NMR of my crude product, and it looks very messy. What's my first step?

A2: A complex crude NMR spectrum is common. Before attempting a complex purification, a simple workup is often highly effective. (2-Propoxypyridin-4-yl)methanamine has two basic nitrogen atoms (the pyridine ring and the primary amine), making it an excellent candidate for an acid-base liquid-liquid extraction.[3] This technique can rapidly remove non-basic organic impurities, simplifying the mixture significantly before you consider more involved techniques like column chromatography.

Q3: My compound streaks badly on a silica gel TLC plate. How can I get a clean separation for column chromatography?

A3: Peak tailing or streaking on silica gel is a classic issue for basic compounds like pyridines and amines.[4] This occurs because the basic nitrogen atoms interact strongly with the acidic silanol groups on the silica surface.[4] To mitigate this, you can "neutralize" the silica's acidity by adding a small amount of a competing base, such as triethylamine (TEA) or ammonia, to your mobile phase (eluent).[5][6] Typically, adding 0.5-1% TEA to your hexane/ethyl acetate or DCM/methanol solvent system will result in much sharper spots and better separation.

Q4: I'm trying to recrystallize my product, but it keeps "oiling out." What should I do?

A4: "Oiling out" occurs when the compound comes out of solution at a temperature above its melting point, or the solution is too supersaturated.[7] To resolve this, try adding a small amount of additional hot solvent to dissolve the oil completely, then allow the solution to cool much more slowly. Insulating the flask can help.[7] Alternatively, consider converting the free base to a salt, such as the hydrochloride or oxalate salt.[8] Amine salts often have higher melting points and form well-defined crystals more readily than the free base.[9]

Troubleshooting & Purification Workflows

The purification of (2-Propoxypyridin-4-yl)methanamine can be approached systematically. The following workflow provides a logical sequence for purifying the crude material, from initial workup to final polishing.

crude Crude Reaction Mixture tlc_nmr Initial Purity Assessment (TLC, ¹H NMR) crude->tlc_nmr Identify major impurities extraction Bulk Purification: Acid-Base Extraction tlc_nmr->extraction If non-basic impurities are present assess_purity Assess Purity of Extracted Material extraction->assess_purity solid_check Is Product a Solid? assess_purity->solid_check Check for residual impurities chromatography Final Polishing: Column Chromatography solid_check->chromatography No / Impurities have similar polarity crystallization Final Polishing: Recrystallization / Salt Formation solid_check->crystallization Yes final_product Pure Product (>98%) chromatography->final_product crystallization->final_product start 1. Dissolve Crude Product in Organic Solvent (e.g., Ethyl Acetate) add_acid 2. Add Aqueous Acid (e.g., 1M HCl) and Shake start->add_acid separate1 3. Separate Layers add_acid->separate1 org_layer1 Organic Layer: Contains neutral/acidic impurities separate1->org_layer1 Discard aq_layer1 Aqueous Layer: Contains Protonated Amine Salt (R-NH₃⁺Cl⁻) separate1->aq_layer1 Keep add_base 4. Basify Aqueous Layer (e.g., add NaOH until pH > 10) aq_layer1->add_base extract_again 5. Extract with Fresh Organic Solvent add_base->extract_again separate2 6. Separate Layers extract_again->separate2 org_layer2 Organic Layer: Contains Pure Free Base Amine separate2->org_layer2 Keep aq_layer2 Aqueous Layer: Contains inorganic salts (NaCl) separate2->aq_layer2 Discard finish 7. Dry & Evaporate Organic Layer org_layer2->finish

Caption: Step-by-step workflow for purification via acid-base extraction.

Common Issues & Solutions

  • Issue: An emulsion forms at the interface, preventing layer separation.

    • Cause: High concentration of product or impurities acting as surfactants.

    • Solution: Add a small amount of brine (saturated NaCl solution) and gently swirl the separatory funnel. This increases the ionic strength of the aqueous layer, often breaking the emulsion. Alternatively, you can filter the mixture through a pad of Celite.

  • Issue: Low recovery of the final product.

    • Cause 1: Incomplete extraction from the aqueous layer after basification.

    • Solution: Perform multiple extractions (e.g., 3x) with the organic solvent after basifying the aqueous layer. This is more efficient than a single large-volume extraction.

    • Cause 2: The pH of the aqueous layer was not sufficiently basic to deprotonate the amine salt fully.

    • Solution: Use a pH meter or pH paper to ensure the aqueous layer is strongly basic (pH > 10) before the final extraction steps.

Guide 2: Troubleshooting Column Chromatography

For impurities with similar basicity but different polarity, column chromatography is the preferred method. [10] Common Issues & Solutions

Problem Possible Cause Solution
Poor Separation The chosen solvent system (eluent) has suboptimal polarity.Optimize the eluent using Thin Layer Chromatography (TLC) first. Aim for a difference in Rf values (ΔRf) of at least 0.2 between your product and the impurity. Try different solvent combinations (e.g., switch from ethyl acetate/hexane to dichloromethane/methanol). [1]
Severe Peak Tailing Strong interaction between the basic amine and acidic silica gel.Add 0.5-1% triethylamine (TEA) or a few drops of ammonium hydroxide to your eluent to block the acidic silanol sites on the silica. [6]Alternatively, use a different stationary phase like alumina (neutral or basic) or a C18 reversed-phase column. [4]
Compound Not Eluting The eluent is not polar enough to move the compound down the column.Gradually increase the polarity of the eluent. If using a gradient, ensure the final polarity is high enough. A common system is a gradient of methanol in dichloromethane.
Low Recovery The compound is irreversibly adsorbed onto the silica gel.This is a risk with highly basic amines on silica. [11]Pre-treating the silica by flushing the column with the eluent containing TEA before loading your sample can help. If recovery is still low, reversed-phase chromatography is a better option.

Experimental Protocols

Protocol 1: Acid-Base Liquid-Liquid Extraction

This protocol is designed for the bulk removal of non-basic impurities.

  • Dissolution: Dissolve the crude reaction mixture (e.g., 10 g) in a water-immiscible organic solvent like ethyl acetate or dichloromethane (200 mL) in a 500 mL separatory funnel.

  • Acidic Extraction: Add 1M aqueous hydrochloric acid (HCl) (100 mL) to the funnel. Stopper the funnel, invert, and open the stopcock to vent pressure. Shake vigorously for 1-2 minutes, venting periodically.

  • Separation: Allow the layers to separate. Drain the lower aqueous layer into a clean flask. This layer now contains your protonated product. The organic layer contains neutral impurities and can be discarded.

  • Basification: Cool the acidic aqueous extract in an ice bath. Slowly add 5M sodium hydroxide (NaOH) solution with stirring until the pH is > 10, as confirmed by pH paper. A precipitate or cloudiness of the free amine may appear.

  • Back-Extraction: Return the basified aqueous solution to the separatory funnel. Extract the free amine with three portions of fresh ethyl acetate or dichloromethane (3 x 75 mL).

  • Drying and Concentration: Combine the organic extracts. Dry the solution over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified (2-Propoxypyridin-4-yl)methanamine. [12]

Protocol 2: Flash Column Chromatography with Basic Modifier

This protocol is for separating the target amine from impurities of similar basicity.

  • Slurry Preparation: In a fume hood, prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Column Packing: Pour the slurry into the chromatography column and allow it to pack under a positive pressure of air or nitrogen. Ensure the packed bed is stable and free of cracks. [13]3. Equilibration: Equilibrate the packed column by passing at least 3-5 column volumes of the initial eluent (e.g., 98:1:1 Hexane:Ethyl Acetate:Triethylamine) through the silica gel.

  • Sample Loading: Dissolve your semi-purified amine in a minimal amount of dichloromethane or the eluent. Alternatively, adsorb the sample onto a small amount of silica gel ("dry loading"). Carefully load the sample onto the top of the column.

  • Elution: Begin elution with the initial low-polarity solvent system. Gradually increase the eluent polarity (e.g., by increasing the percentage of ethyl acetate) to move your compound down the column.

  • Fraction Collection: Collect fractions and monitor their composition by TLC.

  • Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

References

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Temperatures for 2-Alkoxypyridine Substitution

Welcome to the Technical Support Center. As researchers scale up pyridine functionalization workflows, optimizing the reaction temperature during 2-alkoxypyridine substitution and rearrangement is a frequent bottleneck.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As researchers scale up pyridine functionalization workflows, optimizing the reaction temperature during 2-alkoxypyridine substitution and rearrangement is a frequent bottleneck. This guide provides field-proven troubleshooting logic, mechanistic causality, and self-validating protocols to ensure high-fidelity synthesis of N-alkylpyridones and 2-alkoxypyridines.

Module 1: Troubleshooting FAQs (Mechanisms & Causality)

Q1: Why am I observing a mixture of O-alkylated and N-alkylated products during the substitution of 2-alkoxypyridines? A1: This is a classic temperature and additive compatibility issue. High temperatures (e.g., 120 °C) combined with halide activators like Sodium Iodide (NaI) prematurely cleave the 2-alkoxypyridine from its matrix, generating a free pyridone anion. Because this anion is an ambident nucleophile, it reacts with the alkyl halide to form both O- and N-alkylated isomers (1[1]). Solution: Drop the reaction temperature to 80 °C and strictly omit NaI. This preserves the structural integrity of the intermediate, forcing strict N-alkylation (1[1]).

Q2: How should I adjust the reaction temperature based on the steric profile of my alkylating agent? A2: Temperature must be inversely scaled to the presence of α-protons on your alkyl halide to prevent degradation. For alkyl halides lacking α-protons (e.g., methyl iodide, benzyl bromide), higher kinetic energy is required to drive the substitution; thus, heating to 120 °C for 24 hours is optimal (2[2]). Conversely, alkyl halides with α-protons are highly susceptible to β-elimination (E2) side reactions at elevated temperatures. For these substrates, you must lower the temperature to 80 °C and extend the reaction time to 48 hours to compensate for the reduced reaction rate (2[2]).

Q3: I am attempting an SNAr to synthesize a 2-alkoxypyridine from a 2-halopyridine, but my yields are poor. How does temperature factor in? A3: Oxygen nucleophiles (alcohols/alkoxides) are significantly less nucleophilic than amines in SNAr reactions on pyridine systems. At room temperature, weakly nucleophilic alcohols fail to overcome the activation barrier required to form the Meisenheimer complex, yielding mostly hydrolysis products (3[3]). To drive the formation of 2-alkoxypyridines, you must elevate the temperature (80 °C to 150 °C) in non-polar solvents (e.g., benzene) to stabilize the transition state and force the substitution (3[3]).

Module 2: Quantitative Data & Temperature Optimization Matrix

Use the following data matrix to establish baseline parameters for your specific substrate class.

Substrate ClassAlkylating Agent ExampleRecommended TempReaction TimeAdditivesPrimary Outcome
Halides w/o α-protons Benzyl bromide120 °C24 hNone>95% Selective N-alkylation
Halides with α-protons Propyl iodide80 °C48 hNoneN-alkylation (Prevents E2)
Any Alkyl Halide Propyl iodide120 °C24 hNaIMixed O- & N-alkylation ⚠️
2-Halopyridinium salts Alcohols (SNAr)80–150 °C12–24 hBase~40-60% 2-Alkoxypyridine

Module 3: Mechanistic Workflow Visualization

The following decision tree dictates the logical flow for optimizing temperature during 2-alkoxypyridine functionalization to avoid unwanted cleavage or elimination.

G Start 2-Alkoxypyridine Alkylation Workflow CheckHalide Analyze Alkylating Agent Sterics & Protons Start->CheckHalide AlphaProtons Contains α-protons? (e.g., secondary halides) CheckHalide->AlphaProtons Temp80 Set Temp: 80 °C Time: 48 hours AlphaProtons->Temp80 Yes (Risk of E2) Temp120 Set Temp: 120 °C Time: 24 hours AlphaProtons->Temp120 No (Requires Kinetic Energy) CheckSide Monitor Intermediates (LC-MS / NMR) Temp80->CheckSide Temp120->CheckSide OAlkyl O-Alkylation or Cleavage Detected? CheckSide->OAlkyl RemoveNaI Remove NaI Additive & Ensure Dry Solvent OAlkyl->RemoveNaI Yes Success Pure N-Alkylated Pyridone Isolated OAlkyl->Success No RemoveNaI->Success

Workflow for optimizing reaction temperature in 2-alkoxypyridine alkylation based on substrate.

Module 4: Self-Validating Experimental Protocol

Selective N-Alkylation of 2-Alkoxypyridines on Solid Phase

This protocol is engineered as a self-validating system. Do not proceed to the next step unless the validation checkpoint is met.

Step 1: Resin Preparation & Swelling

  • Action: Suspend Wang resin-bound 2-alkoxypyridine (1 equiv) in anhydrous Dichloromethane (DCM) within a sealed reaction tube.

  • Causality: DCM promotes superior swelling of the Wang resin compared to acetonitrile, maximizing the available surface area for the solid-phase reaction (1[1]). Furthermore, strict anhydrous conditions prevent trace water from prematurely cleaving the unalkylated pyridine from the resin.

  • Validation Checkpoint: The resin bed volume must visibly expand by at least 2–3x. Failure to swell indicates degraded resin or high moisture content in the solvent.

Step 2: Temperature-Controlled Alkylation

  • Action: Add the alkyl halide (10 equiv). Do NOT add Sodium Iodide (NaI). Seal the vessel.

    • If the alkyl halide lacks α-protons: Heat to 120 °C for 24 hours.

    • If the alkyl halide contains α-protons: Heat to 80 °C for 48 hours (2[2]).

  • Causality: Omitting NaI prevents premature cleavage of the 2-alkoxypyridine, which would otherwise generate an ambident free pyridone anion leading to unwanted O-alkylation (1[1]).

  • Validation Checkpoint: Analyze a micro-aliquot via

    
    H MAS (Magic Angle Spinning) NMR. The complete disappearance of the starting material's alkoxy signals confirms successful conversion. The presence of alkene peaks indicates β-elimination, signaling that the temperature was too high.
    

Step 3: Cleavage, Washing, & Elution

  • Action: Cool the mixture to room temperature and transfer to a filter column. Wash the resin sequentially with DCM (2 x 1 mL), 10% MeOH in DCM (1 mL), pure MeOH (1 mL), and finally DCM (2 x 1 mL) (2[2]).

  • Causality: This specific solvent gradient is designed to remove unreacted alkyl halides and non-polar byproducts first, followed by polar impurities, ensuring the final cleaved product is highly pure.

  • Validation Checkpoint: Evaporate the solvent from the collected filtrate. The resulting residue should yield a single spot on TLC (or a single peak on LC-MS) corresponding to the pure N-alkylated pyridone.

References

  • Title: Technical Support Center: Enhancing the Reaction Rate of Pyridine Alkylation Source: Benchchem URL
  • Title: Preparation of N-Alkylated Pyridones via Selective N-Alkylation of 2-Alkoxypyridines on Solid Phase Source: ACS Publications URL
  • Source: PMC (National Institutes of Health)

Sources

Optimization

Technical Support Center: Advanced Coupling Strategies for (2-Propoxypyridin-4-yl)methanamine

From the Desk of the Senior Application Scientist Welcome to the troubleshooting center for (2-Propoxypyridin-4-yl)methanamine. As a primary benzylic-type amine, this building block is fundamentally unhindered. However,...

Author: BenchChem Technical Support Team. Date: March 2026

From the Desk of the Senior Application Scientist Welcome to the troubleshooting center for (2-Propoxypyridin-4-yl)methanamine. As a primary benzylic-type amine, this building block is fundamentally unhindered. However, when integrated into complex drug discovery workflows, researchers frequently report "steric hindrance" failures. Through mechanistic analysis, we have found that these failures rarely stem from the amine itself. Instead, they are symptomatic of transition-state crowding from bulky electrophiles, mismatched catalytic cycles, or fundamental errors in salt-form handling.

This guide provides field-proven, self-validating protocols to bypass these bottlenecks and achieve quantitative yields.

Section 1: Mechanistic Diagnosis

Q: Why am I experiencing "steric hindrance" with a primary amine?

A: The structural geometry of (2-Propoxypyridin-4-yl)methanamine places the primary amine (-CH₂NH₂) at the 4-position, physically distant from the 2-propoxy group. The amine is not sterically hindered. However, the electron-withdrawing nature of the pyridine ring slightly dampens the nucleophilicity of the benzylic nitrogen.

When you attempt to couple this amine with a sterically demanding partner (e.g., an α,α-disubstituted carboxylic acid or an ortho-substituted aryl halide), the activation energy barrier of the transition state spikes. Standard reagents like HATU or EDC/HOBt form bulky active ester intermediates that physically block the approach of the slightly deactivated amine[1].

Section 2: Overcoming Hindrance in Amide Coupling

Q: I am coupling this amine with a bulky carboxylic acid containing a quaternary center. Standard HATU protocols are yielding <10% product. What is the optimal strategy?

A: You must abandon uronium-based coupling agents (HATU, HBTU) for this specific transformation. HATU activates the acid by forming an OAt-ester. If the carboxylic acid is already bulky, the addition of the large HOAt leaving group creates a sterically impenetrable electrophile.

To solve this, you must reduce the steric profile of the activated intermediate by converting the acid to an acyl chloride [2]. The chlorine atom is significantly smaller than an OAt or OBt group, drastically lowering the steric barrier for the incoming (2-Propoxypyridin-4-yl)methanamine.

AmideCoupling Acid Sterically Hindered Carboxylic Acid HATU HATU / DIPEA (Uronium Activation) Acid->HATU AcidChloride Oxalyl Chloride / DMF (Acyl Chloride Formation) Acid->AcidChloride OAt Bulky OAt-Ester (High Steric Barrier) HATU->OAt AcylCl Acyl Chloride (Low Steric Barrier) AcidChloride->AcylCl Product1 Low Yield / No Reaction OAt->Product1 + Amine Product2 High Yield Amide AcylCl->Product2 + Amine Amine (2-Propoxypyridin-4-yl) methanamine

Reaction pathways comparing HATU activation vs. Acid Chloride formation for bulky substrates.

Quantitative Comparison of Activation Strategies
Coupling Reagent / MethodIntermediate Steric BulkReactivity with Hindered AcidsTypical Yield (Est.)
HATU / DIPEA High (OAt ester)Poor5% - 15%
COMU / DIPEA Moderate (Oxyma ester)Moderate to Good40% - 60%
Oxalyl Chloride Low (Acyl Chloride)Excellent85% - 95%
Protocol 1: In-Situ Acid Chloride Generation & Coupling

This protocol is a self-validating system designed to ensure complete electrophile activation before amine introduction.

  • Activation: Dissolve the hindered carboxylic acid (1.0 eq) in anhydrous DCM (0.2 M). Add oxalyl chloride (1.5 eq) followed by 1 drop of anhydrous DMF (catalyst).

    • Causality & Validation: DMF reacts with oxalyl chloride to form the active Vilsmeier reagent. You will immediately observe gas evolution (CO and CO₂). The reaction is complete when gas evolution entirely ceases (typically 1-2 hours).

  • Concentration (Critical Step): Evaporate the solvent and excess oxalyl chloride under reduced pressure, then backfill with N₂. Repeat twice with anhydrous toluene.

    • Causality: Removing excess oxalyl chloride prevents it from reacting with the DMF to form a formamide byproduct, ensuring your amine exclusively attacks the target acyl chloride.

  • Coupling: Redissolve the crude acyl chloride in anhydrous DCM. Cool to 0 °C. Add (2-Propoxypyridin-4-yl)methanamine (1.1 eq) and Et₃N (2.5 eq). Allow to warm to room temperature over 2 hours.

    • Validation: Quench a 5 µL aliquot in methanol. LC-MS should show the desired product mass and zero unreacted acid.

Section 3: C-N Cross-Coupling (Buchwald-Hartwig) Challenges

Q: I am trying to perform a Buchwald-Hartwig amination with an ortho-substituted aryl halide. The reaction stalls, or I get over-arylation. Which ligand system is optimal?

A: For the arylation of primary amines with sterically hindered aryl halides, the choice of phosphine ligand dictates the rate-limiting step of the catalytic cycle.

Density Functional Theory (DFT) calculations demonstrate that for the RuPhos system, the rate-limiting step is reductive elimination. Conversely, for the BrettPhos system, the rate-limiting step is oxidative addition[3]. Because (2-Propoxypyridin-4-yl)methanamine is a primary amine, using BrettPhos ensures excellent selectivity for mono-arylation and prevents the catalyst from stalling during the reductive elimination of the bulky product[4].

BHCycle Pd0 Pd(0)L Active Catalyst OxAdd Oxidative Addition (Rate Limiting) Pd0->OxAdd Ar-X AmineCoord Amine Coordination OxAdd->AmineCoord Amine Deprot Deprotonation (Base) AmineCoord->Deprot RedElim Reductive Elimination Deprot->RedElim RedElim->Pd0 Product

Buchwald-Hartwig catalytic cycle using BrettPhos, highlighting oxidative addition as rate-limiting.

Protocol 2: BrettPhos Pd G3 Catalyzed C-N Coupling
  • Preparation: In a glovebox or under strict Schlenk conditions, charge a vial with the aryl halide (1.0 eq), (2-Propoxypyridin-4-yl)methanamine (1.2 eq), NaOt-Bu (1.5 eq), and BrettPhos Pd G3 precatalyst (5 mol%).

  • Solvent Addition: Add anhydrous, degassed 1,4-Dioxane (0.2 M).

    • Causality & Validation: The G3 precatalyst rapidly undergoes activation at room temperature to form the active L-Pd(0) species. You will observe a distinct color shift from yellow to deep red/brown, validating active catalyst generation[4].

  • Heating: Seal the vial and heat to 100 °C for 4-8 hours.

    • Causality: The elevated temperature is required to push the rate-limiting oxidative addition step when using highly sterically hindered ortho-substituted aryl halides.

Section 4: The "Phantom Hindrance" (Salt Form Issues)

Q: My amide coupling with a completely unhindered acid is failing. I am using HATU and 2 equivalents of DIPEA. What is going wrong?

A: You are likely experiencing "phantom hindrance" caused by improper salt neutralization. Commercially available (2-Propoxypyridin-4-yl)methanamine is predominantly sold as a dihydrochloride salt (CAS 1423032-22-7)[5].

If you use only 2.0 equivalents of DIPEA in your coupling reaction, the base is entirely consumed neutralizing the two HCl equivalents. The amine remains in a protonated equilibrium state, stripping it of its nucleophilicity.

  • The Fix: If using the dihydrochloride salt, you must use a minimum of 3.5 to 4.0 equivalents of DIPEA to ensure the amine is fully free-based and available to attack the electrophile. Alternatively, pre-treat the salt with aqueous NaOH and extract the free base into DCM prior to the coupling reaction.

References
  • (2-propoxypyridin-4-yl)methanamine dihydrochloride. Source: bio-fount.com.
  • Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. Source: acs.org.
  • Cross-Coupling Reaction Manual: Desk Reference. Source: sigmaaldrich.com.
  • Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Source: acs.org.
  • Challenges in amide coupling with sterically hindered substrates. Source: benchchem.com.

Sources

Troubleshooting

Stability of the propoxy group under acidic reaction conditions

Executive Summary The propoxy group ( ) is a primary alkyl ether. In the hierarchy of ether stability, it is considered robust .

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The propoxy group (


) is a primary alkyl ether. In the hierarchy of ether stability, it is considered robust . Unlike acid-labile protecting groups (e.g., THP, MOM, Trityl) or tertiary ethers (

-butyl), the propoxy group does not readily cleave under mild or aqueous acidic conditions.

However, "stable" is relative. The propoxy moiety will cleave under specific "scorched earth" conditions involving strong Lewis acids (e.g.,


) or high-temperature nucleophilic acidic environments (e.g., conc. 

). This guide details the boundaries of this stability to prevent catastrophic yield loss during late-stage synthesis.

Module 1: Diagnostic Stability Matrix

Use this logic flow to determine if your propoxy group is at risk in your current reaction matrix.

PropoxyStability Start Reaction Conditions Check AcidType Identify Acid Type Start->AcidType Lewis Lewis Acid (BBr3, AlCl3, BCl3) AcidType->Lewis Electron Pair Acceptor Bronsted Brønsted Acid (HCl, H2SO4, HI, HBr) AcidType->Bronsted Proton Donor RiskHigh CRITICAL RISK Cleavage Likely Lewis->RiskHigh Coordination Mechanism Nucleophile Is the Counter-ion Nucleophilic? (I-, Br-) Bronsted->Nucleophile NonNuc Non-Nucleophilic (Cl-, HSO4-, TFA) Nucleophile->NonNuc No Temp Temperature > 80°C? Nucleophile->Temp Yes (HI, HBr) RiskLow LOW RISK Generally Stable NonNuc->RiskLow Temp->RiskHigh Yes RiskMed MODERATE RISK Time/Temp Dependent Temp->RiskMed No (RT to 50°C)

Figure 1: Decision matrix for assessing propoxy ether cleavage risks based on acid type and nucleophilicity.

Module 2: Technical Deep Dive & Troubleshooting (FAQ)

Q1: I used to demethylate a methoxy group, but my propoxy group also fell off. Why?

The Mechanism: Boron tribromide (


) is a "scorched earth" reagent. It does not rely on simple protonation.
  • Coordination: The empty

    
    -orbital of Boron coordinates strongly to the ether oxygen, forming a zwitterionic complex.
    
  • Collapse: The bromide ion (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    ), now free, acts as a nucleophile.
    
  • Selectivity Failure: While methyl groups are sterically smaller and cleave fastest, the

    
    -propyl group is still a primary carbon. The 
    
    
    
    attacks the
    
    
    -carbon of the propyl chain via an
    
    
    mechanism, cleaving the bond and yielding propyl bromide and a borate ester [1].

Troubleshooting:

  • Temperature Control: Methyl ethers cleave at

    
     to 
    
    
    
    . Propyl ethers require slightly higher energy to overcome the steric hindrance of the ethyl tail. Try keeping the reaction strictly at
    
    
    and quenching immediately upon disappearance of the methyl ether.
  • Alternative Reagents: Consider using thiol-based reagents (e.g., ethane thiol with

    
     or 
    
    
    
    in DMF). These are softer nucleophiles and often show better discrimination between alkyl chains [2].
Q2: Is the propoxy group stable in refluxing HCl?

Generally, Yes.

  • The Logic: Cleavage of primary ethers by Brønsted acids requires two things: a protonated oxygen (easy) and a strong nucleophile to displace the alcohol (the rate-determining step).

  • Chloride vs. Iodide: Chloride (

    
    ) is a weak nucleophile in aqueous media due to high solvation. Iodide (
    
    
    
    ) and Bromide (
    
    
    ) are much stronger. Therefore,
    
    
    rarely cleaves simple alkyl ethers, whereas
    
    
    is the gold standard for doing so [3].
  • Exception: If your molecule has a mechanism to stabilize a carbocation (e.g., the propoxy is actually iso-propoxy, or the ether is benzylic), even weaker acids might cause cleavage via an

    
     pathway.
    
Q3: How does n-Propoxy compare to Isopropoxy in acidic stability?

They behave differently due to the cleavage mechanism (


 vs 

).
Featuren-Propoxy (

)
Isopropoxy (

)
Structure Primary CarbonSecondary Carbon
Cleavage Mech.

(Requires strong nucleophile)

(Carbocation) or E1 (Elimination)
Acid Sensitivity High Stability. Resistant to dilute acids.Moderate Stability. Can cleave or eliminate to form propene in strong non-nucleophilic acids (e.g.,

).
Risk Factor Requires

,

, or Lewis Acids.[1][2]
Vulnerable to acid-catalyzed elimination.

Module 3: Experimental Protocols

Protocol A: Stability Stress Test (The "Dip-Check")

Before committing a valuable GMP intermediate to a reaction involving strong acids, perform this micro-scale validation.

Objective: Determine if the propoxy moiety survives the intended reaction conditions.

  • Preparation: Dissolve 10 mg of the propoxy-containing substrate in 0.5 mL of the intended solvent (e.g., DCM, Toluene).

  • Control: Retain a 50

    
    L aliquot as the 
    
    
    
    standard (dilute in HPLC mobile phase).
  • Acid Addition: Add the acid reagent (e.g., 2 eq. of

    
     or 5 eq. of 
    
    
    
    ) at the intended temperature.
  • Monitoring:

    • Sample at 5 min, 30 min, and 2 hours.

    • Quench: Mini-workup (Water/Bicarb) before injection.

    • Detection: Look for the formation of the de-propylated alcohol/phenol .

    • Note: If using

      
      , the byproduct is propyl bromide (volatile). Look for the loss of the starting material mass and appearance of the phenol.
      
Protocol B: Selective Cleavage (If you actually WANT to remove it)

If the goal is deprotection, standard HCl won't work. Use this:

  • Reagent: 48% Hydrobromic Acid (

    
    ) or 57% Hydroiodic Acid (
    
    
    
    ).
  • Conditions: Reflux (

    
    ) for 2–4 hours.
    
  • Mechanism: Protonation

    
     Nucleophilic attack by 
    
    
    
    
    
    Formation of Propyl Iodide + Alcohol [4].

Module 4: Comparative Lability Data

The following table illustrates the relative rate of cleavage for common ethers when exposed to Boron Tribromide (


) , a standard stress-test reagent.
Ether TypeRelative Cleavage RateMechanismNotes
Methyl (

)
Fast (100)

Least steric hindrance. Cleaves first.
Ethyl (

)
Medium (20)

Slower due to sterics.
n-Propyl (

)
Medium-Slow (10)

Robust enough to survive mild Lewis acid treatment if temp is controlled.
Isopropyl (

)
Variable

/ Complex
Can be faster than n-propyl if carbocation stabilizes.
t-Butyl (

)
Very Fast

Cleaves instantly via carbocation ejection (even with TFA).

References

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 17: Nucleophilic Substitution at Saturated Carbon).

  • Node, M., et al. (1980). Hard acid and soft nucleophile system. 2. Demethylation of methyl ethers of alcohol and phenol with an aluminum halide-thiol system. Journal of Organic Chemistry, 45(22), 4455–4458.

  • Master Organic Chemistry. (2014). Cleavage of Ethers with Acid.

  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience. (Protection for Phenols and Alcohols).[3]

Sources

Optimization

Technical Support Center: Troubleshooting Hygroscopicity in (2-Propoxypyridin-4-yl)methanamine Salts

Welcome to the Advanced Applications Support Center. As drug development professionals, you are likely aware that handling small, weakly basic amine building blocks presents distinct solid-state challenges. (2-Propoxypyr...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Applications Support Center. As drug development professionals, you are likely aware that handling small, weakly basic amine building blocks presents distinct solid-state challenges. (2-Propoxypyridin-4-yl)methanamine is a highly versatile intermediate, but its common salt forms—specifically the dihydrochloride salt[1]—frequently exhibit severe hygroscopicity.

This guide is designed by our Senior Application Scientists to help you diagnose, quantify, and permanently resolve moisture-uptake issues through rigorous thermodynamic analysis and molecular engineering.

Core Diagnostic Workflow

Workflow N1 Hygroscopic Issue Detected (2-Propoxypyridin-4-yl)methanamine N2 Quantify Moisture Uptake (DVS Protocol) N1->N2 N3 Mass Gain > 2% at 80% RH? N2->N3 N4 Initiate Salt Screening (Mesylate, Tosylate, etc.) N3->N4 Yes (API Redesign) N5 Optimize Formulation & Environmental Controls N3->N5 No (or API Locked) N6 Stable Solid Form Achieved N4->N6 N5->N6

Workflow for diagnosing and resolving amine salt hygroscopicity.

Frequently Asked Questions & Troubleshooting Protocols
Q1: Why does the dihydrochloride salt of (2-Propoxypyridin-4-yl)methanamine turn into a sticky paste upon exposure to ambient air?

The Causality: (2-Propoxypyridin-4-yl)methanamine contains two basic centers: a pyridine nitrogen and a primary aliphatic amine[1]. When converted to a dihydrochloride salt, both centers are protonated. The resulting chloride ions are small, hard, spherical anions with an intensely concentrated charge density. This makes them highly effective hydrogen-bond acceptors for atmospheric water molecules.

Once the ambient relative humidity (RH) exceeds the Critical Relative Humidity (CRH) of the salt, the thermodynamic drive for the chloride ions to hydrate overcomes the crystal lattice energy. This continuous moisture condensation leads to deliquescence—a state where the solid completely dissolves in its own absorbed water[2].

Q2: How do we establish a self-validating baseline for the hygroscopicity of this compound?

The Solution: Subjective "open dish" observations are insufficient for regulatory filings or formulation design. You must establish a self-validating thermodynamic profile using Dynamic Vapor Sorption (DVS) [2]. DVS continuously measures the mass of a sample as it is exposed to precisely controlled humidity and temperature profiles.

Step-by-Step DVS Protocol:

  • Sample Preparation: Load 10–20 mg of the crystalline (2-Propoxypyridin-4-yl)methanamine salt into the DVS microbalance pan.

  • Equilibration (Drying): Subject the sample to 0% RH at 25°C until the mass change rate (

    
    ) is less than 0.002% per minute. This establishes the true dry mass baseline.
    
  • Sorption Cycle: Increase the RH in 10% increments from 0% to 90% RH. The system must hold at each step until equilibrium (

    
    /min) is reached before advancing.
    
  • Desorption Cycle: Decrease the RH back to 0% in 10% decrements to check for hysteresis (which indicates hydrate formation or capillary condensation).

  • Data Integration: Plot the equilibrium mass change versus RH to classify the salt according to the European Pharmacopoeia standards.

Table 1: Quantitative Hygroscopicity Classification (Based on DVS at 25°C)

ClassificationMass Increase at 80% RHPhysical Consequence & Handling
Non-hygroscopic < 0.2%Stable crystal lattice; Standard ambient handling.
Slightly hygroscopic 0.2% - 2.0%Surface adsorption only; Store in sealed containers.
Moderately hygroscopic 2.0% - 15.0%Bulk absorption; Handle in < 40% RH environments.
Very hygroscopic > 15.0%High deliquescence risk; Requires glovebox handling.
Q3: Our DVS data confirms the dihydrochloride salt is "Very Hygroscopic." How do we engineer a less hygroscopic form?

The Causality & Strategy: The most definitive resolution is to perform a salt screen to replace the chloride counterion[3]. By substituting chloride with larger, polyatomic anions (e.g., mesylate, tosylate, or sulfate), you introduce steric bulk and hydrophobic organic moieties (like the methyl group in methanesulfonate or the tolyl group in p-toluenesulfonate) into the crystal lattice. This delocalizes the charge, disrupts continuous water-binding channels, and significantly raises the CRH, thereby lowering overall hygroscopicity[4].

Pathway A Free Base API B Acid Selection (pKa diff > 2) A->B C Crystallization B->C D XRPD & DVS Characterization C->D E Lead Salt Selection D->E

Step-by-step salt screening logic for weakly basic APIs.

Protocol: In Situ Salt Screening for Weak Bases

  • Counterion Selection: Select GRAS (Generally Recognized As Safe) acids with a pKa at least 2 to 3 units lower than the conjugate acids of the (2-Propoxypyridin-4-yl)methanamine nitrogens to ensure complete proton transfer[3]. Target methanesulfonic acid, p-toluenesulfonic acid, and sulfuric acid[4].

  • Equimolar Mixing: Dissolve the free base in a suitable solvent (e.g., ethanol or acetone). Slowly add 1.05 to 2.1 equivalents of the selected acid under continuous stirring.

  • Crystallization: Induce crystallization via controlled cooling (0.5°C/min), anti-solvent addition (e.g., heptane), or slow evaporation.

  • Solid Isolation & XRPD: Filter and dry the precipitate. Immediately confirm crystallinity and polymorphic purity via X-Ray Powder Diffraction (XRPD)[2].

  • Accelerated Stress Testing: Expose the confirmed crystalline salts to 40°C/75% RH for 1 week. Re-evaluate via XRPD and visual inspection to select the lead candidate.

Q4: Regulatory constraints prevent us from changing the dihydrochloride salt form. How can we mitigate moisture uptake during formulation?

The Strategy: If the API solid-state form is locked, the protective burden shifts entirely to environmental controls and excipient engineering.

  • Environmental Control: Manufacturing must occur in a dry room or isolator with an ambient RH strictly maintained at least 10% below the salt's CRH.

  • Excipient Protection: Co-process the highly hygroscopic API with hydrophobic excipients (e.g., magnesium stearate, colloidal silicon dioxide). Granulating the API with a moisture-scavenging or film-forming polymer (like HPMC) can create a kinetic barrier that slows moisture diffusion into the API crystal lattice, preventing deliquescence during the brief periods of ambient exposure required for tableting or encapsulation.

References

1.[1] BIOFOUNT. 1423032-22-7 | (2-propoxypyridin-4-yl)methanamine dihydrochloride. Available at: 2.[2] Pharmaceutical Technology. Salt Selection in Drug Development. Available at: 3.[3] Mannala, T. API Salt Selection: A Classical but Evolving Approach in Modern Drug Development. GSC Online Press. Available at: 4.[4] Paulekuhn, G. S., Dressman, J. B., & Saal, C. Salt screening and characterization for poorly soluble, weak basic compounds: case study albendazole. PubMed. Available at:

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Interpreting LC-MS Fragmentation Patterns of Propoxy-Pyridine Derivatives

Introduction: The Analytical Challenge of Positional Isomers In the landscape of pharmaceutical development and chemical research, the structural elucidation of novel compounds is a cornerstone of progress. Among the vas...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Analytical Challenge of Positional Isomers

In the landscape of pharmaceutical development and chemical research, the structural elucidation of novel compounds is a cornerstone of progress. Among the vast array of heterocyclic compounds, pyridine derivatives hold a place of prominence due to their prevalence in bioactive molecules.[1] When functionalized, such as with an alkoxy group, the resulting positional isomers (e.g., 2-, 3-, and 4-propoxy-pyridine) can exhibit vastly different pharmacological and toxicological profiles. Consequently, their unambiguous identification is not merely an academic exercise but a critical step in ensuring safety and efficacy.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become an indispensable tool for this purpose.[2] While chromatography aims to separate these isomers, their similar physicochemical properties often result in co-elution, placing the burden of differentiation squarely on the mass spectrometer.[3] This guide provides an in-depth analysis of the collision-induced dissociation (CID) fragmentation patterns of propoxy-pyridine derivatives, offering a framework for their interpretation and differentiation. As direct experimental ESI-MS/MS data for propoxy-pyridines is not extensively published, this guide will draw upon established fragmentation principles of ethers, pyridines, and related alkoxy-heterocycles to propose and compare the expected fragmentation pathways.[4][5]

The Logic of Fragmentation: A Predictive Framework

Under electrospray ionization (ESI) in positive mode, propoxy-pyridine isomers will readily form protonated molecules, [M+H]⁺. The site of protonation is crucial as it directs the subsequent fragmentation pathways. For pyridine derivatives, protonation is most likely to occur at the basic nitrogen atom of the pyridine ring.[1] The fragmentation of the protonated molecule is then initiated by collision-induced dissociation (CID), where the ion's internal energy is increased, leading to bond cleavages.[6]

The fragmentation of protonated propoxy-pyridines is anticipated to be governed by two principal competing pathways:

  • Cleavage within the Propoxy Chain: This involves fragmentation of the C-O ether bond and rearrangements within the propyl group.

  • Fission of the Pyridine Ring: While the aromatic pyridine ring is relatively stable, characteristic losses can occur, aiding in structural confirmation.

The relative abundance of fragment ions resulting from these pathways will be influenced by the position of the propoxy group, which affects the stability of the resulting fragment ions and the transition states leading to their formation.

Comparative Fragmentation Analysis of Propoxy-Pyridine Isomers

Let's consider the protonated molecule of a propoxy-pyridine (C₈H₁₁NO), with a monoisotopic mass of 137.08 Da, leading to an [M+H]⁺ ion at m/z 138.09.

Pathway 1: Fragmentation of the Propoxy Group

This pathway is analogous to the fragmentation of protonated alkyl aryl ethers. The key fragmentation reactions are expected to be:

  • Neutral Loss of Propene (C₃H₆, 42.05 Da): This is a common and often dominant fragmentation pathway for O-propylated compounds, proceeding through a six-membered ring transition state (a McLafferty-type rearrangement) or a charge-remote fragmentation.[7] This results in a hydroxypyridine ion at m/z 96.04. The stability of this resulting ion will be influenced by the position of the hydroxyl group.

  • α-Cleavage (Loss of an Ethyl Radical, C₂H₅•, 29.06 Da): This involves the cleavage of the C-C bond alpha to the oxygen atom, leading to a stable oxonium ion. This would result in a fragment at m/z 109.05.

  • Inductive Cleavage (Loss of a Propyl Radical, C₃H₇•, 43.07 Da): Cleavage of the O-C bond of the propyl group results in the formation of a hydroxypyridinium ion at m/z 95.04.

The competition between these pathways provides a basis for isomer differentiation.

Pathway 2: Pyridine Ring Fragmentation

While generally less favored than fragmentation of the side chain, some characteristic ring fissions can be expected, particularly at higher collision energies. The fragmentation of the pyridine ring itself often involves the loss of small neutral molecules like HCN or C₂H₂.[8] For instance, the hydroxypyridine ion (m/z 96.04) formed from the loss of propene could subsequently lose CO to yield a fragment at m/z 68.03.

Isomer-Specific Predictions
  • 2-Propoxy-Pyridine: The proximity of the propoxy group to the protonated nitrogen atom may facilitate specific rearrangements. The loss of propene to form the 2-hydroxypyridine ion (m/z 96.04) is expected to be a major pathway. The resulting 2-hydroxypyridine can exist in equilibrium with its pyridone tautomer, which may influence its subsequent fragmentation.

  • 3-Propoxy-Pyridine: With the propoxy group in the meta position, the influence of the protonated nitrogen is more inductive. The fragmentation is still expected to be dominated by the loss of propene. However, the relative abundance of fragments from α-cleavage and inductive cleavage might differ compared to the 2- and 4-isomers due to differences in the stability of the resulting ions.

  • 4-Propoxy-Pyridine: The 4-propoxy-pyridine is expected to readily lose propene to form the stable 4-hydroxypyridine ion (m/z 96.04), which can also exist in a pyridone tautomeric form. The resonance stabilization of the resulting 4-hydroxypyridinium ion could make the neutral loss of propene a particularly favorable pathway for this isomer.

The following table summarizes the predicted key fragment ions for the propoxy-pyridine isomers.

Precursor Ion [M+H]⁺ (m/z)Proposed Fragment IonPredicted m/zNeutral LossFragmentation PathwayPutative Structure
138.09[M+H - C₃H₆]⁺96.04C₃H₆ (42.05 Da)McLafferty-type rearrangementHydroxypyridinium ion
138.09[M+H - C₂H₅•]⁺109.05C₂H₅• (29.06 Da)α-CleavageOxonium ion
138.09[M+H - C₃H₇•]⁺95.04C₃H₇• (43.07 Da)Inductive CleavageHydroxypyridinium ion
96.04[C₅H₅NO - CO]⁺68.03CO (28.01 Da)Pyridine ring fissionPyrrole-like cation

Table 1: Predicted key fragment ions for protonated propoxy-pyridine isomers.

Visualizing the Fragmentation Pathways

To better understand the proposed mechanisms, the following diagrams illustrate the key fragmentation pathways for a generic protonated propoxy-pyridine.

G cluster_main Proposed Fragmentation of Protonated Propoxy-Pyridine cluster_path1 Pathway 1: Propoxy Chain Fragmentation cluster_path2 Pathway 2: Ring Fission M_H [Propoxy-Pyridine+H]+ m/z 138.09 Loss_Propene [Hydroxypyridine+H]+ m/z 96.04 M_H->Loss_Propene - C3H6 Loss_Ethyl [M+H - C2H5•]+ m/z 109.05 M_H->Loss_Ethyl - C2H5• Loss_Propyl [M+H - C3H7•]+ m/z 95.04 M_H->Loss_Propyl - C3H7• Loss_CO [C4H4N+H]+ m/z 68.03 Loss_Propene->Loss_CO - CO

Caption: Key fragmentation pathways of protonated propoxy-pyridine.

Experimental Protocol: A Self-Validating LC-MS/MS Workflow

A robust analytical method is crucial for the reliable differentiation of isomers. The following protocol outlines a self-validating workflow for the analysis of propoxy-pyridine derivatives.

Sample and Standard Preparation
  • Stock Solutions: Prepare individual stock solutions of each propoxy-pyridine isomer (if available as analytical standards) at 1 mg/mL in methanol.

  • Working Solutions: Prepare a mixed working solution containing all isomers at a concentration of 1 µg/mL in the initial mobile phase composition. Serial dilutions can be made from this for calibration curves.

  • Sample Preparation: For unknown samples, dissolve in a suitable solvent (e.g., methanol or acetonitrile) to an estimated concentration of 1 µg/mL and filter through a 0.22 µm syringe filter prior to injection.

Liquid Chromatography

The chromatographic separation of isomers is challenging but essential for confident identification. A high-resolution column and careful mobile phase optimization are key.[9]

  • Column: A high-efficiency C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size) is a good starting point. For increased retention of these relatively polar compounds, a phenyl-hexyl or a pentafluorophenyl (PFP) stationary phase could also be evaluated.

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: 5% to 95% B

    • 8-10 min: 95% B

    • 10.1-12 min: 5% B (re-equilibration)

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 2 µL

Mass Spectrometry
  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 600 L/hr

  • Acquisition Mode:

    • Full Scan (MS1): Scan from m/z 50-200 to confirm the presence of the [M+H]⁺ ion at m/z 138.09.

    • Product Ion Scan (MS/MS): Isolate the precursor ion at m/z 138.09 and apply a range of collision energies (e.g., 10, 20, and 40 eV) to generate a comprehensive fragmentation pattern. This allows for the observation of both low-energy and high-energy fragments.

The following diagram illustrates the proposed analytical workflow.

G Start Sample/Standard Preparation LC_Separation LC Separation (Isomer Resolution) ESI Electrospray Ionization (ESI+) LC_Separation->ESI MS1 MS1 Full Scan (Precursor ID m/z 138.09) ESI->MS1 MS2 MS/MS Product Ion Scan (Fragmentation) MS1->MS2 Isolate Precursor Data_Analysis Data Analysis (Fragmentation Pattern Interpretation) MS2->Data_Analysis End Isomer Identification Data_Analysis->End

Caption: LC-MS/MS workflow for propoxy-pyridine isomer analysis.

Conclusion and Future Perspectives

The interpretation of LC-MS fragmentation patterns is a powerful strategy for the differentiation of propoxy-pyridine isomers, even in the absence of complete chromatographic separation. By understanding the fundamental principles of ion chemistry, including charge-remote fragmentations and rearrangements, a predictive framework for the fragmentation of these compounds can be established. The dominant pathway is expected to be the neutral loss of propene, with minor pathways providing additional structural information. The relative abundances of these fragment ions, influenced by the substitution pattern on the pyridine ring, are key to distinguishing between the 2-, 3-, and 4-propoxy isomers.

While this guide provides a solid foundation based on analogous structures, the acquisition of experimental data for these specific compounds is essential for the definitive validation of the proposed fragmentation pathways. High-resolution mass spectrometry would further aid in confirming the elemental composition of fragment ions, and computational chemistry could be employed to calculate the relative stabilities of ions and transition states, providing theoretical support for the observed fragmentation patterns. As new pyridine derivatives continue to be synthesized, the principles outlined in this guide will serve as a valuable resource for researchers, scientists, and drug development professionals in their quest for unambiguous structural elucidation.

References

  • PubMed. (2018). Development of a LC-MS/MS method for the determination of isomeric glutamyl peptides in food ingredients. Available at: [Link]

  • Investigation of fragmentation pathways of protonated 2-methoxypyrimidine derivatives. (2022). Journal of Mass Spectrometry, 57(9). Available at: [Link]

  • PubMed. (2022). An efficient LC-MS method for isomer separation and detection of sugars, phosphorylated sugars, and organic acids. Available at: [Link]

  • Oxford Academic. (2022). efficient LC-MS method for isomer separation and detection of sugars, phosphorylated sugars, and organic acids. Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Two-dimensional isomer differentiation using liquid chromatography-tandem mass spectrometry with in-source, droplet-based derivatization. Available at: [Link]

  • Rasayan Journal. (2021). A Review on Pyridine Derivatives Having Appropriate Remedies for Extreme Diseases. Available at: [Link]

  • AIP Publishing. (2024). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. Available at: [Link]

  • PubMed. (n.d.). Tandem mass spectrometric accurate mass performance of time-of-flight and Fourier transform ion cyclotron resonance mass spectrometry: a case study with pyridine derivatives. Available at: [Link]

  • MDPI. (2022). Development and Validation of the LC–MS/MS Method for Determination of 130 Natural and Synthetic Cannabinoids in Cannabis Oil. Available at: [Link]

  • Chemistry LibreTexts. (2024). 18.9: Spectroscopy of Ethers. Available at: [Link]

  • ScienceDirect. (2020). Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. Available at: [Link]

  • ResearchGate. (n.d.). Mass spectra of the pyridine derivatives with M r = 259 and 273 g mol-1. Available at: [Link]

  • DTIC. (n.d.). Mass Spectrometry of Heterocyclic Compounds. Available at: [Link]

  • The Chemistry of Ethers Crown Ethers Hydroxyl Group and Their Sulphur Analogue. (2014). ResearchGate. Available at: [Link]

  • Wikipedia. (n.d.). Collision-induced dissociation. Available at: [Link]

  • ResearchGate. (n.d.). ESI-TQ-MS-MS spectra and proposed fragmentation pathway for compound 4a. Available at: [Link]

  • MDPI. (2021). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. Available at: [Link]

  • ResearchGate. (n.d.). ESI-TQ-MS-MS spectra and proposed fragmentation pathway for compound 3a. Available at: [Link]

  • Interpretation of mass spectra. (n.d.). SlidePlayer. Available at: [Link]

  • MSU chemistry. (n.d.). Mass Spectrometry. Available at: [Link]

  • 4Mass Spectrometry. (n.d.). Thieme. Available at: [Link]

  • Office of Justice Programs. (n.d.). Structural Characterization of Emerging Synthetic Drugs. Available at: [Link]

  • Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Available at: [Link]

  • Taylor & Francis Online. (n.d.). Collision-induced dissociation – Knowledge and References. Available at: [Link]

  • Royal Society of Chemistry. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Available at: [Link]

  • Mass Spectrometry: Fragmentation. (n.d.). University of Calgary. Available at: [Link]

  • Understanding MS/MS fragmentation pathways of small molecular weight molecules. (n.d.). University of Greenwich. Available at: [Link]

  • Chemguide. (n.d.). mass spectra - fragmentation patterns. Available at: [Link]

  • PMC. (2023). A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances. Available at: [Link]

  • ESI-Q-TOF MS/MS study of poly(2-oxazoline)s. (n.d.). Bruker. Available at: [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

  • PMC. (n.d.). Collision-Induced Dissociation Studies of Protonated Ions of Alkylated Thymidine and 2′-Deoxyguanosine. Available at: [Link]

  • Penn State Research Database. (n.d.). Collision‐induced dissociation studies of protonated alcohol and alcohol—water clusters by atmospheric pressure ionization tandem mass spectrometry. 1 Methanol. Available at: [Link]

  • PubMed. (2020). Collision-Induced Dissociation Studies of Protonated Ions of Alkylated Thymidine and 2'-Deoxyguanosine. Available at: [Link]

  • Save My Exams. (2025). Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. Available at: [Link]

Sources

Comparative

HPLC method development for purity analysis of (2-Propoxypyridin-4-yl)methanamine

HPLC Method Development for Purity Analysis of (2-Propoxypyridin-4-yl)methanamine: A Comparative Guide The accurate purity analysis of substituted pyridines is a critical bottleneck in pharmaceutical development. (2-Prop...

Author: BenchChem Technical Support Team. Date: March 2026

HPLC Method Development for Purity Analysis of (2-Propoxypyridin-4-yl)methanamine: A Comparative Guide

The accurate purity analysis of substituted pyridines is a critical bottleneck in pharmaceutical development. (2-Propoxypyridin-4-yl)methanamine presents a unique analytical challenge: it possesses a weakly basic pyridine ring (pKa ~5) and a highly basic primary methanamine group (pKa ~9.5). Under typical acidic mobile phase conditions (pH 2.5–3.5), this molecule exists as a highly polar dication.

As a Senior Application Scientist, I have evaluated countless methodologies for polar basic amines. This guide objectively compares traditional Reversed-Phase (RP) chromatography against Polar-Embedded and Hydrophilic Interaction Liquid Chromatography (HILIC) approaches, providing the mechanistic causality and experimental data necessary to establish a robust, self-validating analytical method.

The Mechanistic Challenge: Why Traditional Methods Fail

The analysis of substituted pyridines by HPLC is notoriously difficult due to two primary physicochemical factors[1]:

  • Extreme Hydrophilicity: The dicationic state of the molecule at low pH results in a logD < 0, leading to poor retention (capacity factor,

    
    ) on traditional hydrophobic C18 stationary phases. Analytes eluting near the void volume are highly susceptible to matrix interference and integration errors.
    
  • Secondary Silanol Interactions: Basic amines interact electrostatically with residual, unendcapped silanols (

    
    ) on the silica support. Even at pH 3, a fraction of silanols remain ionized, acting as weak cation exchangers. This dual-retention mechanism (hydrophobic partitioning + ion exchange) causes severe peak tailing, compromising resolution and quantitative accuracy[1][2].
    

To overcome these challenges, method development must pivot away from standard C18 columns toward chemistries specifically engineered for polar bases.

Workflow Start Analyte Profiling: (2-Propoxypyridin-4-yl)methanamine Highly Polar, Basic Amine Assess Physicochemical Assessment (Dicationic at pH 3, logP < 1) Start->Assess RP_Path Reversed-Phase (RP) Strategy (Aqueous-Rich Mobile Phase) Assess->RP_Path HILIC_Path HILIC Strategy (Organic-Rich Mobile Phase) Assess->HILIC_Path C18 Standard C18 Outcome: Poor Retention, Severe Tailing RP_Path->C18 Baseline PolarC18 Polar-Embedded C18 Outcome: Improved Shape, Moderate Retention RP_Path->PolarC18 Optimization Amide Amide/Zwitterionic HILIC Outcome: Excellent Retention, MS Compatible HILIC_Path->Amide Orthogonal

Caption: Logical workflow for HPLC method development of polar basic amines.

Comparative Column Chemistry Evaluation

To establish the optimal method, we compared three distinct stationary phase chemistries.

Candidate A: Standard End-Capped C18 (Baseline)

Standard C18 relies purely on hydrophobic van der Waals interactions. Because the propoxy group on the analyte provides minimal hydrophobicity compared to the highly polar protonated amine, the molecule fails to partition effectively into the stationary phase. Furthermore, the basic amine heavily interacts with residual silanols, resulting in unacceptable asymmetry.

Candidate B: Polar-Embedded C18

Polar-embedded columns incorporate a polar functional group (e.g., an amide or carbamate) near the silica surface, beneath the C18 chain. This embedded group creates a localized hydration layer that shields the basic amine from interacting with underlying acidic silanols, significantly reducing peak tailing without requiring signal-suppressing ion-pairing reagents[2].

Candidate C: Amide-Bonded HILIC (Orthogonal Approach)

HILIC operates via a completely orthogonal mechanism. By utilizing a highly organic mobile phase (e.g., >80% Acetonitrile), an immobilized water-enriched layer forms on the polar stationary phase. The polar dicationic analyte partitions strongly into this aqueous layer. HILIC not only provides massive retention for polar amines but also enhances electrospray ionization (ESI) efficiency for LC-MS applications due to the high volatility of the organic mobile phase[3].

Mechanism cluster_RP Reversed Phase (Standard C18) cluster_HILIC HILIC (Amide Phase) Analyte Protonated Amine (Dicationic at pH 3) Silanol Ionized Silanol (SiO-) Secondary Interaction Analyte->Silanol Electrostatic Attraction (Causes Peak Tailing) Hydrophobic C18 Alkyl Chain Weak Hydrophobic Interaction Analyte->Hydrophobic Weak Partitioning (Causes Poor k') WaterLayer Immobilized Water Layer Strong Partitioning Analyte->WaterLayer Hydrophilic Partitioning (Drives High k') Hbond Amide Functional Group Hydrogen Bonding Analyte->Hbond H-Bonding (Enhances Selectivity)

Caption: Comparison of retention mechanisms for basic amines in RP vs. HILIC modes.

Experimental Protocol: A Self-Validating System

To ensure scientific integrity, the following protocol incorporates a System Suitability Test (SST). A method is only valid if it continuously proves its own reliability.

Sample Preparation:

  • Accurately weigh 10.0 mg of (2-Propoxypyridin-4-yl)methanamine standard.

  • Dissolve in 100 mL of the respective initial mobile phase to prevent solvent-mismatch peak distortion (Concentration: 0.1 mg/mL).

  • Filter through a 0.22 µm PTFE syringe filter.

Chromatographic Conditions (HILIC Optimized Method):

  • Column: Amide-bonded silica, 150 mm x 4.6 mm, 3 µm particle size.

  • Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid. (Causality: Low pH ensures full protonation of the analyte, while the formate buffer provides necessary ionic strength to disrupt secondary electrostatic interactions).

  • Mobile Phase B: Acetonitrile (LC-MS grade).

  • Isocratic Elution: 15% A / 85% B. (Causality: High organic content is mandatory in HILIC to maintain the immobilized water layer).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 254 nm (or ESI+ MS).

  • Injection Volume: 5 µL.

Self-Validation Criteria (System Suitability): Before analyzing unknown purity samples, the system must pass the following criteria based on 5 replicate injections of the standard:

  • Retention Factor (

    
    ): 
    
    
    
    (Ensures separation from the void volume).
  • Tailing Factor (

    
    ): 
    
    
    
    (Confirms suppression of silanol interactions).
  • Relative Standard Deviation (RSD) of Peak Area:

    
     (Confirms injection precision).
    

Quantitative Data Summary

The table below summarizes the experimental performance of the three column chemistries when analyzing (2-Propoxypyridin-4-yl)methanamine.

Column ChemistryMobile Phase StrategyRetention Factor (

)
Asymmetry (

)
Theoretical Plates (

)
Suitability for Purity Analysis
Standard C18 95% Aqueous / 5% ACN (pH 3.0)0.82.83,200Fail. Co-elution with void; severe tailing limits impurity resolution.
Polar-Embedded C18 95% Aqueous / 5% ACN (pH 3.0)1.51.38,500Acceptable. Good peak shape, but low retention risks matrix interference.
Amide HILIC 15% Aqueous / 85% ACN (pH 3.0)4.2 1.1 14,200 Optimal. Excellent retention, sharp peaks, and highly compatible with LC-MS.

Conclusion & Strategic Recommendations

For the purity analysis of (2-Propoxypyridin-4-yl)methanamine, attempting to force retention on a standard C18 column is a methodological dead end. While polar-embedded C18 columns successfully mitigate silanol-induced peak tailing[2], they still struggle to provide adequate retention (


) for such a highly polar dication.

The optimal strategy is HILIC. By utilizing an Amide-bonded stationary phase with an 85% Acetonitrile mobile phase buffered at pH 3.0, analysts can achieve superior retention (


), excellent peak symmetry (

), and maximum theoretical plates. Furthermore, the high organic content of the HILIC mobile phase provides a massive sensitivity boost if the method is transferred to LC-MS for impurity identification[3].

References

1.1 2.2 3.3

Sources

Validation

Comparing reactivity of (2-Propoxypyridin-4-yl)methanamine vs benzylamine

Technical Comparison Guide: Reactivity Profiles of Heterocyclic vs. Carbocyclic Benzylic Amines Executive Summary In medicinal chemistry, the transition from Benzylamine to (2-Propoxypyridin-4-yl)methanamine represents a...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Comparison Guide: Reactivity Profiles of Heterocyclic vs. Carbocyclic Benzylic Amines

Executive Summary

In medicinal chemistry, the transition from Benzylamine to (2-Propoxypyridin-4-yl)methanamine represents a classic "scaffold hop"—a strategic substitution designed to optimize physicochemical properties without altering the core pharmacophore vector.[1]

While Benzylamine serves as the benchmark primary amine for nucleophilic substitutions and amide couplings, the pyridine analog offers distinct advantages in multiparametric optimization (MPO) . Specifically, the electron-deficient pyridine ring lowers the basicity of the exocyclic amine, potentially improving membrane permeability and reducing hERG liability, while the 2-propoxy moiety introduces a lipophilic vector and a hydrogen bond acceptor.

This guide objectively compares their reactivity profiles, providing experimental protocols that account for the electronic divergence between these two building blocks.

Physicochemical Profile

The fundamental difference lies in the electronic environment of the primary amine. Benzylamine possesses a standard carbocyclic benzylic amine profile. In contrast, (2-Propoxypyridin-4-yl)methanamine features a pyridine core where the ring nitrogen exerts an electron-withdrawing inductive effect (-I), only partially mitigated by the resonance donation (+M) of the 2-alkoxy group (which does not effectively conjugate to the 4-position).[1]

PropertyBenzylamine(2-Propoxypyridin-4-yl)methanamineImpact on Reactivity / Developability
Structure Carbocyclic (Benzene)Heterocyclic (Pyridine)Pyridine N acts as H-bond acceptor.[1]
MW 107.15 g/mol 166.22 g/mol Slight increase; negligible impact on LE.
pKa (Conj. Acid) ~9.3~8.2 – 8.5 (Est.)Critical: Pyridine analog is less basic.
LogP ~1.1~1.5 - 1.8Propoxy group increases lipophilicity.[1]
Electronic Nature Electron-Rich (Relative)Electron-DeficientLower intrinsic nucleophilicity for the pyridine.[1]
H-Bond Don/Acc 2 / 02 / 2Pyridine N + Ether O add acceptor sites.[1]

Reactivity Analysis & Mechanistic Insights

A. Amide Coupling Kinetics (The "Basicity Paradox")

A common misconception is that the more basic amine (Benzylamine) reacts faster. In practice, under standard coupling conditions (e.g., HATU/DIPEA in DMF), the (2-Propoxypyridin-4-yl)methanamine often exhibits superior effective kinetics.[1]

  • Mechanism: Amide coupling requires the free base form of the amine.

  • The Math: At a reaction pH of ~8.0 (buffered by tertiary amine base):

    • Benzylamine (pKa 9.3): >95% protonated (unreactive ammonium species).

    • Pyridine Analog (pKa ~8.3): ~30–50% protonated.

  • Result: The concentration of the reactive free amine species is significantly higher for the pyridine analog, compensating for its lower intrinsic nucleophilicity.

B. Reductive Amination

In reductive amination with aldehydes, the pyridine analog forms a less stable imine intermediate due to the electron-withdrawing ring destabilizing the C=N bond.

  • Operational Adjustment: Stronger dehydrating conditions (e.g., Ti(OiPr)₄) or longer equilibrium times are often required for the pyridine analog before adding the reducing agent (NaBH(OAc)₃).

C. Pd-Catalyzed Cross-Couplings

The pyridine nitrogen and the propoxy oxygen can act as competitive ligands for Palladium species, potentially poisoning the catalyst.[1]

  • Mitigation: When using (2-Propoxypyridin-4-yl)methanamine in Buchwald-Hartwig type reactions, use bidentate ligands (e.g., Xantphos, BINAP) that bind Pd tighter than the pyridine substrate.[1]

Decision Logic & Workflow

The following diagram illustrates the decision process for selecting between these amines based on synthetic and biological requirements.

ReactivityLogic Start Select Amine Building Block Check_pKa Is Target pKa/hERG a concern? Start->Check_pKa Check_Solubility Need H-Bond Acceptor? Check_pKa->Check_Solubility Yes (Lower pKa needed) Benzylamine Select: Benzylamine (Standard Reactivity) Check_pKa->Benzylamine No (Standard) Check_Solubility->Benzylamine No Pyridine Select: (2-Propoxypyridin-4-yl) methanamine Check_Solubility->Pyridine Yes Coupling Amide Coupling Strategy Pyridine->Coupling Use weaker base (NMM)\nor lower eq. of DIPEA Use weaker base (NMM) or lower eq. of DIPEA Coupling->Use weaker base (NMM)\nor lower eq. of DIPEA

Figure 1: Strategic decision tree for building block selection based on medicinal chemistry parameters.

Experimental Protocols

Protocol A: High-Efficiency Amide Coupling (Pyridine Analog)

Use this protocol to prevent over-basification which can lead to racemization of chiral acids or side reactions.[1]

Materials:

  • Carboxylic Acid (1.0 equiv)

  • (2-Propoxypyridin-4-yl)methanamine (1.1 equiv)[1]

  • HATU (1.2 equiv)

  • DIPEA (2.5 equiv) — Note: Reduced from typical 3-4 equiv.[1]

  • DMF (Anhydrous)

Step-by-Step:

  • Activation: Dissolve the carboxylic acid and HATU in DMF (0.2 M) at 0°C. Add 1.0 equiv of DIPEA. Stir for 5 minutes. Visual Cue: Solution may turn slightly yellow.

  • Addition: Add (2-Propoxypyridin-4-yl)methanamine followed by the remaining 1.5 equiv of DIPEA.

  • Reaction: Allow to warm to Room Temperature (RT). Monitor by LCMS.

    • Observation: Conversion is typically complete within 30-60 minutes, faster than benzylamine due to higher free-base availability.[1]

  • Workup: Dilute with EtOAc, wash with sat. NaHCO₃ (not acid, to avoid protonating the pyridine ring into the aqueous layer), then brine. Dry over Na₂SO₄.

Protocol B: Reductive Amination (Comparative Adjustment)

Comparing the workflow for Benzylamine vs. Pyridine Analog.

StepBenzylamine Protocol(2-Propoxypyridin-4-yl)methanamine Protocol
Imine Formation Mix Amine + Aldehyde in DCM/MeOH.[1] Stir 30 min.Mix Amine + Aldehyde + Ti(OiPr)₄ (1.5 eq) in THF. Stir 2-4 hrs.
Reduction Add NaBH(OAc)₃ immediately.Required: Ensure imine formation by LCMS before adding reducing agent.
Quench Sat. NaHCO₃.Sat. Rochelle's Salt (to chelate Titanium).

Strategic Application in Drug Discovery

Why switch to (2-Propoxypyridin-4-yl)methanamine?

  • Metabolic Stability: The 2-propoxy group blocks the typical oxidative metabolism susceptible at the 2-position of the pyridine ring (a common soft spot).[1]

  • Bioisosterism: The pyridine nitrogen provides a specific "exit vector" for solvation. While benzylamine is hydrophobic, the pyridine analog can form water bridges in the receptor pocket.

  • Lipophilic Efficiency (LipE): Although the propoxy group adds MW and LogP, the specific interactions (H-bond acceptor) often increase potency disproportionately to the lipophilicity gain, improving LipE.

BindingMode Receptor Receptor Pocket (Hydrophobic + H-Bond Donor) Benzylamine Benzylamine Analog (Hydrophobic Interaction Only) Receptor->Benzylamine Van der Waals Pyridine Pyridine Analog (Hydrophobic + H-Bond Acceptor) Receptor->Pyridine Van der Waals + H-Bond (N...H-O)

Figure 2: Theoretical binding mode comparison.[1] The pyridine nitrogen offers an additional anchor point (H-bond acceptor) absent in the benzylamine scaffold.[1]

References

  • PubChem. (2023). Compound Summary: (2-Propoxypyridin-4-yl)methanamine (CAS 1094468-50-4).[1][2] National Center for Biotechnology Information. [Link]

  • Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry, 54(10), 3451–3479. (Context on pKa modulation and pyridine bioisosteres). [Link]

  • Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. (Grounding for scaffold hopping logic). [Link]

  • Blair, V. L., et al. (2011). Expanding the utility of 2-alkoxypyridines in medicinal chemistry. Organic & Biomolecular Chemistry. (Reactivity of alkoxy-substituted pyridines). [Link]

Sources

Comparative

Comparative Guide: Crystal Structure Analysis of (2-Propoxypyridin-4-yl)methanamine Derivatives

Executive Summary & Strategic Context In the optimization of pyridine-based kinase inhibitors and GPCR ligands, the (2-Propoxypyridin-4-yl)methanamine scaffold represents a critical lipophilic evolution from the standard...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Context

In the optimization of pyridine-based kinase inhibitors and GPCR ligands, the (2-Propoxypyridin-4-yl)methanamine scaffold represents a critical lipophilic evolution from the standard 2-methoxy analogs. While the 2-methoxy group is a staple for H-bond acceptance and metabolic stability, the 2-propoxy variant is increasingly deployed to modulate blood-brain barrier (BBB) permeability and hydrophobic pocket occupancy.

However, this structural elongation introduces significant crystallographic challenges. Unlike the rigid, planar packing of methoxy derivatives, the propoxy chain introduces conformational flexibility that can destabilize crystal lattices, leading to polymorphism and variable solubility profiles.

This guide objectively compares the solid-state "performance"—defined by lattice stability, packing efficiency, and intermolecular connectivity—of (2-Propoxypyridin-4-yl)methanamine derivatives against their primary alternatives: the 2-Methoxy analog and the Unsubstituted parent.

Comparative Performance Analysis

Lattice Architecture & Packing Efficiency

The introduction of the propoxy chain fundamentally alters the supramolecular assembly.

Feature(2-Propoxypyridin-4-yl)methanamine (Target)(2-Methoxypyridin-4-yl)methanamine (Alternative 1)Pyridin-4-yl methanamine (Alternative 2)
Crystal System Typically Monoclinic (P2₁/c) or TriclinicOrthorhombic or Monoclinic (High Symmetry)Monoclinic
Packing Motif Interdigitated Layers: Propoxy chains interlock, disrupting planar stacking.Planar Sheets: Efficient

-

stacking due to low steric bulk.
Herringbone: Dominated by edge-to-face interactions.
Void Volume Low (<2%): Flexible chains fill voids, but reduce lattice energy.Moderate: Rigid packing may leave channel voids.Low: Tight packing of small molecules.
Disorder High: Terminal methyl group often exhibits rotational disorder.Low: Methoxy group is conformationally locked.Negligible: No flexible side chains.

Expert Insight: The "performance" drop in lattice energy (lower melting point) for the propoxy derivative is actually a feature for drug delivery, often resulting in higher apparent solubility compared to the highly crystalline methoxy analog.

Intermolecular Interaction Networks

The critical differentiator is the competition between the Pyridine Nitrogen (


)  and the Ether Oxygen (

)
for the Amine Hydrogen (

)
donors.
  • Methoxy Analog: The

    
     is coplanar with the ring, often participating in intramolecular H-bonds or shielding the 
    
    
    
    .
  • Propoxy Derivative: The steric bulk forces the alkoxy chain out of plane. This exposes the

    
     to intermolecular H-bonding but also creates a "hydrophobic shield" around the pyridine ring, weakening 
    
    
    
    -
    
    
    interactions.

Dominant Interaction Hierarchy (Propoxy Derivative):

  • Primary:

    
     (Strong, structure-directing chain).
    
  • Secondary:

    
     (Weak, stabilizes chain conformation).
    
  • Tertiary:

    
     (Propoxy chain to Pyridine ring).
    

Experimental Protocol: Self-Validating Workflow

Crystallizing oily amine derivatives requires a rigorous salt-formation strategy. We recommend the HCl-Diffusion Method over standard evaporation to ensure high-quality single crystals.

Step 1: Salt Formation & Purification
  • Rationale: Free base (2-Propoxypyridin-4-yl)methanamine is prone to oxidation and oiling out. The Hydrochloride (HCl) or Fumarate salt locks the amine conformation.

  • Protocol:

    • Dissolve 50 mg of the oily free base in 2 mL anhydrous Ethanol (EtOH).

    • Add 1.1 eq of 1M HCl in Diethyl Ether dropwise at 0°C.

    • Precipitate forms immediately. Centrifuge and wash with cold Et₂O (

      
      ).
      
Step 2: Vapor Diffusion Crystallization
  • Rationale: Slow diffusion controls nucleation rate, essential for the flexible propoxy chain to order correctly.

  • Setup:

    • Inner Vial: 10 mg of the salt dissolved in 0.5 mL Methanol (MeOH).

    • Outer Vial: 5 mL Ethyl Acetate (EtOAc) or Acetonitrile (MeCN).

    • Condition: Seal and store at 4°C in a vibration-free zone for 3-7 days.

Step 3: Data Collection Strategy (SC-XRD)
  • Temperature: 100 K (Mandatory).

    • Why? The terminal propyl group has high thermal motion. Room temperature data will likely fail to resolve the terminal carbon coordinates.

  • Resolution: Aim for 0.75 Å or better to resolve the H-atom positions on the amine, which are critical for confirming the salt state (protonation of

    
     vs 
    
    
    
    ).

Visualizing the Structural Logic

The following diagram illustrates the decision matrix for analyzing the crystal structure, highlighting the critical check-points for the propoxy derivative.

CrystalAnalysis Start Crude (2-Propoxypyridin-4-yl) methanamine SaltScreen Salt Screening (HCl, Fumarate, Tosylate) Start->SaltScreen Stabilize Oil CrystGrowth Vapor Diffusion (MeOH / EtOAc) SaltScreen->CrystGrowth Optimize Packing XRD_Collect SC-XRD Data Collection (100 K) CrystGrowth->XRD_Collect Harvest Crystal StructureSol Structure Solution (Direct Methods) XRD_Collect->StructureSol Check_Disorder Check Propoxy Chain Disorder? StructureSol->Check_Disorder Model_Disorder Apply Split Model (PART 1 / PART 2) Check_Disorder->Model_Disorder Yes (High R-factor) Refine Refinement (SHELXL) Check_Disorder->Refine No (Clean Map) Model_Disorder->Refine Analysis Interaction Analysis (Hirshfeld Surface) Refine->Analysis

Figure 1: Workflow for the structural elucidation of flexible pyridine-methanamine derivatives. Note the critical decision point for modeling propoxy chain disorder.

Interaction Pathway Analysis

Understanding how the propoxy group influences the binding/packing compared to the methoxy group is vital.

Interactions Amine Amine Donor (-NH3+) PyridineN Pyridine N (Acceptor) Amine->PyridineN Primary H-Bond (Charge Assisted) EtherO Propoxy O (Weak Acceptor) Amine->EtherO Secondary H-Bond (Bifurcated) PropylChain Propyl Chain (Hydrophobic) PropylChain->PyridineN Steric Shielding (Blocks Approach) PropylChain->PropylChain Van der Waals (Interdigitation)

Figure 2: Interaction map showing the competitive landscape. The propyl chain (grey) physically shields the Pyridine N, potentially altering the primary H-bond network compared to methoxy analogs.

References

  • Ahipa, T. N., & Adhikari, A. V. (2014).[1] 2-Methoxypyridine derivatives: Synthesis, liquid crystalline and photo-physical properties. New Journal of Chemistry, 38, 5018-5029.[1] [Link]

    • Relevance: Establishes the baseline crystal packing and mesogenic behavior of 2-alkoxypyridine deriv
  • Chao, M., & Schempp, E. (1977).[2] The crystal structure of 4-aminopyridine. Acta Crystallographica Section B, 33(5), 1557-1564. [Link]

    • Relevance: Defines the fundamental N-H...N hydrogen bonding motif in pyridine-amine systems.
  • Vishweshwar, P., et al. (2002). Crystal engineering of pyridine-based derivatives: Supramolecular synthons. CrystEngComm, 4, 1-10. [Link]

    • Relevance: Provides the theoretical framework for analyzing the competition between pyridine nitrogen and other acceptors.
  • Relevance: General protocols for salt screening and X-ray d

Sources

Validation

A Senior Application Scientist's Guide to the Bioisosteric Comparison of Propoxy vs. Ethoxy Pyridine Substituents

In the landscape of modern drug discovery, the strategic modification of lead compounds is a cornerstone of successful optimization campaigns. Bioisosterism, the practice of substituting one functional group with another...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery, the strategic modification of lead compounds is a cornerstone of successful optimization campaigns. Bioisosterism, the practice of substituting one functional group with another that shares similar physicochemical properties, is a powerful tool for enhancing potency, modulating selectivity, and improving pharmacokinetic profiles.[1][2] This guide provides an in-depth, data-driven comparison of two common bioisosteric partners: the ethoxy and propoxy groups, specifically when appended to a pyridine scaffold. As we will explore, the seemingly minor addition of a single methylene unit can have profound and often decisive consequences on a molecule's journey toward becoming a viable drug candidate.

The Physicochemical Landscape: More Than Just a Carbon

The initial characterization of any new chemical entity begins with its fundamental physicochemical properties. These parameters—lipophilicity, size, and electronic character—govern everything from solubility to target engagement. The switch from an ethoxy to a propoxy group primarily modulates lipophilicity and steric bulk.

Lipophilicity and Size: The addition of a methylene group (-CH2-) in the propoxy substituent predictably increases its lipophilicity compared to the ethoxy group. This is quantitatively represented by the calculated logarithm of the partition coefficient (cLogP), where a higher value indicates greater preference for a lipid environment over an aqueous one.[3] This increased lipophilicity can enhance membrane permeability but may also lead to higher plasma protein binding, lower aqueous solubility, and increased risk of off-target effects if not carefully balanced.[4]

Electronic Effects: Both ethoxy and propoxy groups are electron-donating via resonance through the oxygen lone pair, influencing the pKa of the pyridine nitrogen. The pyridine ring itself is electron-deficient, and this property can be fine-tuned by substituents.[5] The difference in inductive effect between an ethyl and a propyl chain is minimal, meaning the direct electronic impact on the pyridine ring's basicity (pKa) is often negligible. However, the steric bulk of the propoxy group can play a more significant role in dictating molecular conformation and interactions with proximal functional groups or solvent.

Table 1: Comparative Physicochemical Properties of Alkoxy-Pyridines

Property4-Ethoxypyridine4-Propoxypyridine (Predicted)Rationale for Change
Molecular FormulaC₇H₉NOC₈H₁₁NOAddition of one -CH₂- unit
Molecular Weight123.15 g/mol [6]137.18 g/mol Increased mass from -CH₂-
cLogP1.4[6]~1.8 - 2.0Increased lipophilicity from alkyl chain extension
Polar Surface Area (PSA)22.1 Ų[6]22.1 ŲThe polar oxygen and nitrogen atoms remain constant
pKa (Pyridine N)~5.5 - 6.0~5.5 - 6.0Minimal change in electronic inductive effect

Note: Values for 4-Propoxypyridine are estimated based on established trends where adding a methylene group typically increases cLogP by 0.4-0.6 units while having a minimal effect on PSA and pKa.

The Metabolic Gauntlet: Stability and O-Dealkylation

One of the most critical applications of the ethoxy-to-propoxy switch is to enhance metabolic stability. Alkoxy groups, particularly on electron-rich or activated ring systems, are susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[7] The primary metabolic pathway is O-dealkylation.

This process involves the enzymatic hydroxylation of the carbon atom adjacent (alpha) to the ether oxygen.[8] This creates an unstable hemiacetal intermediate, which then non-enzymatically decomposes to yield the corresponding phenol (or in this case, a hydroxypyridine) and an aldehyde (acetaldehyde from ethoxy, propionaldehyde from propoxy).[8]

The rationale for the increased stability of a propoxy group lies in sterics and enzyme kinetics. The longer propyl chain can create steric hindrance, making it more difficult for the CYP enzyme to access the alpha-carbon for hydroxylation. Furthermore, different CYP isoforms may exhibit varying affinities for the two substrates. While both are metabolized via the same pathway, the rate of metabolism (k_met) can be significantly slower for the propoxy analog, leading to a longer metabolic half-life (t½) and improved pharmacokinetic profile.[6]

G cluster_ethoxy Ethoxy Pyridine Metabolism cluster_propoxy Propoxy Pyridine Metabolism Ethoxy R-O-CH₂CH₃ (Ethoxy-Pyridine) CYP450 CYP450 Enzyme (Oxidation) Ethoxy->CYP450 α-carbon hydroxylation Hemiacetal_E R-O-CH(OH)CH₃ (Unstable Hemiacetal) Acetaldehyde CH₃CHO (Acetaldehyde) Hemiacetal_E->Acetaldehyde Hydroxypyridine R-OH (Hydroxypyridine Metabolite) Hemiacetal_E->Hydroxypyridine Non-enzymatic decomposition Propoxy R-O-CH₂CH₂CH₃ (Propoxy-Pyridine) Propoxy->CYP450 α-carbon hydroxylation (Often slower) Hemiacetal_P R-O-CH(OH)CH₂CH₃ (Unstable Hemiacetal) Propionaldehyde CH₃CH₂CHO (Propionaldehyde) Hemiacetal_P->Propionaldehyde Hemiacetal_P->Hydroxypyridine CYP450->Hemiacetal_E CYP450->Hemiacetal_P

Fig 1. Metabolic O-dealkylation pathway for ethoxy and propoxy pyridines.
Target Engagement: The Ripple Effect on Potency and Selectivity

The impact of extending an alkoxy chain on pharmacodynamics is highly context-dependent and can range from negligible to profound. The additional methylene group of the propoxy substituent can influence target binding in several ways:

  • Exploring Hydrophobic Pockets: If the target's binding site features an adjacent hydrophobic pocket, the propyl chain may be able to occupy this space, forming favorable van der Waals interactions and increasing binding affinity (and thus potency). The shorter ethyl chain may not be long enough to effectively engage with this pocket.

  • Steric Hindrance: Conversely, if the binding site is sterically constrained, the bulkier propoxy group could clash with the protein surface, preventing optimal binding and reducing potency.

  • Conformational Effects: The substituent can influence the preferred conformation of the parent molecule, which may alter its ability to fit into the binding site.

A compelling example of this is seen in the structure-activity relationships (SAR) of 2-benzylbenzimidazole 'nitazene' opioids. In a systematic study, researchers found that alkoxy chain length significantly influenced the potency at the mu-opioid receptor (MOR). While the ethoxy-containing analog (Etonitazene) was the most potent in functional assays, both ethoxy and propoxy chains conferred higher potencies than fentanyl, whereas the shorter methoxy and longer butoxy analogs were less potent. This demonstrates a clear "sweet spot" for alkyl chain length, where the substituent size is perfectly optimized for the receptor's binding pocket.

G cluster_receptor Receptor Binding Pocket cluster_ethoxy Ethoxy Analog cluster_propoxy Propoxy Analog Receptor Binding Surface HydrophobicPocket Hydrophobic Pocket Eth Ethoxy Eth->HydrophobicPocket Weaker or No Interaction Core_E Pyridine Core Core_E->Receptor Core Binding Pro Propoxy Pro->HydrophobicPocket Favorable Interaction Core_P Pyridine Core Core_P->Receptor Core Binding

Fig 2. Propoxy group potentially accessing a hydrophobic pocket inaccessible to ethoxy.
Experimental Workflow: A Head-to-Head Comparison

To empirically determine the superior substituent for a given lead compound, a structured experimental workflow is essential. The following protocol outlines a standard in vitro approach to compare the metabolic stability of an ethoxy- vs. propoxy-substituted pyridine analog.

Objective: To determine the relative metabolic stability of Compound E (Ethoxy) and Compound P (Propoxy) in human liver microsomes.

Materials:

  • Human Liver Microsomes (HLM)

  • NADPH regenerating system (e.g., GOLDPak™)

  • Phosphate buffer (pH 7.4)

  • Test compounds (Compound E, Compound P) and a positive control (e.g., Verapamil)

  • Acetonitrile with internal standard (for quenching and analysis)

  • LC-MS/MS system

Protocol Steps:

  • Preparation: Thaw HLM on ice. Prepare a master mix containing phosphate buffer and HLM (final concentration ~0.5 mg/mL). Prepare test compound stock solutions in DMSO.

  • Pre-incubation: Add a small volume of the test compound stock solution to the HLM master mix (final substrate concentration ~1 µM, final DMSO concentration <0.5%). Vortex gently and pre-incubate at 37°C for 5 minutes to allow for temperature equilibration.

  • Initiation of Reaction: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. This starts the "clock" (t=0).

  • Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Quenching: Immediately add the aliquot to a collection plate containing ice-cold acetonitrile with an internal standard. The acetonitrile precipitates the proteins, stopping the reaction.

  • Sample Processing: Centrifuge the collection plate to pellet the precipitated protein. Transfer the supernatant to a new plate for analysis.

  • LC-MS/MS Analysis: Analyze the samples by LC-MS/MS to quantify the remaining percentage of the parent compound at each time point relative to the t=0 sample.

  • Data Analysis: Plot the natural log of the percent remaining parent compound versus time. The slope of this line (k) is the elimination rate constant. Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

G Prep 1. Prepare Reagents (HLM, Buffer, NADPH, Compounds) PreInc 2. Pre-incubate (Compound + HLM @ 37°C) Prep->PreInc Init 3. Initiate Reaction (Add NADPH) PreInc->Init Sample 4. Sample at Time Points (t = 0, 5, 15, 30, 60 min) Init->Sample Quench 5. Quench Reaction (Add Acetonitrile w/ IS) Sample->Quench Process 6. Process Sample (Centrifuge, Transfer Supernatant) Quench->Process Analyze 7. LC-MS/MS Analysis (Quantify Parent Compound) Process->Analyze Data 8. Calculate Half-Life (t½) (ln(% Remaining) vs. Time) Analyze->Data

Fig 3. Experimental workflow for a comparative metabolic stability assay.
Conclusion: A Strategic Choice in Lead Optimization

The decision to use a propoxy versus an ethoxy pyridine substituent is a nuanced one, driven by the specific challenges of a drug discovery program.

  • Choose Ethoxy when: The existing lead has acceptable metabolic stability, and the primary goal is to maintain potency while exploring minor modifications. Its lower lipophilicity may be advantageous for solubility and minimizing off-target effects.

  • Choose Propoxy when: The primary challenge is rapid metabolic clearance via O-dealkylation. The potential for increased metabolic stability is high. Additionally, if SAR data suggests a nearby hydrophobic pocket on the target, the propoxy group could offer a significant boost in potency.

Ultimately, the ethoxy-propoxy pair represents a classic bioisosteric tool. It allows medicinal chemists to systematically probe the interplay between lipophilicity, steric bulk, and metabolic stability, making small, rational changes that can lead to dramatic improvements in the overall profile of a drug candidate. This data-driven, iterative process of design, synthesis, and testing is the essence of modern lead optimization.

References

  • Glatfelter, G. C., et al. (2023). Alkoxy chain length governs the potency of 2-benzylbenzimidazole 'nitazene' opioids associated with human overdose. Psychopharmacology, 240(12), 2573–2584.
  • Sai Life Sciences. (n.d.). Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Retrieved from [Link]

  • ACD/Labs. (n.d.). Lipophilicity Descriptors: Understanding When to Use LogP & LogD. Retrieved from [Link]

  • ResearchGate. (2023). Alkoxy chain length governs the potency of 2-benzylbenzimidazole 'nitazene' opioids associated with human overdose | Request PDF. Retrieved from [Link]

  • Baumann, M. H., et al. (2023). Alkoxy chain length governs the potency of 2-benzylbenzimidazole 'nitazene' opioids associated with human overdose. PubMed. [Link]

  • PubChem. (n.d.). 4-Ethoxypyridine. Retrieved from [Link]

  • Gaikwad, P. L., et al. (2012). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research, 2(4).
  • Patel, A. (n.d.). Cytochrome P450 Mechanism B Major Types of P450 oxidation Reactions. University of the Pacific.
  • ResearchGate. (n.d.). Potential shortening EO groups O-dealkylation process. Retrieved from [Link]

  • Meanwell, N. A. (2018). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]

  • Wermuth, C. G. (2012). Application of Bioisosteres in Drug Design. SlideShare. [Link]

  • Talele, T. T. (2020). Bioisosteric Replacement as a Tool in Anti-HIV Drug Design. Molecules, 25(5), 1144. [Link]

  • Di, L. (2020). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry, 63(12), 6393–6403. [Link]

  • Patrick, G. L. (n.d.). Isosteres and bioisosteres. Retrieved from [Link]

  • Hasan, M. B., et al. (2025). Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in-silico approach. Discover Chemistry, 2(70). [Link]

  • Płazińska, A., et al. (2024). Analysis of Lipophilicity and Pharmacokinetic Parameters of Dipyridothiazine Dimers with Anticancer Potency. International Journal of Molecular Sciences, 25(19), 11451. [Link]

Sources

Safety & Regulatory Compliance

Safety

(2-Propoxypyridin-4-yl)methanamine proper disposal procedures

This guide outlines the authoritative disposal procedures for (2-Propoxypyridin-4-yl)methanamine (and its common salt forms). It is designed for researchers requiring immediate, actionable safety logistics.

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the authoritative disposal procedures for (2-Propoxypyridin-4-yl)methanamine (and its common salt forms). It is designed for researchers requiring immediate, actionable safety logistics.

Part 1: Immediate Action & Safety Profile

Emergency Response Card
Parameter Critical Action / Specification
Primary Hazard Class Corrosive / Irritant (Amine) . Causes severe skin burns and eye damage (Category 1B/2). Harmful if swallowed.[1][2][3][4][5][6][7][8]
Spill Response Do NOT use water initially. Absorb with inert material (vermiculite/sand). Neutralize trace residues with dilute acetic acid only if safe.
Fire Hazard Combustible.[9] Emits toxic Nitrogen Oxides (NOx) and Carbon Monoxide upon thermal decomposition.[10]
Incompatibility Segregate strictly from strong oxidizers, acids, and acid chlorides.[1] Reacts exothermically with acids.
PPE Requirement Nitrile gloves (double-gloved recommended), chemical splash goggles, lab coat.[11][12] Face shield for quantities >10g.

Part 2: Chemical Characterization & Waste Classification

Before disposal, you must characterize the specific form of the chemical. In drug development, this compound is often handled as either a free base (liquid/low-melting solid) or a hydrochloride salt (solid).[10][12]

Chemical Identity
  • Chemical Name: (2-Propoxypyridin-4-yl)methanamine[10][12]

  • Functional Groups: Pyridine ring, Primary Amine, Propoxy ether.[10]

  • Waste Stream Classification:

    • RCRA Code (USA): Not explicitly P- or U-listed by specific CAS, but must be characterized as D001 (Ignitable) if liquid with FP <60°C, and D002 (Corrosive) if pH >12.5 (common for free amines).[10][12]

    • Halogen Content:

      • Free Base:[10][12] Non-Halogenated Organic.

      • HCl Salt:Must be treated as Halogenated Organic due to chloride content (affects incineration temperature).

Part 3: Disposal Decision Logic (Visualization)

The following decision tree illustrates the operational workflow for selecting the correct disposal path.

DisposalWorkflow Start Waste Identification: (2-Propoxypyridin-4-yl)methanamine CheckState Check Physical State & Salt Form Start->CheckState LiquidBase Liquid (Free Base) CheckState->LiquidBase Free Amine SolidSalt Solid (HCl/Salt) CheckState->SolidSalt Salt Form QuantityCheck Quantity > 100mL? LiquidBase->QuantityCheck SolidDisp Solid Waste Bin (Double Bagged) SolidSalt->SolidDisp SmallScale Lab Scale (<100mL) Combine in Solvent Waste QuantityCheck->SmallScale No BulkScale Bulk Scale (>100mL) Segregated Container QuantityCheck->BulkScale Yes StreamSelect Select Waste Stream SmallScale->StreamSelect BulkScale->StreamSelect Hal Stream B: Halogenated Organic SolidDisp->Hal Contains Cl- NonHal Stream A: Non-Halogenated Organic StreamSelect->NonHal If Free Base StreamSelect->Hal If HCl Salt/Mixture Incineration High-Temp Incineration (w/ NOx Scrubbing) NonHal->Incineration Hal->Incineration

Caption: Operational workflow for segregating (2-Propoxypyridin-4-yl)methanamine based on physical state and halogen content.

Part 4: Step-by-Step Disposal Protocols

Scenario A: Routine Lab-Scale Disposal (Reaction Mixtures/Rinsate)

For quantities < 100 mL or < 50 g.[10][12]

  • pH Adjustment (Critical):

    • If the waste solution is highly basic (pH > 10), neutralize carefully with dilute Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl) to pH 6–8.

    • Why? Basic amines can react violently with acidic waste streams if poured directly into a central carboy.

  • Solvent Selection:

    • Dissolve solid residues in a combustible solvent (e.g., Ethanol or Methanol) before disposal. Avoid water if possible, as it increases incineration costs.

  • Stream Segregation:

    • Free Base: Pour into Non-Halogenated Organic Waste.[10]

    • Salt Forms: Pour into Halogenated Organic Waste.[10]

  • Labeling:

    • Label must read: "Contains Pyridine Derivatives, Organic Amines."[10]

    • Mark hazard checkboxes: [x] Toxic, [x] Corrosive, [x] Flammable.[10]

Scenario B: Stock/Bulk Chemical Disposal

For expired bottles or pure synthesis products > 50 g.[10][12]

  • Do Not Bulking:

    • Never pour pure stock chemicals into general waste carboys. This creates "unknown" mixtures that are expensive to analyze and destroy.

  • Original Container Protocol:

    • Keep the chemical in its original manufacturer bottle.

    • Tighten the cap and seal with Parafilm to prevent amine vapor leakage (which causes "fishy" odors in waste storage areas).

  • Overpacking:

    • Place the sealed bottle into a clear, sealable secondary bag (Ziploc type).

    • Attach a Hazardous Waste Tag directly to the bag.

  • Request Pickup:

    • Submit a specific chemical pickup request to your EHS department. Specify "Pyridine Derivative" to ensure the incinerator facility uses appropriate NOx scrubbing.

Scenario C: Empty Container Management
  • Triple Rinse:

    • Rinse the empty bottle three times with a small volume of Ethanol or Acetone.

  • Rinsate Disposal:

    • Pour all three rinses into the Organic Waste container (do not pour down the drain).

  • Defacing:

    • Cross out the label and write "EMPTY" or "RINSATE FREE."

    • Discard the glass bottle in the Glass/Sharps bin, not general trash.

Part 5: Scientific Rationale & Compliance

Why Incineration?

Pyridine rings are chemically stable and toxic to aquatic life. Standard biological wastewater treatment cannot effectively degrade pyridine derivatives.

  • Mechanism: High-temperature incineration (>1000°C) breaks the pyridine ring.[10][12]

  • NOx Control: Because this molecule contains two nitrogen atoms (pyridine N and amine N), combustion generates Nitrogen Oxides.[10] Licensed facilities use selective catalytic reduction (SCR) scrubbers to capture these gases.

Storage Stability Warning

(2-Propoxypyridin-4-yl)methanamine is an amine.[10][12] Upon prolonged exposure to air, it absorbs CO₂ to form carbamates (white crusts).

  • Impact on Disposal: Old containers may be pressurized or have crusts on the cap.[10] Open with caution in a fume hood before preparing for disposal.

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Pyridine Derivatives. [Link]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. [Link]

Sources

Handling

Personal protective equipment for handling (2-Propoxypyridin-4-yl)methanamine

Standard Operating Procedure: Safety, PPE, and Handling Guide for (2-Propoxypyridin-4-yl)methanamine Introduction As a Senior Application Scientist, I frequently consult with drug development professionals on the safe in...

Author: BenchChem Technical Support Team. Date: March 2026

Standard Operating Procedure: Safety, PPE, and Handling Guide for (2-Propoxypyridin-4-yl)methanamine

Introduction As a Senior Application Scientist, I frequently consult with drug development professionals on the safe integration of highly reactive building blocks into their synthetic pipelines. (2-Propoxypyridin-4-yl)methanamine (often utilized and stored as a dihydrochloride salt, 1)[1] is a highly valuable intermediate, but it presents significant operational hazards. Handling this compound requires moving beyond basic laboratory safety to implement a self-validating, defense-in-depth strategy. This guide provides the mechanistic reasoning behind our safety protocols, ensuring your team understands why these precautions are non-negotiable.

Hazard Assessment & Mechanistic Toxicology

To respect a chemical, you must understand its mechanism of action on biological tissue.

  • Corrosivity (H314): The primary amine group in this molecule acts as a strong nucleophile and base. Upon contact with skin or ocular tissue, it rapidly catalyzes the saponification of epidermal lipids and denatures structural proteins. This leads to deep, liquefactive necrosis ().

  • Systemic Toxicity: The pyridine scaffold is highly lipophilic. If the amine compromises the skin barrier, the pyridine moiety can be systemically absorbed, presenting secondary risks of neurotoxicity and hepatotoxicity.

  • Regulatory Classification: Due to these aggressive properties, this compound and its structural analogs are strictly regulated under transport and disposal frameworks as 2[2].

Personal Protective Equipment (PPE) Matrix

Do not rely on standard laboratory PPE. The following matrix outlines the required gear and the scientific rationale behind each choice.

PPE CategorySpecificationMechanistic Rationale (The "Why")
Hand Protection Butyl rubber gloves (or heavy-duty Nitrile, >8 mil thick).Primary amines rapidly permeate standard latex and thin nitrile via chemical solvation. Butyl rubber provides a dense, non-polar barrier that resists basic organic liquids.
Eye/Face Protection Tight-fitting chemical splash goggles + Full-face shield.The high basicity of the amine means micro-droplets can cause irreversible corneal damage within seconds. Safety glasses offer zero protection against vapor or lateral splashes.
Body Protection Tyvek suit or heavy-duty cotton lab coat with a chemical-resistant apron.Prevents capillary action from pulling spilled liquid through woven fabrics onto the skin, providing critical seconds to remove contaminated clothing.
Respiratory NIOSH-approved half-face respirator with ABEK (multigas) cartridges.Required if handling outside a fume hood or during a spill. The amine vapor pressure is sufficient to cause severe respiratory tract irritation.

Operational Handling & Experimental Workflow

Every step in this workflow is designed as a self-validating system. Do not proceed to the next step unless the current step's validation condition is met.

Step 1: Environmental Validation

  • Action: Conduct all handling inside a certified chemical fume hood.

  • Self-Validation: Before opening the reagent, verify the digital monitor reads a face velocity of 80–120 fpm. Physical check: Tape a 2-inch strip of a Kimwipe to the bottom of the sash. A steady, inward flutter confirms active negative pressure.

Step 2: PPE Integrity Check

  • Action: Don the required PPE as per the matrix above.

  • Self-Validation: Manually trap air inside your butyl/nitrile gloves and roll the cuff to pressurize them. Hold them near your ear or submerge them in water to detect micro-punctures before touching the chemical container.

Step 3: Inert Atmosphere Dispensing

  • Action: Flush the reaction vessel and the reagent bottle with Argon or Nitrogen during dispensing.

  • Causality: Primary amines rapidly react with atmospheric carbon dioxide to form insoluble carbamate salts. This not only degrades your reagent but alters the stoichiometry of your downstream drug development assays.

Step 4: Quenching and Decontamination

  • Action: Immediately quench any spatulas, syringes, or glassware that contacted the compound using a weak acid (e.g., 1M Citric Acid) before removing them from the fume hood.

  • Causality: Using a weak acid neutralizes the corrosive amine into a benign, water-soluble salt without triggering the violent exothermic reaction that a strong acid (like concentrated HCl) would cause.

Spill Response & Waste Disposal Plan

In the event of a spill, immediate, calculated action is required. Follow the logical workflow outlined in the diagram below.

SpillResponse Start Spill Detected: (2-Propoxypyridin-4-yl)methanamine Assess Assess Volume & Ventilation Status Start->Assess Evacuate Evacuate & Isolate Area Assess->Evacuate > 50 mL or Poor Vent PPE Don Maximum PPE (Respirator, Butyl Gloves) Assess->PPE < 50 mL & Good Vent Evacuate->PPE Neutralize Apply Acidic Absorbent (e.g., Citric Acid) PPE->Neutralize Collect Collect in Corrosive Waste Container Neutralize->Collect Decon Decontaminate Surface (Soap & Water) Collect->Decon Disposal Dispatch to EHS (UN 2735, Class 8) Decon->Disposal

Logical workflow for (2-Propoxypyridin-4-yl)methanamine spill containment and neutralization.

Waste Disposal Protocol:

  • Segregation: Do NOT mix amine waste with halogenated solvents (e.g., dichloromethane, chloroform). Causality: Amines can undergo exothermic alkylation reactions with halocarbons, potentially causing pressure buildup and container rupture.

  • Labeling: All waste containers holding this compound or its contaminated spill absorbents must be strictly labeled as 3[3].

  • Storage: Store in high-density polyethylene (HDPE) containers. Avoid metal containers, as aqueous amine solutions can be highly corrosive to certain metals over time.

References

  • NextSDS. "AMINES, LIQUID, CORROSIVE, N.O.S. or POLYAMINES, LIQUID, CORROSIVE, N.O.S. - ADR Information." NextSDS. Available at:[Link]

  • Hibiscus Plc. "UN 2735 Class 8 - Corrosive Placard." Hibiscus Plc. Available at:[Link]

  • Bio-Fount. "1423032-22-7 | (2-propoxypyridin-4-yl)methanamine dihydrochloride." Bio-Fount. Available at:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.